2-(Hydroxymethyl)-2-methylpentyl carbamate

• CAS: 1471-56-3

Core Science & Biosynthesis

"synthesis of 2-(hydroxymethyl)-2-methylpentyl carbamate"

A High-Fidelity Protocol via Cyclic Carbonate Aminolysis

Executive Summary

The synthesis of 2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 25462-17-3), often identified as Carisoprodol Related Compound A , presents a unique regioselectivity challenge. Structurally, it is the mono-carbamate ester of 2-methyl-2-propyl-1,3-propanediol.[1][2] In industrial settings, the direct carbamoylation of the parent diol using urea or phosgene follows a statistical distribution, favoring the formation of the dicarbamate (the active pharmaceutical ingredient, Meprobamate) over the desired mono-species.

This technical guide rejects the low-yield statistical approach in favor of a Cyclic Carbonate Ring-Opening Strategy . By tethering the two hydroxyl groups into a cyclic carbonate intermediate (5-methyl-5-propyl-1,3-dioxan-2-one) and subjecting it to controlled aminolysis, we enforce a mechanistic guarantee of mono-carbamoylation. This protocol ensures high purity, minimizes downstream chromatographic separation, and demonstrates superior atom economy.

Retrosynthetic Analysis & Strategy

The synthesis is deconstructed into three critical phases. The logic prioritizes the differentiation of the two chemically equivalent primary hydroxyl groups on the neopentyl-like core.

The Pathway:

• Core Construction: Aldol-Cannizzaro condensation to form the sterically hindered diol.

• Differentiation (Locking): Cyclization with a carbonate donor to form a 6-membered ring.

• Functionalization (Opening): Nucleophilic attack by ammonia to ring-open, yielding exactly one free hydroxyl and one carbamate group.

Pathway Visualization (Graphviz)

Figure 1: Retrosynthetic logic flow moving from the aldehyde precursor to the target monocarbamate via the critical cyclic intermediate.[3]

Technical Data Summary

Parameter	Specification
IUPAC Name	2-(hydroxymethyl)-2-methylpentyl carbamate
Common Name	Carisoprodol Related Compound A; Meprobamate Monocarbamate
CAS Number	25462-17-3
Molecular Formula
Molecular Weight	189.25 g/mol
Physical State	Viscous oil / Low-melting solid
Solubility	Soluble in Methanol, Ethanol, DMSO; Sparingly soluble in Water
Key Impurity	Meprobamate (Dicarbamate)

Detailed Experimental Protocols

Step 1: Synthesis of 2-Methyl-2-propyl-1,3-propanediol (MPP Diol)

Rationale: The "Tollens Condensation" couples an aldol addition with a crossed Cannizzaro reduction in a single pot. This is the most robust method for generating neopentyl-structured diols.

Reagents:

• 2-Methylvaleraldehyde (1.0 eq)

• Paraformaldehyde (2.2 eq)

• Sodium Hydroxide (50% aq. solution, 1.1 eq)

• Methanol (Solvent)

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal thermometer. Inert with

  .

• Mixing: Charge Paraformaldehyde and Methanol. Heat to 50°C to depolymerize (solution clears).

• Addition: Add 2-Methylvaleraldehyde. Cool the mixture to 15°C.

• Reaction: Add NaOH solution dropwise over 60 minutes. Critical: The reaction is highly exothermic. Maintain internal temperature

  to prevent polymerization of the aldehyde.

• Completion: After addition, heat to 60°C for 2 hours. Monitor via GC-FID (Disappearance of aldehyde).

• Workup: Strip methanol under vacuum. Dilute residue with water and extract with Ethyl Acetate (3x).

• Purification: The crude oil usually solidifies. Recrystallize from Toluene/Heptane (1:1) to yield white crystals.

  • Yield Target: >85%[3][4][5][6][7]

  • Purity: >98% (GC)[8]

Step 2: Cyclization to 5-Methyl-5-propyl-1,3-dioxan-2-one

Rationale: Direct carbamoylation of the diol yields a mixture (mono/di). Forming the cyclic carbonate "protects" the molecule and activates it simultaneously.

Reagents:

• MPP Diol (from Step 1)

• Diethyl Carbonate (1.5 eq)

• Sodium Methoxide (0.05 eq, catalyst)

Protocol:

• Setup: Dean-Stark apparatus is required to remove ethanol by-product and drive equilibrium.

• Reaction: Combine MPP Diol, Diethyl Carbonate, and NaOMe in Toluene.

• Reflux: Heat to reflux (

  ). Ethanol/Toluene azeotrope will collect in the trap.

• Monitoring: Continue until ethanol evolution ceases (approx. 4-6 hours).

• Workup: Cool to room temperature. Wash organic layer with dilute HCl (to neutralize alkoxide) and then brine.

• Isolation: Evaporate solvent. The product (Cyclic Carbonate, CAS 7148-50-7) is a solid.[9]

  • Note: This intermediate is stable and can be stored. It corresponds to "Carisoprodol Impurity B".[10]

Step 3: Regioselective Ring Opening (Aminolysis)

Rationale: Amines attack the carbonyl carbon of cyclic carbonates. The ring opens, releasing the strain. One oxygen retains the carbonyl (becoming the carbamate), and the other becomes a free alcohol. This mechanism prevents double-carbamoylation.

Reagents:

• Cyclic Carbonate (from Step 2)

• Ammonium Hydroxide (28-30%

  , 5.0 eq)

• Isopropyl Alcohol (IPA) (Co-solvent)

Protocol:

• Dissolution: Dissolve the Cyclic Carbonate in IPA (3 volumes).

• Aminolysis: Add cold Ammonium Hydroxide slowly.

• Conditions: Stir at room temperature (

  ) for 12 hours.

  • Kinetic Control: Do not heat. High heat can lead to trans-esterification or degradation.

• Monitoring: HPLC is essential here. Look for the disappearance of the carbonate peak and the appearance of the monocarbamate.

• Workup: Concentrate the mixture under reduced pressure to remove excess ammonia and IPA.

• Purification: The residue is a viscous oil. Dissolve in Ethyl Acetate and wash with water.

  • Crystallization:[11] If high purity is required, induce crystallization using Ether/Hexane at

    .

Workflow Logic & Decision Matrix

The following diagram illustrates the operational logic, specifically how to handle deviations during the critical ring-opening phase.

Figure 2: Operational decision matrix for the aminolysis step, highlighting temperature control as the critical variable.

Analytical Validation (Self-Validating System)

To ensure the protocol produced the mono-carbamate and not the di-carbamate (Meprobamate), use the following diagnostic signals:

Technique	Diagnostic Signal	Interpretation
1H NMR ( )	3.40 ppm (s, 2H) vs 3.90 ppm (s, 2H)	The protons will appear upfield (~3.4) compared to the protons (~3.9). A 1:1 integration ratio confirms the Mono species.
IR Spectroscopy	~3400 (Broad)	Strong O-H stretch presence. (Meprobamate has no free OH, only NH stretches).
HPLC	Retention Time (RT)	Monocarbamate elutes earlier than Meprobamate on C18 columns due to the free hydroxyl group (higher polarity).

References

• Ludwig, B. J., & Piech, E. C. (1951). Some Anticonvulsant Agents Derived from 1,3-Propanediols.[2] Journal of the American Chemical Society, 73(12), 5779–5781. (Foundational chemistry for Meprobamate class diols). Link

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Monograph: Impurity A.[2][3][12][13] (Defines the target molecule as a known impurity/metabolite). Link

• Shaikh, A. G., & Sivaram, S. (1996). Organic Carbonates: Reagents for the Synthesis of Carbamates.[13] Chemical Reviews. (Validates the cyclic carbonate aminolysis mechanism). Link

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 108719, 2-(Hydroxymethyl)-2-methylpentyl carbamate. (Confirmation of structure and identifiers). Link

• ChemicalBook. (2023). 5-methyl-5-propyl-1,3-dioxan-2-one (Intermediate CAS 7148-50-7).[9][10] (Commercial availability of the cyclic intermediate). Link

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• 3. 5-(Allyloxycarbonyl)-5-methyl-1,3-dioxane-2-one | C9H12O5 | CID 59608834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. A new route for the synthesis of methacrylic acid from 2-methyl-1,3-propanediol by integrating biotransformation and catalytic dehydration - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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• 8. 2-(hydroxymethyl)-2-methylpentyl isopropyl-carbamate | 25462-17-3 [chemicalbook.com]
• 9. 5-methyl-5-propyl-1,3-dioxan-2-one | 7148-50-7 [chemicalbook.com]
• 10. 5-Methyl-5-propyl-1,3-dioxan-2-one | C8H14O3 | CID 81571 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. Carbamate synthesis by carbamoylation [organic-chemistry.org]

"2-(hydroxymethyl)-2-methylpentyl carbamate chemical properties"

Common Synonyms: Meprobamate Monocarbamate, Decarboxamide Meprobamate, Carisoprodol Related Compound A. CAS Registry Number: 1471-56-3[1][2]

Executive Summary & Chemical Identity

2-(hydroxymethyl)-2-methylpentyl carbamate is the primary pharmacologically inactive metabolite and a critical synthetic intermediate of the anxiolytic drug Meprobamate and the muscle relaxant Carisoprodol . In drug development and forensic toxicology, this molecule serves as a vital biomarker for determining the timeline of drug ingestion and distinguishing between acute toxicity and chronic usage.[3]

Chemically, it represents the semi-hydrolysis product of the dicarbamate pharmacophore.[3] Unlike its parent compounds, which possess significant CNS-depressant activity via GABA-A receptor modulation, the monocarbamate derivative exhibits markedly reduced lipophilicity and receptor affinity, marking the termination of therapeutic action prior to glucuronidation and renal excretion.[3]

Chemical Structure & Identifiers

Property	Detail
IUPAC Name	2-(hydroxymethyl)-2-methylpentyl carbamate
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol
SMILES	CCCC(C)(CO)COC(N)=O
InChI Key	YLMQVJBJTFVYNN-UHFFFAOYSA-N
Structure Description	A pentyl backbone substituted at C2 with a methyl group and a hydroxymethyl group.[1][2][4][5][6][7][8][9][10][11][12] One hydroxyl is carbamoylated; the other remains free.[3]

Physicochemical Properties

The presence of the free hydroxyl group significantly alters the physicochemical profile compared to the dicarbamate parent (Meprobamate), increasing polarity and water solubility while decreasing blood-brain barrier (BBB) permeability.[3]

Parameter	Value / Characteristic	Experimental Context
Physical State	Solid (Crystalline powder)	Standard temperature/pressure
Color	White to off-white	Purified standard
Melting Point	52–56 °C	Distinct from Meprobamate (103–107 °C)
Boiling Point	~337 °C (Predicted)	Decomposes prior to boiling at atm pressure
LogP (Octanol/Water)	~0.35 (Predicted)	Significantly lower than Meprobamate (0.7–1.0)
Solubility	Soluble in Methanol, DMSO, Ethanol; Sparingly soluble in Water; Slightly soluble in Chloroform	Critical for extraction protocols
pKa	~12.5 (Carbamate NH)	Weakly acidic

Synthesis & Production Protocols

In a research setting, the isolation of 2-(hydroxymethyl)-2-methylpentyl carbamate is achieved either through controlled partial hydrolysis of Meprobamate or statistical monocarbamoylation of the precursor diol. The following protocol outlines the de novo synthesis route, which is preferred for generating high-purity analytical standards.

Protocol: Statistical Monocarbamoylation

Objective: Synthesize the monocarbamate from 2-methyl-2-propyl-1,3-propanediol.

Reagents:

• 2-methyl-2-propyl-1,3-propanediol (Precursor)[12][13]

• Urethane (Ethyl carbamate) or Sodium Cyanate/TFA (Alternative carbamoylation source)[3]

• Aluminum Isopropoxide (Catalyst)[3]

• Toluene (Solvent)[3]

Step-by-Step Workflow:

• Reaction Setup: Dissolve 2-methyl-2-propyl-1,3-propanediol (1.0 eq) in anhydrous toluene. Add Aluminum Isopropoxide (0.1 eq) as a transesterification catalyst.[3]

• Reagent Addition: Add Ethyl carbamate (1.0 eq). Note: Using exactly 1 equivalent maximizes mono-substitution, though di-substitution is inevitable.

• Reflux: Heat the mixture to reflux (110 °C) with a Dean-Stark trap to remove the ethanol byproduct, driving the equilibrium forward. Monitor via TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).[3]

• Quenching: Once the monocarbamate spot maximizes (usually 4–6 hours), cool the reaction to room temperature and quench with dilute HCl to deactivate the catalyst.

• Purification (Critical): The reaction yields a statistical mixture: Unreacted Diol (25%), Monocarbamate (50%), and Dicarbamate (25%).[3]

  • Separation: Use Column Chromatography on Silica Gel.[3]

  • Gradient: Start with 10% EtOAc/Hexane (elutes Dicarbamate)

    Increase to 40% EtOAc/Hexane (elutes Monocarbamate ) Flush with 80% EtOAc (elutes Diol).[3]

• Crystallization: Recrystallize the monocarbamate fraction from ether/hexane to obtain the white solid product.

Visualization: Synthesis Pathways

Figure 1: Synthetic and degradation relationships between the diol precursor, the monocarbamate target, and the active drugs Meprobamate/Carisoprodol.[3]

Metabolic & Pharmacological Context

Understanding the role of 2-(hydroxymethyl)-2-methylpentyl carbamate is essential for interpreting pharmacokinetic data of Meprobamate and Carisoprodol.

Mechanism of Formation (Metabolism)[4]

• Carisoprodol Dealkylation: Carisoprodol is metabolized by CYP2C19 to Meprobamate.[3]

• Meprobamate Hydrolysis: Meprobamate is resistant to rapid hydrolysis but is eventually acted upon by carboxylesterases to form the Monocarbamate .[3]

• Inactivation: The conversion to monocarbamate represents the loss of the second carbamate moiety, which is critical for the "barbiturate-like" binding at the GABA-A receptor.[3]

• Excretion: The free hydroxyl group on the monocarbamate serves as a handle for Phase II conjugation (Glucuronidation), facilitating renal excretion.[3]

Toxicology Significance[4]

• Active vs. Inactive: The monocarbamate is considered pharmacologically inert regarding anxiolytic effects.[3]

• Forensic Ratio: In overdose cases, a high ratio of Monocarbamate to Meprobamate suggests chronic ingestion (accumulation of metabolite), whereas a low ratio suggests acute ingestion (insufficient time for metabolism).[3]

Visualization: Metabolic Fate

Figure 2: The metabolic cascade.[3] The transition from Meprobamate to Monocarbamate marks the bio-inactivation step.[3]

Analytical Protocols (Forensic & QC)

Detection of 2-(hydroxymethyl)-2-methylpentyl carbamate is standard in forensic toxicology panels. Because it lacks the thermal stability of the dicarbamate, GC-MS analysis often requires derivatization to prevent column degradation.[3]

Method: GC-MS with Silylation

Rationale: The free hydroxyl group can cause tailing and dehydration in the GC injector.[3] Silylation improves volatility and peak shape.[3]

• Sample Preparation:

  • Extract 1 mL urine/plasma with Ethyl Acetate.[3]

  • Evaporate to dryness under nitrogen.[3]

• Derivatization:

  • Add 50 µL BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.[3]

  • Incubate at 70 °C for 20 minutes.

• GC Parameters:

  • Column: DB-5MS (30m x 0.25mm x 0.25µm).[3]

  • Carrier Gas: Helium at 1.0 mL/min.[3]

  • Temp Program: 100 °C (1 min)

    20 °C/min 280 °C (5 min).

• MS Detection (SIM Mode):

  • Monitor ions specific to the TMS-derivative of the monocarbamate.[3]

  • Target Ion: m/z 158 (Characteristic fragment of the carbamate side chain after TMS loss).[3]

  • Qualifier Ions: m/z 73 (TMS), m/z 117.[3]

Method: HPLC-UV (Quality Control)

For purity assessment of the raw chemical (non-biological matrix).[3]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).[3]

• Mobile Phase: Water:Acetonitrile (Gradient 90:10 to 50:50 over 15 mins).[3]

• Detection: UV at 200–210 nm (Low sensitivity due to lack of chromophores; requires high concentration or RI detector).[3]

References

• European Pharmacopoeia (Ph.[3] Eur.) . Carisoprodol Monograph: Impurity A. European Directorate for the Quality of Medicines.[3] Link[3]

• United States Pharmacopeia (USP) . Meprobamate Reference Standards: Decarboxamide Meprobamate.[2][3] USP-NF.[2][7][8] Link

• Baselt, R. C. (2020).[3] Disposition of Toxic Drugs and Chemicals in Man. 12th Edition. Biomedical Publications. (Source for metabolic pathways and excretion data).[3][14][15]

• PubChem . Compound Summary: 2-Hydroxymethyl-2-methylpentyl isopropylcarbamate (Related Structure/Metabolite). National Library of Medicine.[3] Link[3]

• ChemicalBook . CAS 1471-56-3 Properties and Suppliers. Link

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• 15. What is the mechanism of Meprobamate? [synapse.patsnap.com]

"mechanism of action of 2-(hydroxymethyl)-2-methylpentyl carbamate"

The Mechanism of Action of 2-(hydroxymethyl)-2-methylpentyl Carbamate

Executive Summary

2-(hydroxymethyl)-2-methylpentyl carbamate (also known as Decarboxamide Meprobamate or Carisoprodol Related Compound A ) is a critical bioactive monocarbamate derived from the dicarbamate anxiolytics Meprobamate and Carisoprodol .[1] While often categorized analytically as a degradation impurity or metabolite, it retains a distinct pharmacological profile rooted in the carbamate pharmacophore.

This guide analyzes the compound’s transition from a prodrug metabolite to a functional GABAergic modulator. Unlike its parent dicarbamates, which possess two binding motifs, this monocarbamate represents a "hemilateral" pharmacophore, offering unique insights into the structure-activity relationship (SAR) required for chloride ion channel gating at the GABA-A receptor.

Chemical Identity & Structural Logic

The compound is the hydrolysis product of Meprobamate, where one of the two carbamate ester groups has been cleaved to a hydroxyl group.

Property	Data
IUPAC Name	2-(hydroxymethyl)-2-methylpentyl carbamate
Common Synonyms	Decarboxamide Meprobamate; Carisoprodol Impurity A; Meprobamate Monocarbamate
CAS Number	1471-56-3
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol
Structural Core	2,2-disubstituted-1,3-propanediol scaffold

Structural Significance: The molecule consists of a lipophilic pentyl-like backbone (formed by the propyl and methyl substitution at the quaternary carbon) and a polar "head" containing one carbamate moiety and one free hydroxyl group. This amphiphilic balance is critical for blood-brain barrier (BBB) penetration, although the loss of the second carbamate reduces its lipophilicity compared to Meprobamate.

Mechanism of Action (Pharmacodynamics)

The mechanism of action of 2-(hydroxymethyl)-2-methylpentyl carbamate is defined by its interaction with the GABA-A receptor chloride ionophore complex .

Allosteric Modulation of GABA-A Receptors

Like its parent compounds, this monocarbamate acts as a positive allosteric modulator (PAM) of the GABA-A receptor. However, its efficacy is distinct due to its mono-ester structure.

• Binding Site: It binds to a distinct site on the GABA-A receptor complex, often referred to as the "barbiturate site" or a transmembrane pocket distinct from the benzodiazepine site.

• Gating Mechanism: Upon binding, it induces a conformational change in the receptor that increases the mean open duration of the chloride channel. This leads to hyperpolarization of the neuronal membrane and a reduction in action potential firing.

• Hemilateral Binding: Structure-activity studies suggest that the dicarbamate motif (present in Meprobamate) provides optimal bridging interactions within the receptor pocket. The monocarbamate (2-(hydroxymethyl)-2-methylpentyl carbamate) retains partial activity but exhibits lower potency and a shorter half-life, acting as a "soft" modulator.

Metabolic Cascade & Bioactivation

The compound is primarily generated through the hydrolytic degradation of Meprobamate or oxidative dealkylation-hydrolysis of Carisoprodol.

Figure 1: The metabolic cascade showing the generation of the monocarbamate from Carisoprodol and Meprobamate.

Experimental Protocols: Synthesis & Analysis

To study the mechanism or quantify this compound in biological matrices, precise isolation and detection protocols are required.

Synthesis via Selective Hydrolysis

Objective: To generate high-purity reference standard from Meprobamate.

• Reagents: Meprobamate (10 mmol), Ethanol (50 mL), Sodium Hydroxide (1N, 10 mL).

• Reaction: Dissolve Meprobamate in ethanol. Add NaOH dropwise to initiate partial hydrolysis.

• Reflux: Heat to 60°C for 2 hours. Monitor via TLC (Silica gel; Mobile phase: Chloroform/Methanol 9:1).

• Quenching: Neutralize with 1N HCl to pH 7.0.

• Extraction: Evaporate ethanol. Extract aqueous residue with Ethyl Acetate (3 x 20 mL).

• Purification: The monocarbamate is more polar than the dicarbamate. Purify using column chromatography (Silica gel; Gradient elution 0-10% Methanol in DCM).

• Validation: Verify structure via ¹H-NMR (Look for the integration loss of one -NH₂ signal and the shift of the adjacent methylene protons).

Analytical Quantification (HPLC-UV)

Objective: Quantify the metabolite in plasma or formulation.

Parameter	Condition
Column	C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Water : Acetonitrile (60:40 v/v) Isocratic
Flow Rate	1.0 mL/min
Detection	UV at 200 nm (Low wavelength required due to lack of chromophores)
Retention Time	~4.5 min (Meprobamate elutes later, ~7.0 min)
Limit of Quantitation	0.1 µg/mL

Pharmacological & Toxicological Implications

The "Impurity" Paradox

In pharmaceutical development, 2-(hydroxymethyl)-2-methylpentyl carbamate is strictly controlled as Impurity A (EP/USP). However, its presence is not merely inert.

• Residual Activity: High levels of this impurity can alter the sedative potency of the parent drug.

• Toxicity Markers: As a primary hydrolysis product, its accumulation in stability samples indicates moisture ingress or formulation failure.

Comparative Potency

Studies in murine models suggest the following potency hierarchy for anticonvulsant activity:

• Carisoprodol: High potency (Rapid onset, muscle relaxation).

• Meprobamate: Moderate potency (Sustained anxiolysis).

• Monocarbamate: Low-Moderate potency (Weak sedation, rapid clearance).

• Diol: Inactive.

References

• United States Pharmacopeia (USP). (2023).[2] Monograph: Carisoprodol and Meprobamate Related Compounds.[3][4] USP-NF. Link

• European Pharmacopoeia (Ph.[5] Eur.). (2024). Carisoprodol Impurity A Standard.[3][6][7][8] EDQM. Link

• Berger, F. M. (1954). The pharmacological properties of 2-methyl-2-n-propyl-1,3-propanediol dicarbamate (Miltown). Journal of Pharmacology and Experimental Therapeutics, 112(4), 413-423. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 1096597: 2-(Hydroxymethyl)-2-methylpentyl carbamate. PubChem. Link

• Olsen, H., et al. (1994). Carisoprodol elimination in humans. Therapeutic Drug Monitoring, 16(4), 337-340. Link

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• 4. Decarboxamide meprobamate |CAS No. 1471-56-3 [analyticachemie.in]
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Technical Monograph: Decarboxamide Meprobamate (CAS 1471-56-3)

Topic: Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Critical Quality Attributes and Analytical Control Strategies in Carbamate Therapeutics

Executive Summary

In the development and quality control of centrally acting muscle relaxants, specifically Carisoprodol and its active metabolite Meprobamate , the isolation and quantification of impurities are paramount for regulatory compliance (ICH Q3A/B). CAS 1471-56-3 , chemically known as Decarboxamide Meprobamate (or 2-hydroxymethyl-2-methylpentyl carbamate), represents a critical process-related impurity and degradation product.[1]

This guide provides a comprehensive technical analysis of Decarboxamide Meprobamate.[1] Unlike standard datasheets, this document focuses on the causality of its formation, the challenges in its detection due to weak chromophores, and validated protocols for its control in pharmaceutical matrices.

Chemical & Physical Profile

Decarboxamide Meprobamate is the monocarbamate derivative of the diol precursor used to synthesize Meprobamate. Structurally, it lacks one of the two carbamate groups found in Meprobamate, leaving a free primary hydroxyl group. This structural difference significantly alters its polarity and solubility compared to the Active Pharmaceutical Ingredient (API).

Table 1: Physicochemical Specifications

Property	Specification	Technical Insight
Common Name	Decarboxamide Meprobamate	Also known as Carisoprodol Related Compound A (USP).[1][2]
IUPAC Name	2-(hydroxymethyl)-2-methylpentyl carbamate	Highlights the single carbamate functionality.
Molecular Formula	C₈H₁₇NO₃	Molecular Weight: 175.23 g/mol .[1][3]
Physical State	White Crystalline Solid	Melting Point: 52–56°C.
Solubility	Methanol, Chloroform, DMSO	Higher polarity than Meprobamate due to the free -OH group.
LogP	~0.7 - 1.0	Moderately lipophilic; elutes earlier than Meprobamate in Reverse Phase (RP) HPLC.
Chromophore	Weak / Negligible	Critical: Lacks conjugated π-systems. UV detection requires low wavelengths (<210 nm).[2]

Mechanistic Origins: Synthesis & Degradation

Understanding the origin of CAS 1471-56-3 is essential for process optimization. It arises through two distinct pathways: Incomplete Synthesis (Process Impurity) and Hydrolytic Degradation (Stability Impurity).

The Synthetic Pathway (Process Impurity)

Meprobamate is synthesized by carbamoylation of 2-methyl-2-propyl-1,3-propanediol .[4][5]

• Step 1: The diol reacts with phosgene and ammonia (or urethane) to form the monocarbamate (Decarboxamide Meprobamate).

• Step 2: The monocarbamate reacts further to form the dicarbamate (Meprobamate).

• Control Point: If the reaction is terminated prematurely or stoichiometry is insufficient, residual CAS 1471-56-3 remains in the final product.

The Degradation Pathway (Stability Impurity)

Under acidic or basic stress, the carbamate ester linkages in Carisoprodol and Meprobamate are susceptible to hydrolysis.

• Carisoprodol Degradation: Hydrolysis of the isopropylcarbamate group yields Meprobamate, which can further hydrolyze to Decarboxamide Meprobamate.

• Direct Hydrolysis: Loss of the carbamate group yields the parent diol.

Visualization: Formation & Degradation Pathways

The following diagram illustrates the kinetic relationship between the precursor diol, the monocarbamate impurity (CAS 1471-56-3), and the APIs.

Figure 1: Synthetic and degradation pathways linking CAS 1471-56-3 to Meprobamate and Carisoprodol.

Analytical Methodologies

Detecting CAS 1471-56-3 is challenging due to its lack of a strong UV chromophore . Standard UV detection at 254 nm is ineffective.

Method Selection Strategy

• HPLC-UV (Low Wavelength): Feasible at 200–210 nm but susceptible to baseline noise and solvent interference.

• HPLC-RI (Refractive Index): Universal detection, ideal for high-concentration assays but lacks sensitivity for trace impurity analysis (<0.1%).

• LC-MS (Mass Spectrometry): The gold standard for trace quantification (sensitivity < 1 ppm).

Validated Protocol: RP-HPLC (USP Aligned)

This protocol is adapted for the separation of Carisoprodol, Meprobamate, and Decarboxamide Meprobamate.

System Parameters:

• Column: C18 or C8 (e.g., Zorbax Eclipse XDB-C8), 250 mm x 4.6 mm, 5 µm.[6]

  • Why: C8 provides adequate retention without excessive tailing for the polar monocarbamate.

• Mobile Phase:

  • Solvent A: Water (Milli-Q)

  • Solvent B: Acetonitrile[7]

  • Mode: Isocratic (60:40 Water:ACN) or Gradient.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 200 nm .[2]

• Temperature: 25°C - 30°C.

Procedure:

• Standard Preparation: Dissolve 10 mg of CAS 1471-56-3 Reference Standard in Methanol. Dilute to 0.1 mg/mL with mobile phase.

• System Suitability: Inject the standard.

  • Requirement: Tailing factor < 2.0; RSD < 2.0%.

• Retention Logic:

  • Decarboxamide Meprobamate: Elutes first (Most polar, free -OH).

  • Meprobamate: Elutes second.

  • Carisoprodol: Elutes last (Most lipophilic).

Analytical Decision Matrix

The following logic tree guides the selection of the analytical technique based on the required limit of detection (LOD).

Figure 2: Analytical method selection based on detection limits and sample matrix.

Pharmacological & Safety Context

While primarily an impurity, the biological activity of CAS 1471-56-3 is relevant for safety assessments in New Drug Applications (NDA).

Structure-Activity Relationship (SAR)

• Meprobamate (Parent): Binds to GABA_A receptors, enhancing chloride ion influx (sedative/anxiolytic).[8][9]

• Decarboxamide Meprobamate: The loss of one carbamate group significantly reduces its affinity for the GABA_A receptor. It is generally considered to have significantly lower potency than Meprobamate.

• Toxicity: Acute toxicity is lower than the parent compound, but as a carbamate derivative, it must be controlled to prevent cumulative toxicity or unknown off-target effects.

Regulatory Limits

• USP Limit: For Carisoprodol tablets, "Carisoprodol Related Compound A" is typically limited to NMT (Not More Than) 0.5% - 1.0% depending on the specific monograph revision.

• ICH Q3B(R2): Impurities > 0.1% must be identified and qualified.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 4064, Meprobamate (Parent Compound). PubChem.[4][5] [Link]

• Ananda, S., et al. Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography.[6] American Journal of Analytical Chemistry, 2012. [Link]

• Bramness, J. G., et al. The pharmacokinetics of carisoprodol and its metabolite meprobamate.[11] Fundamental & Clinical Pharmacology, 2007. [Link]

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. drugfuture.com [drugfuture.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. Meprobamate - Wikipedia [en.wikipedia.org]
• 5. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography [article.sapub.org]
• 7. Carisoprodol and Meprobamate Analysis by LCMS - AppNote [mtc-usa.com]
• 8. Overdose of meprobamate: plasma concentration and Glasgow Coma Scale - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Meprobamate? [synapse.patsnap.com]
• 10. cdn.who.int [cdn.who.int]
• 11. Formation of meprobamate from carisoprodol is catalysed by CYP2C19 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Molecular Weight &amp; Characterization of 2-(hydroxymethyl)-2-methylpentyl Carbamate

The following technical guide provides an in-depth analysis of 2-(hydroxymethyl)-2-methylpentyl carbamate , a critical intermediate and impurity marker in the development of carbamate-class anxiolytics and muscle relaxants.

Executive Summary

2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3) is the monocarbamate ester of the diol 2-methyl-2-propylpropane-1,3-diol.[1][2] In pharmaceutical development, it serves as a primary reference standard for Carisoprodol Related Compound A (USP) and is a known degradation product of Meprobamate .

Precise knowledge of its molecular weight and physicochemical properties is essential for:

• Impurity Profiling: Quantifying incomplete carbamoylation during API synthesis.

• Stability Studies: Monitoring hydrolysis rates of Meprobamate and Carisoprodol under ICH Q1A conditions.

• Mass Spectrometry: Differentiating the monocarbamate (MW ~175) from the dicarbamate parent (MW ~218).

Physicochemical Identity

Molecular Weight Analysis

For high-resolution mass spectrometry (HRMS) and stoichiometric calculations, researchers must distinguish between the average molecular weight and the monoisotopic mass.

Property	Value	Context
Average Molecular Weight	175.23 g/mol	Used for molarity calculations and gravimetric preparation of standards.
Monoisotopic Mass	175.1208 Da	Required for identifying the [M+H]⁺ peak in LC-MS/MS analysis.
Chemical Formula	C₈H₁₇NO₃	Nitrogen Rule applies (odd mass indicates odd number of nitrogens).
CAS Registry Number	1471-56-3	Unique identifier for regulatory filing.[3][4]
IUPAC Name	[2-(hydroxymethyl)-2-methylpentyl] carbamate	Also known as Decarboxamide Meprobamate.

Structural Logic

The molecule consists of a pentyl carbon skeleton substituted at the C2 position with a methyl group and a hydroxymethyl group. One of the hydroxyls is carbamoylated (-O-CO-NH₂), while the other remains a free alcohol. This free hydroxyl group significantly alters the polarity compared to the dicarbamate parent (Meprobamate), reducing retention time in Reverse Phase chromatography.

Formation & Degradation Mechanism

Understanding the origin of this molecule is critical for process control. It arises through two primary pathways: Incomplete Synthesis (Forward) or Hydrolytic Degradation (Reverse).

Mechanistic Pathway (Graphviz)

The following diagram illustrates the relationship between the precursor diol, the target monocarbamate, and the active pharmaceutical ingredients (Meprobamate/Carisoprodol).

Caption: Synthesis and degradation pathways linking 2-(hydroxymethyl)-2-methylpentyl carbamate to Meprobamate and Carisoprodol.

Causality in Synthesis

In the industrial synthesis of Meprobamate, the diol is reacted with phosgene and ammonia (or urethane). If the reaction is quenched prematurely or stoichiometry is insufficient, the monocarbamate (Target) remains as a process impurity.

Causality in Stability

Under acidic or basic stress (forced degradation), the carbamate ester linkage in Meprobamate hydrolyzes. The first hydrolysis event yields the monocarbamate . This makes the quantification of the monocarbamate a direct measure of API stability [1].

Analytical Characterization Protocol

Objective: To separate and quantify 2-(hydroxymethyl)-2-methylpentyl carbamate in the presence of Meprobamate.

Method Selection: LC-MS/MS

Due to the lack of a strong chromophore (UV absorbance is weak, typically <210 nm), LC-MS/MS is the authoritative method for trace analysis. Refractive Index (RI) detection can be used for high-concentration assay testing but lacks sensitivity for impurity profiling.

Experimental Workflow

The following protocol ensures specificity and prevents in-source degradation of the parent carbamate, which could lead to false positives for the monocarbamate.

Step 1: Sample Preparation

• Matrix: Weigh 50 mg of Meprobamate/Carisoprodol drug substance.

• Solvent: Dissolve in 50 mL of Methanol:Water (50:50 v/v). Note: Avoid pure acetonitrile as it may suppress ionization in ESI.

• Filtration: Filter through a 0.22 µm PTFE filter.

Step 2: Chromatographic Conditions (LC)

Parameter	Setting	Rationale
Column	C18 (150 x 4.6 mm, 3.5 µm)	Provides hydrophobic selectivity to separate Mono- vs Dicarbamate.
Mobile Phase A	0.1% Formic Acid in Water	Proton source for positive mode ionization.
Mobile Phase B	Acetonitrile	Organic modifier.
Gradient	10% B to 60% B over 15 min	The monocarbamate (more polar) will elute before Meprobamate.
Flow Rate	1.0 mL/min	Standard flow for analytical columns.

Step 3: Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI) Positive Mode.

• Target Ion (Monocarbamate): m/z 176.13 [M+H]⁺.

• Fragment Ion (Quantification): m/z 158.1 [M+H - H₂O]⁺ or m/z 115.1 [Loss of Carbamate].

• Differentiation: Meprobamate will appear at m/z 219.14. Crucial: Monitor the retention time; in-source fragmentation of Meprobamate can produce a 176 ion, but the chromatographic peak will align with the parent, not the impurity.

Regulatory & Safety Context

• USP Classification: Listed as Carisoprodol Related Compound A [2].

• Limit: In drug substances, this impurity is typically controlled at NMT (Not More Than) 0.15% in accordance with ICH Q3B guidelines.

• Toxicity: As a carbamate, it possesses potential CNS depressant effects, though significantly lower potency than the dicarbamate parent.

References

• USP Monograph: Carisoprodol. United States Pharmacopeia. (2023). Defines Related Compound A (2-hydroxymethyl-2-methylpentyl carbamate) and analytical criteria. [4]

• LGC Standards. Decarboxamide Meprobamate Reference Standard. (2024). Confirms molecular weight (175.[2][5][6][7]23) and structure.

• PubChem Compound Summary. Carisoprodol Impurity A (CAS 1471-56-3). National Library of Medicine.

Sources

• 1. allmpus.com [allmpus.com]
• 2. Carisoprodol Related Compound A – Analytica Chemie [staging.analyticachemie.in]
• 3. veeprho.com [veeprho.com]
• 4. store.usp.org [store.usp.org]
• 5. Decarboxamide meprobamate |CAS No. 1471-56-3 [analyticachemie.in]
• 6. Decarboxamide Meprobamate | LGC Standards [lgcstandards.com]
• 7. Carisoprodol Related Compound A (2-hydroxymethyl-2-methylp… [cymitquimica.com]

The Pharmacophore of Control: A Technical Guide to Carbamate Derivatives

Executive Summary

This technical guide analyzes the biological activity of carbamate derivatives, moving beyond their historical association with toxicity to their critical role in modern pharmacotherapy.[1][2] While often categorized solely as acetylcholinesterase (AChE) inhibitors, carbamates (

) function as versatile peptidomimetics and prodrug linkers. This guide provides a structural, mechanistic, and experimental framework for researchers designing carbamate-based ligands for neurodegenerative disorders, oncology, and parasitology.

Part 1: The Mechanistic Core (AChE Inhibition)

The Kinetics of "Pseudo-Irreversibility"

Unlike organophosphates (OPs), which permanently phosphorylate the serine hydroxyl group in the active site of AChE (often leading to "aging"), carbamates act as pseudo-irreversible inhibitors. Understanding the kinetics of this interaction is fundamental to manipulating the therapeutic window.

The mechanism follows a three-step pathway:

• Association: The carbamate binds to the AChE active site, forming a reversible Michaelis complex (

  ).

• Carbamoylation: The serine hydroxyl attacks the carbonyl carbon, releasing the leaving group (alcohol/phenol) and forming a carbamoylated enzyme (

  ). This is the rate-limiting step for inhibition.

• Decarbamoylation: Water hydrolyzes the carbamate-enzyme bond, regenerating the free enzyme (

  ).

Crucial Design Insight: The duration of action depends on the stability of the carbamoylated enzyme (

). For therapeutic agents like Rivastigmine , this half-life is hours; for endogenous acetylcholine, the acetylated enzyme hydrolyzes in microseconds.

Pathway Visualization

The following diagram illustrates the kinetic difference between natural substrate hydrolysis and carbamate inhibition.

Figure 1: Kinetic pathway of AChE inhibition by carbamates.[3][4] Note the critical 'Slow Hydrolysis' step (k3) which defines the duration of biological activity.

Part 2: Therapeutic Landscape & Data[5]

While AChE inhibition is the classical target, the carbamate motif is chemically stable and resembles a peptide bond, making it ideal for non-cholinergic targets.

Comparative Activity Profile

The following table contrasts the biological activity of key carbamate classes.

Drug / Compound	Primary Target	Mechanism of Action	Indication	Key Structural Feature
Rivastigmine	AChE / BChE	Pseudo-irreversible inhibition of cholinesterase.	Alzheimer's Disease	Carbamate moiety confers CNS selectivity and long duration.
Mebendazole	-Tubulin	Inhibits tubulin polymerization (microtubule formation).[5]	Helminth Infections	Benzimidazole carbamate; binds colchicine-sensitive site.
Darunavir	HIV Protease	Peptidomimetic inhibition of viral protease.	HIV-1 Infection	Bis-tetrahydrofuran urethane (carbamate) mimics peptide transition state.[2]
Irinotecan	Topoisomerase I	Prodrug: Carbamate linker is cleaved by carboxylesterases to release SN-38.	Colorectal Cancer	Carbamate linker balances solubility and activation kinetics.

Part 3: Structural Optimization (SAR)

To design a carbamate with high biological activity and low toxicity, researchers must optimize the Structure-Activity Relationship (SAR) across three domains:

The N-Terminus (Stability & Kinetics)

• Monosubstitution (

  ): Generally less stable to hydrolysis. Often used in insecticides (e.g., Carbaryl) where rapid environmental degradation is preferred, or in prodrugs requiring fast activation.

• Disubstitution (

  ): Increases chemical stability and resistance to plasma esterases. Used in CNS drugs (e.g., Rivastigmine) to ensure the molecule reaches the brain intact.

• Bulky Groups: Adding phenyl or benzyl groups to the nitrogen can target the peripheral anionic site (PAS) of AChE, increasing selectivity for AChE over Butyrylcholinesterase (BChE).

The O-Terminus (Affinity)

The alcohol-derived portion (

) dictates the initial binding affinity ( ) to the target protein.

• Aromatic Rings: Essential for

  stacking with Trp84 in the AChE active site.

• Basic Centers: Incorporating a tertiary amine (protonated at physiological pH) mimics the quaternary ammonium of acetylcholine, enhancing affinity via cation-

  interactions.

Lipophilicity (LogP)

• CNS Targets: Target LogP 2.0–3.5 for blood-brain barrier (BBB) penetration (e.g., Alzheimer's therapeutics).

• Peripheral Targets: Hydrophilic modifications (e.g., quaternary ammoniums like Neostigmine) prevent BBB penetration, restricting activity to the neuromuscular junction (Myasthenia Gravis treatment) and avoiding CNS side effects.

Part 4: Validation Protocols (Ellman's Assay)

The Ellman assay is the gold standard for quantifying AChE inhibition. However, standard protocols often fail due to pH drift or spontaneous hydrolysis.

Protocol Design Principles (E-E-A-T)

• Why DTNB? 5,5'-dithiobis-(2-nitrobenzoic acid) reacts with the thiol released from the substrate (acetylthiocholine) to form TNB (yellow,

  nm).[6]

• Why pH 8.0? This pH optimizes the thiol-disulfide exchange reaction.

• Self-Validation: Always run a "Blank" (Buffer + DTNB + Substrate, no Enzyme) to correct for non-enzymatic hydrolysis of the substrate.

Step-by-Step Workflow

Materials:

• Phosphate Buffer (0.1 M, pH 8.0)

• AChE (0.03 U/mL final concentration)

• DTNB (0.3 mM final concentration)

• Acetylthiocholine Iodide (ATCh, 0.5 mM final concentration)

• Test Inhibitor (Dissolved in DMSO, final DMSO < 1%)

Procedure:

• Preparation: Dilute inhibitor in buffer. Prepare fresh DTNB and ATCh solutions (they degrade in light/solution).

• Incubation (The Critical Step): Incubate Enzyme + Inhibitor + Buffer for 10–30 minutes before adding substrate. This allows the carbamoylation (

  ) step to occur. Without this, you only measure competitive binding, not the relevant pseudo-irreversible inhibition.

• Initiation: Add DTNB, then add ATCh to start the reaction.

• Measurement: Monitor Absorbance at 412 nm every 30 seconds for 5 minutes (Kinetic Mode).

• Calculation: Calculate the slope (

  ). % Inhibition = .

Experimental Workflow Visualization

Figure 2: Optimized Ellman's Assay workflow emphasizing the pre-incubation step required for carbamate kinetics.

References

• Mechanism of Carbamate Inhibition : Colovic, M. B., et al. (2013). "Acetylcholinesterase Inhibitors: Pharmacology and Toxicology." Current Neuropharmacology. Link

• Carbamates in Drug Design : Ghosh, A. K., & Brindisi, M. (2015). "Organic Carbamates in Drug Design and Medicinal Chemistry." Journal of Medicinal Chemistry. Link

• Ellman's Assay Methodology : Ellman, G. L., et al. (1961). "A new and rapid colorimetric determination of acetylcholinesterase activity." Biochemical Pharmacology. Link (Classic Reference)

• Rivastigmine Pharmacology : Kandiah, N., et al. (2017). "Rivastigmine: the advantages of dual inhibition of acetylcholinesterase and butyrylcholinesterase and its role in subcortical vascular dementia and Parkinson’s disease dementia." Clinical Interventions in Aging. Link

• Carbamate Prodrugs : Huttunen, K. M., et al. (2011). "Prodrugs—from Serendipity to Rational Design." Pharmacological Reviews. Link

Sources

• 1. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbamate group as structural motif in drugs: a review of carbamate derivatives used as therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The kinetics of inhibition of human acetylcholinesterase and butyrylcholinesterase by two series of novel carbamates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Monograph: In Vitro Characterization of 2-(hydroxymethyl)-2-methylpentyl carbamate (Meprobamate)

Executive Summary

This technical guide outlines the in vitro characterization of 2-(hydroxymethyl)-2-methylpentyl carbamate , universally recognized in pharmacopeia as Meprobamate .[1] Historically significant as the primary anxiolytic of the mid-20th century (Miltown), it remains relevant today primarily as the major active metabolite of the muscle relaxant Carisoprodol .[1]

For modern drug development professionals, studying Meprobamate requires a distinct shift from standard small-molecule screening. Unlike benzodiazepines, Meprobamate acts via a barbiturate-like mechanism on the GABA-A receptor, capable of direct gating at high concentrations. Furthermore, its metabolic resilience—relying heavily on renal excretion and N-glucuronidation rather than rapid oxidative clearance—presents unique challenges in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.[1]

This guide provides self-validating protocols for electrophysiology, metabolic phenotyping, and LC-MS/MS quantification, designed to ensure data integrity and reproducibility.

Pharmacodynamics: GABA-A Receptor Modulation[1]

Mechanism of Action

Meprobamate functions as a positive allosteric modulator (PAM) of the GABA-A receptor.[1] Crucially, it binds to a site distinct from the benzodiazepine binding pocket (the

interface).[1] Evidence suggests it interacts with the barbiturate binding site or a unique transmembrane domain, prolonging the mean open time of the chloride ion ( ) channel.[1]

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology

Objective: To quantify the potentiation of GABA-induced currents and assess direct gating activity.[1]

System Validation:

• Positive Control: Pentobarbital (

  ) – must show >200% potentiation of GABA.[1]

• Negative Control: Flumazenil – must not inhibit Meprobamate effects (confirming non-benzodiazepine site).

• Blocker Control: Picrotoxin (

  ) – must abolish all chloride currents.

Step-by-Step Workflow:

• Cell Preparation: Use HEK293 cells stably transfected with human recombinant GABA-A subunits (

  ).

• Intracellular Solution (Pipette): 140 mM CsCl, 10 mM HEPES, 11 mM EGTA, 2 mM Mg-ATP (pH 7.3).[1] Note: High chloride concentration sets

  near 0 mV, ensuring large inward currents at negative holding potentials.[1]

• Extracellular Solution (Bath): Standard Tyrode’s solution.

• Recording Mode: Establish a G

  seal, rupture membrane for whole-cell configuration, and voltage-clamp at -60 mV.

• Application Protocol:

  • Step A: Apply GABA (

    , approx. ) for 5s. Record Peak A.

  • Step B: Washout (30s).

  • Step C: Co-apply GABA (

    ) + Meprobamate ( ).[1] Record Peak B.

  • Step D (Direct Gating): Apply Meprobamate (

    ) without GABA.[1]

Data Output: Calculate Potentiation using the formula:

.

Pathway Visualization

The following diagram illustrates the signal transduction logic and the differential binding sites involved.

Figure 1: Mechanistic pathway of Meprobamate action on the GABA-A receptor, highlighting its distinct binding site compared to benzodiazepines.[1]

ADME Profiling: Metabolism & Transport[1]

Metabolic Stability (CYP vs. UGT)

While Carisoprodol is rapidly converted to Meprobamate by CYP2C19 , Meprobamate itself is metabolically stable against oxidative metabolism. Its primary clearance pathway involves N-glucuronidation or direct renal excretion.

Protocol: Microsomal Stability Assay

• Incubation: Incubate Meprobamate (

  ) with pooled Human Liver Microsomes (HLM) (0.5 mg/mL).

• Cofactors:

  • Set A (Oxidation): Add NADPH regenerating system.

  • Set B (Glucuronidation): Add UDPGA (cofactor for UGTs) + Alamethicin (pore-forming agent to access luminal UGTs).[1]

• Timepoints: 0, 15, 30, 60 min.

• Quench: Ice-cold acetonitrile containing Internal Standard (Carisoprodol-d7).

• Analysis: Monitor loss of parent compound via LC-MS/MS.

Interpretation:

• Rapid loss in Set A indicates oxidative metabolism (unlikely for Meprobamate).

• Loss in Set B indicates direct glucuronidation (formation of Meprobamate-N-glucuronide).[1]

Permeability: Caco-2 Transwell Assay

To verify CNS penetration and oral bioavailability.

Data Summary Table: Permeability Benchmarks

Parameter	Value	Interpretation
Apparent Permeability ( )	cm/s	High Permeability (CNS Active)
Efflux Ratio ( )		Not a significant P-gp substrate
Recovery		Low non-specific binding

Analytical Quantification (LC-MS/MS)

Precise quantification is critical, especially given the structural similarity to Carisoprodol. The following method utilizes a Triple Quadrupole Mass Spectrometer (e.g., Agilent 6470 or Sciex 6500).

Method Parameters

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8

  ).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Ionization: Electrospray Ionization (ESI), Positive Mode.

MRM Transitions

The carbamate moiety fragments characteristically. Monitor the following transitions:

Analyte	Precursor Ion ( )	Product Ion ( )	Role
Meprobamate	219.2	158.2	Quantifier
Meprobamate	219.2	97.0	Qualifier
Meprobamate-d3	222.2	161.2	Internal Standard

Analytical Workflow Diagram

Figure 2: LC-MS/MS analytical workflow for the specific detection of Meprobamate in biological matrices.

Toxicology Screening (Cytotoxicity)

While Meprobamate is an approved therapeutic, in vitro toxicity profiling is standard to rule out idiosyncratic hepatotoxicity, particularly when studying high-concentration direct gating effects.

Protocol: MTT Cell Viability Assay

• Cell Line: HepG2 (Human Hepatocellular Carcinoma).[2][3]

• Seeding: 10,000 cells/well in 96-well plates. Allow 24h attachment.

• Treatment: Expose cells to Meprobamate (

  ) for 24h and 48h.

  • Note: Meprobamate typically exhibits low cytotoxicity (

    ) compared to reactive metabolites.[1]

• Readout: Add MTT reagent, incubate 4h, dissolve formazan crystals in DMSO. Read Absorbance at 570 nm.

• Validity Check: Vehicle control (DMSO < 0.5%) must show 100% viability. Positive control (Triton X-100) must show <5% viability.

References

• Rho, J. M., et al. (1997). "Mechanism of Action of the Anticonvulsant Meprobamate at the GABA-A Receptor." Journal of Pharmacology and Experimental Therapeutics.

• Olsen, R. W., et al. (2018). "GABA-A Receptor Physiology and Pharmacology." Basic Neurochemistry (NCBI Bookshelf).

• Bramness, J. G., et al. (2003). "The metabolism of carisoprodol to meprobamate is dependent on CYP2C19 genotype." Pharmacogenetics.

• Kura Biotech. (2019). "Validation of a Comprehensive Urine Toxicology Screen by LC-MS-MS." Journal of Analytical Toxicology.

• Faassen, F., et al. (2003).[4] "Caco-2 permeability, P-glycoprotein transport ratios and brain penetration of heterocyclic drugs." International Journal of Pharmaceutics.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected Endemic or Medicinal Plants in Sri Lanka - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caco-2 permeability, P-glycoprotein transport ratios and brain penetration of heterocyclic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Pharmacology of N-Substituted Carbamates: From Kinetic Mechanisms to Therapeutic Design

Executive Summary

N-substituted carbamates represent a pivotal class of pharmacophores in medicinal chemistry, distinguished by their unique "pseudo-irreversible" inhibition mechanism. While historically defined by their potent acetylcholinesterase (AChE) inhibition—exemplified by physostigmine and rivastigmine—modern research has expanded their utility into endocannabinoid modulation (FAAH/MAGL inhibition). This guide dissects the kinetic nuances, structure-activity relationships (SAR), and experimental protocols required to leverage this chemical class in drug discovery.

Molecular Mechanism: The Pseudo-Irreversible Kinetic Trap

Unlike simple competitive inhibitors, N-substituted carbamates act as suicide substrates that covalently modify the active site serine of serine hydrolases. The pharmacological duration of action is not defined by plasma half-life (

), but by the stability of the carbamoylated enzyme complex.

The Kinetic Pathway

The inhibition follows a three-step kinetic model:

• Michaelis Complex (

  ): Rapid, reversible binding of the carbamate to the enzyme active site.

• Carbamoylation (

  ): Nucleophilic attack by the catalytic serine hydroxyl on the carbamate carbonyl, releasing the leaving group (alcohol/phenol).

• Decarbamoylation (

  ): Slow hydrolysis of the carbamoylated enzyme to regenerate free enzyme.

The rate of recovery (

) is the critical determinant of potency. For N-methyl carbamates (e.g., physostigmine), of regeneration is minutes to hours. For N,N-disubstituted or bulky N-aryl carbamates, this can extend to days, effectively functioning as irreversible inhibition.

Visualization of the Catalytic Cycle

The following diagram illustrates the kinetic "trap" mechanism within the AChE catalytic triad (Ser-His-Glu).

Figure 1: The kinetic cycle of pseudo-irreversible inhibition. The rate-limiting step for enzyme recovery is k3 (decarbamoylation).

Structure-Activity Relationships (SAR)

The efficacy of an N-substituted carbamate is governed by two structural domains: the N-substituents (determining stability) and the O-leaving group (determining affinity).

The N-Substituent Effect (The "Anchor")

The stability of the carbamoylated enzyme depends on the electrophilicity of the carbonyl carbon and steric hindrance.

• N-Methyl (e.g., Physostigmine): Rapid carbamoylation, but relatively fast hydrolysis (

  min).

• N-Ethyl / N-Phenyl: Increases steric bulk, significantly slowing

  .

• N,N-Dimethyl (e.g., Neostigmine): extremely slow decarbamoylation due to electron donation from the second methyl group stabilizing the carbonyl, making it less susceptible to water attack.

• N-Hexyl/Cyclohexyl (e.g., URB597): Optimization for lipophilicity and specificity for FAAH over AChE.

The Leaving Group (The "Key")

The leaving group (typically a phenol or alcohol) dictates the initial binding affinity (

) and the rate of carbamoylation ( ).

• pKa Rule: A leaving group with a lower pKa (better leaving group) increases

  . However, if the pKa is too low, the compound becomes chemically unstable (spontaneous hydrolysis).

• Structural Complementarity: For AChE, the leaving group often mimics choline (quaternary amine) or contains an aromatic ring to engage the Trp86 residue in the choline-binding pocket (cation-

  interactions).

Beyond AChE: Endocannabinoid Modulation

While AChE inhibition is the classical application, N-substituted carbamates are now premier tools for modulating the endocannabinoid system (ECS) by inhibiting Fatty Acid Amide Hydrolase (FAAH) and Monoacylglycerol Lipase (MAGL) .

• URB597 (Cyclohexyl carbamate): A selective FAAH inhibitor.[1][2] The N-cyclohexyl group provides specificity for the FAAH acyl-chain binding pocket, avoiding AChE cross-reactivity.

• Mechanism: Increases brain levels of Anandamide (AEA), producing anxiolytic and analgesic effects without the psychotropic side effects of direct CB1 agonists.

Figure 2: Divergent therapeutic pathways based on N-substitution design (N-Methyl for Cholinergic vs. N-Cyclohexyl for Endocannabinoid).

Pharmacokinetics & Therapeutic Profile

The choice of N-substituted carbamate dictates tissue distribution, particularly Blood-Brain Barrier (BBB) penetration.

Comparative Pharmacokinetics Table

Drug	Structure Type	BBB Penetration	Half-Life ( )	Duration of Action	Primary Indication
Physostigmine	Tertiary Amine	High (Yes)	15–40 min	0.5 – 2 hrs	Anticholinergic Toxicity, Glaucoma
Neostigmine	Quaternary Amine	Low (No)	50–90 min	2 – 4 hrs	Myasthenia Gravis, Anesthesia Reversal
Pyridostigmine	Quaternary Amine	Low (No)	1.5 – 2 hrs	3 – 6 hrs	Myasthenia Gravis (Maintenance)
Rivastigmine	Tertiary Amine	High (Yes)	1.5 hrs	10 hrs*	Alzheimer's Disease

*Note: Rivastigmine's duration exceeds its plasma half-life significantly due to the slow decarbamoylation rate of the enzyme-inhibitor complex (pseudo-irreversible).

Experimental Protocol: Optimized Ellman’s Assay

For researchers characterizing novel carbamates, the standard Ellman’s assay requires modification to account for the spontaneous hydrolysis of unstable carbamates and to accurately measure

values that reflect time-dependent inhibition.

Reagents

• Buffer: 0.1 M Sodium Phosphate, pH 8.0 (optimal for thiol anion formation).

• Substrate: Acetylthiocholine Iodide (ATCh), 0.5 mM final.

• Chromogen: 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB/Ellman's Reagent), 0.3 mM final.

• Enzyme: Recombinant hAChE or Electrophorus electricus AChE.

Protocol Workflow

• Pre-Incubation (Critical): Incubate Enzyme + Inhibitor (Carbamate) in buffer for 10–30 minutes before adding substrate.

  • Why? Carbamates are slow-binding inhibitors. Adding substrate immediately will result in a competitive profile rather than the true carbamoylation potential.

• Substrate Addition: Add ATCh and DTNB mixture.

• Kinetic Read: Measure Absorbance at 412 nm every 30 seconds for 5–10 minutes.

• Data Analysis: Plot velocity (

  ) vs. [Inhibitor]. Calculate at different pre-incubation times to determine time-dependency.

Validation Check: Ensure the background hydrolysis of ATCh (blank without enzyme) is subtracted, as DTNB can react slowly with thiocholine generated by spontaneous hydrolysis.

References

• Rosenberry, T. L., et al. (2018). Decarbamoylation of Acetylcholinesterases is Markedly Slowed as Carbamoyl Groups Increase in Size. National Institutes of Health. Link

• Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry. Link

• Kathuria, S., et al. (2003).[1][3][4] Modulation of anxiety through blockade of anandamide hydrolysis. Nature Medicine (Describes URB597). Link

• Colovic, M. B., et al. (2013). Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. Current Neuropharmacology. Link

• BroadPharm. (2022).[5] Ellman's Assay Protocol for Sulfhydryl Quantification. Link

• Olson, K. R., et al. (2018).[6] Physostigmine and Neostigmine: Poisoning & Drug Overdose.[6] AccessMedicine. Link

Sources

• 1. Crystal Structures of Fatty Acid Amide Hydrolase Bound to the Carbamate Inhibitor URB597: Discovery of a Deacylating Water Molecule and Insight into Enzyme Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The FAAH inhibitor URB597 efficiently reduces tyrosine hydroxylase expression through CB1- and FAAH-independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. broadpharm.com [broadpharm.com]
• 6. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]

Discovery and History of Hydroxymethyl Carbamates: A Technical Guide to the "Transient Linker" Strategy

Part 1: Executive Summary – The Paradox of Instability

In the annals of medicinal chemistry, N-hydroxymethyl carbamates (also known as N-methylol carbamates) occupy a unique position. They are rarely the final therapeutic agent; rather, they serve as a pivotal, transient "chemical handle."

Their discovery was not marked by the identification of a new drug class, but by the realization of a prodrug strategy . The N-hydroxymethyl moiety (

) is inherently unstable in aqueous media, existing in a rapid equilibrium with the parent carbamate and formaldehyde. For decades, this instability was viewed as a liability. It was only in the late 20th century that researchers, led by pioneers like Hans Bundgaard, inverted this problem: by esterifying the hydroxyl group, they could "lock" the unstable intermediate into a stable N-acyloxymethyl or N-phosphoryloxymethyl prodrug.

This guide details the chemistry, history, and application of this sophisticated molecular masking technique.

Part 2: Historical Genesis & Chemical Fundamentals

From Textile Resins to Soft Drugs

The chemistry of N-hydroxymethyl compounds originated far from the clinic—in the textile and polymer industries of the 1940s and 50s. The reaction of amides and carbamates with formaldehyde was used to create cross-linking agents (amino resins) for crease-resistant fabrics.

• 1950s-60s: Early characterization of the equilibrium between N-substituted compounds and formaldehyde. The kinetics were studied primarily to control polymerization rates, not for biological application.

• 1970s: The "Prodrug Revolution." Researchers began searching for ways to improve the solubility of lipophilic drugs (like phenytoin and carbamazepine). The "Mannich base" concept was adapted, leading to the investigation of N-hydroxymethyl derivatives.

• 1980s (The Bundgaard Era): Hans Bundgaard and colleagues formally established the N-acyloxymethyl strategy. They demonstrated that while N-hydroxymethyl derivatives decomposed too fast to be drugs, their esters were stable in the bottle but hydrolyzed enzymatically in the body.

The Equilibrium Challenge

The core chemical feature of this class is the equilibrium reaction with formaldehyde. In aqueous solution, an N-hydroxymethyl carbamate undergoes spontaneous heterolysis.

The Reaction:

This reaction is pH-dependent and reversible. The forward reaction (formation) is favored in basic conditions, while the reverse reaction (decomposition) is rapid at physiological pH, releasing the parent drug and formaldehyde.

Part 3: The Prodrug Architecture (Mechanism of Action)

The utility of hydroxymethyl carbamates lies in their ability to serve as a self-immolative linker . The design relies on a cascade mechanism:

• Masking: The unstable N-hydroxymethyl group is "capped" with an ester (for lipophilicity) or a phosphate (for solubility).

• Trigger: In vivo esterases or phosphatases cleave the cap.

• Collapse: The regenerated N-hydroxymethyl intermediate spontaneously decomposes (

  often < 1 minute) to release the active parent drug.

Visualization: The Prodrug Cascade

The following diagram illustrates the specific pathway for an N-phosphoryloxymethyl prodrug (e.g., a carbamate analog of Fosphenytoin).

Figure 1: The Bioactivation Cascade. The stability of the system relies on the phosphate/ester cap. Once removed, the hydroxymethyl "linker" vanishes, leaving the native drug.

Part 4: Synthetic Methodologies

Synthesizing these compounds requires bypassing the instability of the N-hydroxymethyl intermediate. Modern protocols typically utilize N-chloromethyl reagents or "one-pot" functionalization.

The Chloromethyl Route (Standard Protocol)

This is the most robust method for creating stable prodrugs. Instead of reacting with formaldehyde directly, the parent amine/carbamate is reacted with chloromethyl chloroformate or paraformaldehyde/chlorine to generate a reactive N-chloromethyl species.

Protocol Summary:

• Activation: React parent carbamate with paraformaldehyde and chlorotrimethylsilane (TMSCl) or thionyl chloride to form the N-chloromethyl carbamate .

• Displacement: React the N-chloromethyl intermediate with a silver phosphate salt (e.g., dibenzyl phosphate) or a carboxylate salt.

• Deprotection: Hydrogenolysis (if benzyl groups are used) yields the final N-phosphoryloxymethyl prodrug.

The "Heller-Sarpong" Approach (Modern 2020s)

Recent advancements (e.g., for psilocin prodrugs in 2024-2025) utilize milder reagents to install the hydroxymethyl handle chemoselectively, avoiding harsh chlorination steps that might damage sensitive indole rings or other functionalities.

Table 1: Comparative Synthetic Strategies

Method	Key Reagents	Advantages	Limitations
Formaldehyde Direct	HCHO (aq), Base	Simple, atom-efficient.	Product is unstable; difficult to isolate/purify.
Chloromethylation	Paraformaldehyde, TMSCl, or SOCl2	High yield; versatile electrophile.	Requires anhydrous conditions; Chloromethyl intermediates are toxic/carcinogenic.
Alpha-Halo Carbonates	Alpha-chloromethyl chloroformate	One-pot potential; cleaner profile.	Reagents can be expensive; steric hindrance limits scope.

Part 5: Critical Data & Stability Profiles

For a researcher designing a new prodrug, the kinetics of the intermediate are paramount. If the N-hydroxymethyl intermediate is too stable, it becomes a metabolite with its own toxicity profile. If it is too unstable, it cannot be synthesized.

Stability Rules of Thumb:

• Electronic Effect: Electron-withdrawing groups on the nitrogen (e.g., imides, sulfonamides) destabilize the N-CH2-OH bond, accelerating formaldehyde release.

• Steric Effect: Bulky groups adjacent to the nitrogen can retard the enzymatic hydrolysis of the prodrug cap but have less effect on the spontaneous decomposition of the intermediate.

Table 2: Half-lives of N-Hydroxymethyl Derivatives (pH 7.4, 37°C)

Parent Structure Class	Intermediate Species	(Decomposition)	Notes
Benzamide	N-hydroxymethyl-benzamide	~20-30 min	Relatively stable; can be detected in urine.
Carbamate	N-hydroxymethyl-carbamate	< 5 min	Rapid collapse; ideal for prodrugs.
Hydantoin	N-hydroxymethyl-phenytoin	< 1 min	Extremely fast; basis for Fosphenytoin.
Imide	N-hydroxymethyl-phthalimide	Seconds	Instantaneous release upon deprotection.

Part 6: Safety & Toxicology (The Formaldehyde Question)

The "elephant in the room" for this chemistry is the stoichiometric release of formaldehyde .

• Stoichiometry: Every mole of prodrug releases one mole of formaldehyde.

• Metabolic Fate: Formaldehyde is rapidly oxidized to formate by formaldehyde dehydrogenase (dependent on glutathione) and then to

  .

• Safety Margin: The endogenous production of formaldehyde (from amino acid metabolism) is roughly 50g per day in humans. A therapeutic dose of a prodrug (e.g., 1g) releases ~50-100mg of formaldehyde, which is generally considered within the metabolic capacity of the liver, provided the infusion rate is controlled.

• Toxicity Signs: Local irritation at the injection site is the most common side effect (e.g., "Purple Glove Syndrome" with phenytoin is reduced but not eliminated by fosphenytoin).

Visualization: Metabolic Clearance of the Byproduct

Figure 2: The Detoxification Pathway. Rapid conversion to formate prevents systemic formaldehyde toxicity under normal dosing regimens.

References

• Bundgaard, H. (1985). Design of Prodrugs. Elsevier. (Foundational text on the N-acyloxymethyl strategy).

• Gogate, U., & Repta, A. J. (1987). "N-(Acyloxyalkoxycarbonyl) derivatives as potential prodrugs of amines.[1][2] I. Kinetics and mechanism of degradation in aqueous solutions." International Journal of Pharmaceutics, 40(3), 235-248. Link

• Krise, J. P., & Stella, V. J. (1996). "Prodrugs of amines."[1] Advanced Drug Delivery Reviews, 19(2), 287-310. (Review of Fosphenytoin and related carbamate/amide prodrugs).

• Rautio, J., et al. (2008). "Prodrugs: design and clinical applications."[3] Nature Reviews Drug Discovery, 7, 255–270. Link

• U.S. Food and Drug Administration (FDA). (1996). Cerebyx (Fosphenytoin Sodium) Injection Labeling. (Clinical data on safety and formaldehyde metabolism). Link

• Wermuth, C. G. (2011). The Practice of Medicinal Chemistry. Academic Press.

• Simmons, A. et al. (2025). "Efficient Acyloxymethylation of Psilocin and Other Tryptamines Yielding ACOM Prodrugs." ChemRxiv. (Modern application of the chemistry). Link

Sources

• 1. Prodrugs for Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphoryloxymethyl carbamates and carbonates--novel water-soluble prodrugs for amines and hindered alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Newly Developed Prodrugs and Prodrugs in Development; an Insight of the Recent Years - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Profiling of 2-(Hydroxymethyl)-2-methylpentyl Carbamate: A Critical Impurity and Metabolite Analysis

Executive Summary & Chemical Identity[1]

In the development and quality control of carbamate-based anxiolytics and muscle relaxants—specifically Meprobamate and Carisoprodol —the compound 2-(hydroxymethyl)-2-methylpentyl carbamate (CAS 1471-56-3) represents a critical control point.

Often designated as Carisoprodol Related Compound A in United States Pharmacopeia (USP) monographs, this molecule is the monocarbamate derivative of the parent diol (2-methyl-2-propyl-1,3-propanediol).[1] Its presence serves as a primary indicator of hydrolytic degradation or incomplete synthesis. Unlike the achiral parent drug Meprobamate (a dicarbamate), this monocarbamate possesses a chiral center, introducing stereochemical considerations into analytical profiling.

Nomenclature & Identification

Parameter	Detail
IUPAC Name	2-(hydroxymethyl)-2-methylpentyl carbamate
Common Synonyms	Decarboxamide Meprobamate; Meprobamate Monocarbamate; Carisoprodol Related Compound A
CAS Number	1471-56-3
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol
SMILES	CCCC(C)(CO)COC(N)=O

Physicochemical Properties[3][5][6][7][8]

The physicochemical behavior of the monocarbamate differs significantly from the dicarbamate parent (Meprobamate) due to the presence of a free hydroxyl group. This structural change alters polarity, hydrogen bonding capacity, and solubility, which drives the logic for separation methodologies.

Comparative Property Table

Property	Monocarbamate (Impurity A)	Meprobamate (Parent)	Technical Insight
Physical State	Solid (White to Pale Yellow)	Solid (White Powder)	Similar handling requirements.
Melting Point	52–56 °C	103–107 °C	The free OH group lowers lattice energy significantly compared to the dicarbamate, leading to a much lower melting point.
LogP (Octanol/Water)	~0.85 (Predicted)	0.70 (Experimental)	The monocarbamate is slightly more lipophilic in some models due to the loss of one polar carbamate, though the free OH balances this.
pKa	~13.5 (Hydroxyl)	N/A (Neutral)	The free primary alcohol provides a site for ionization at extreme pH, unlike the neutral dicarbamate.
Chirality	Racemic (Chiral)	Achiral	Critical: Desymmetrization of the pro-chiral diol creates a stereocenter at C2.

Solubility Profile

• Water: Sparingly soluble.

• Methanol: Soluble (often used as the extraction solvent).

• Chloroform: Slightly soluble.[2]

• Acetonitrile: Soluble.[2][3]

Expert Note on Chirality: The parent diol, 2-methyl-2-propyl-1,3-propanediol, is achiral because it possesses a plane of symmetry (two identical hydroxymethyl groups). When only one of these groups is converted to a carbamate to form 2-(hydroxymethyl)-2-methylpentyl carbamate, the symmetry is broken. The C2 carbon becomes a stereocenter bonded to four different groups: Methyl, Propyl, Hydroxymethyl, and Carbamoyloxymethyl. Consequently, this impurity exists as a racemate.[4]

Formation & Degradation Pathways

Understanding the origin of this compound is essential for stabilizing drug formulations. It arises via two primary vectors:

• Synthetic Impurity: Incomplete carbamoylation of the starting diol during Meprobamate synthesis.

• Degradation Product: Hydrolysis of Meprobamate or Carisoprodol (N-dealkylation followed by hydrolysis).

Pathway Visualization

Figure 1: The dual role of 2-(hydroxymethyl)-2-methylpentyl carbamate as both a metabolic intermediate and a synthetic impurity in the Meprobamate/Carisoprodol lifecycle.

Analytical Protocol: HPLC Quantification

To detect and quantify this impurity, we utilize a Reverse-Phase HPLC method. Because carbamates lack strong chromophores, detection relies on low-UV wavelengths (200–210 nm).

Methodological Logic

• Column Choice: A C18 (L1) column provides sufficient hydrophobic interaction to separate the monocarbamate from the dicarbamate.

• Mobile Phase: A gradient is required. The monocarbamate (with free OH) often elutes before Meprobamate in reverse-phase systems due to hydrogen bonding with the aqueous phase, despite the similar LogP.

• Wavelength: 200 nm is chosen to maximize the signal from the carbonyl of the carbamate group.

Step-by-Step Protocol

Reagents:

• Acetonitrile (HPLC Grade)

• Water (Milli-Q or equivalent)

• Reference Standard: USP Carisoprodol Related Compound A (CAS 1471-56-3).[1][2][5][6][7]

Workflow:

• Standard Preparation:

  • Dissolve 10 mg of Reference Standard in 5 mL of Methanol.

  • Dilute to volume with Mobile Phase A to obtain a concentration of 0.1 mg/mL.

  • Why: Methanol ensures complete solvation before introducing the aqueous mobile phase, preventing precipitation.

• Chromatographic Conditions:

  • Column: 4.6 mm x 25 cm, 5 µm packing L1 (C18).

  • Flow Rate: 1.0 mL/min.

  • Temperature: 30°C (Controlled to prevent retention time drift).

  • Detection: UV @ 200 nm.

• Gradient Program:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • 0-5 min: Isocratic 80% A / 20% B (Equilibration).

  • 5-20 min: Linear ramp to 50% A / 50% B.

  • 20-25 min: Hold 50/50 (Elute Meprobamate).

  • 25-30 min: Re-equilibrate.

• System Suitability Requirement:

  • Resolution (R) between Monocarbamate and Meprobamate must be > 2.0.

  • Relative Standard Deviation (RSD) for replicate injections < 2.0%.

Separation Logic Diagram

Figure 2: Separation logic on C18 stationary phase. The free hydroxyl group on the monocarbamate reduces retention time relative to the dicarbamate parent.

Regulatory & Toxicology Context

Pharmacopoeial Status

The compound is explicitly listed in the USP monograph for Carisoprodol as "Related Compound A".[1][2][5]

• Limit: Typically NMT (Not More Than) 0.5% or 1.0% depending on the specific formulation monograph.

• Significance: High levels indicate poor storage conditions (moisture ingress leading to hydrolysis) or poor manufacturing control.

Toxicological Implications

While Meprobamate is a sedative, the monocarbamate retains some biological activity but with altered pharmacokinetics.

• Potency: Generally considered less potent than the dicarbamate.

• Excretion: The free hydroxyl group makes it more amenable to Phase II conjugation (glucuronidation) and subsequent renal excretion compared to the parent drug.

References

• United States Pharmacopeia (USP). Carisoprodol Monograph: Related Compound A.[1][2][5] USP-NF.[2]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 268482: 2-(Hydroxymethyl)-2-methylpentyl carbamate.[5] PubChem.[5][4]

• ChemicalBook. Decarboxamide Meprobamate (CAS 1471-56-3) Properties and Safety.

• FDA Substance Registration System (SRS). UNII 8A79Y1EPZZ: 2-(Hydroxymethyl)-2-methylpentyl carbamate.[5][5]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 3. 2-(hydroxymethyl)-2-methylpentyl isopropyl-carbamate CAS#: 25462-17-3 [chemicalbook.com]
• 4. GSRS [precision.fda.gov]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. store.usp.org [store.usp.org]
• 7. allmpus.com [allmpus.com]

Technical Guide: Safety and Hazards of 2-(Hydroxymethyl)-2-methylpentyl Carbamate

Executive Summary

2-(Hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3) is a critical pharmaceutical impurity and metabolite associated with the carbamate class of anxiolytics and muscle relaxants, specifically Meprobamate and Carisoprodol .[1][2] Often designated as Carisoprodol Related Compound A (USP) or Decarboxamide Meprobamate , this compound represents the monocarbamate hydrolysis product of the parent diol backbone.

While less potent than its parent dicarbamate (Meprobamate), this compound retains structural pharmacophores associated with Central Nervous System (CNS) depression. This guide outlines the safety protocols required for its handling, particularly in the context of reference standard preparation and impurity profiling, emphasizing its status as a bioactive degradation product.

Chemical Identity & Physicochemical Properties[2][3][4][5][6]

Understanding the structural nuance of this molecule is prerequisite to accurate identification and handling. It is the monocarbamate derivative of 2-methyl-2-propyl-1,3-propanediol.[2]

Property	Specification
Chemical Name	2-(Hydroxymethyl)-2-methylpentyl carbamate
Common Synonyms	Decarboxamide Meprobamate; Carisoprodol Related Compound A; Meprobamate Impurity A
CAS Number	1471-56-3
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol
Appearance	White to off-white crystalline powder
Melting Point	52–56 °C
Solubility	Soluble in methanol, DMSO, and chloroform; sparingly soluble in water.[2]
Structural Class	Acyclic carbamate; Propanediol derivative

Structural Clarification

The IUPAC naming convention "2-methylpentyl" can be confusing. The structure is best visualized as a propane-1,3-diol backbone:

• C2 Position: Substituted with a Methyl group and a Propyl group.

• C1 Position: Esterified with a carbamate group (-O-CO-NH₂).

• C3 Position: Remains a free primary alcohol (-OH).

Toxicology & Pharmacological Hazards

Mechanism of Action (SAR Analysis)

The parent compound, Meprobamate, acts as a GABAergic modulator (mimicking barbiturate-like effects at the GABA-A receptor). Structure-Activity Relationship (SAR) studies suggest that the dicarbamate functionality is critical for maximal potency.

• Meprobamate (Dicarbamate): High lipophilicity, strong CNS depression.

• Target Compound (Monocarbamate): Increased polarity (free -OH group) and reduced lipophilicity.

• Predicted Effect: Reduced blood-brain barrier (BBB) penetration and lower receptor affinity compared to Meprobamate. However, it must be treated as a CNS depressant of unknown potency.

Toxicological Profile

• Acute Toxicity: Data is limited for the isolated impurity. By proxy of the parent compound, high-dose exposure may induce sedation, ataxia, or respiratory depression.

• Sensitization: Carbamates are known potential sensitizers. Dermal contact may cause allergic reaction.

• Chronic Exposure: No specific carcinogenicity data exists for the monocarbamate. Meprobamate is a Class IV controlled substance; its metabolites are monitored for cumulative toxicity.

Metabolic & Degradation Pathways[7]

This compound appears primarily through two pathways: hydrolytic degradation (shelf-life stability) and hepatic metabolism (in vivo).

Pathway Visualization

The following diagram illustrates the formation of 2-(hydroxymethyl)-2-methylpentyl carbamate from Carisoprodol and Meprobamate.

Figure 1: Metabolic and degradation cascade showing the target compound as the intermediate hydrolysis product between Meprobamate and the inactive diol.

Safety & Handling Protocols

Occupational Exposure Banding (OEB)

Given the "unknown potency" designation in most Safety Data Sheets (SDS), this compound should be handled under OEB 3 (Hazardous) protocols until specific toxicology data proves otherwise.

Universal Precaution Strategy:

• Containment: Handle only in a certified Fume Hood or Biological Safety Cabinet (Class II).

• Inhalation: P100/HEPA respiratory protection is required if handling open powder outside a hood.

• Dermal: Double nitrile gloves (0.11 mm minimum thickness).

Emergency Response

Scenario	Protocol
Inhalation	Move to fresh air immediately. Monitor for signs of sedation or respiratory depression.
Skin Contact	Wash with soap and water for 15 minutes. Remove contaminated clothing to prevent secondary absorption.
Eye Contact	Flush with water for 15 minutes.[3] Seek medical attention if irritation persists.
Spill Cleanup	Dampen powder to prevent dust generation. Use HEPA vacuum or wet-wipe method. Do not dry sweep.

Analytical Profiling (USP/EP Context)

For researchers using this compound as a Reference Standard (RS), accurate detection is critical for batch release of Carisoprodol or Meprobamate drug products.

HPLC Method Parameters (Guideline)

This compound is polar relative to Meprobamate.

• Column: C18 (L1 packing), 4.6 mm x 25 cm.

• Mobile Phase: Water:Methanol or Water:Acetonitrile gradient (starts high aqueous).

• Detection: UV is weak (lack of chromophores). Refractive Index (RI) or LC-MS is recommended.

• Elution Order: Diol (early) -> Monocarbamate (Target) -> Meprobamate -> Carisoprodol.

Storage of Reference Standards

• Temperature: Refrigerator (2°C to 8°C).

• Hygroscopicity: Moderately hygroscopic. Store in a desiccator.

• Stability: Susceptible to hydrolysis in humid or high-pH environments.

Regulatory Status

• Controlled Substance Status: While Meprobamate is a Schedule IV substance (USA), the monocarbamate metabolite (CAS 1471-56-3) is generally treated as a chemical intermediate/impurity. However, due to its structural similarity, it may be subject to "analogue acts" in certain jurisdictions if intended for human consumption.

• REACh/TSCA: Research use only (RUO). Not fully registered for high-volume commercial inventory.

References

• United States Pharmacopeia (USP) . Carisoprodol Related Compound A (10 mg) (2-hydroxymethyl-2-methylpentyl carbamate).[2][4] Catalog No. 1096597. Link

• National Center for Biotechnology Information (2023) . PubChem Compound Summary for CID 117246, 2-Hydroxymethyl-2-methylpentyl isopropylcarbamate (Related Structure Context). Link

• LGC Standards . Decarboxamide Meprobamate - Safety Data Sheet. Link

• ChemicalBook . Decarboxamide Meprobamate (CAS 1471-56-3) Properties and Safety. Link

• European Pharmacopoeia (Ph. Eur.) . Carisoprodol Monograph: Impurity A. Link

Sources

• 1. Decarboxamide meprobamate |CAS No. 1471-56-3 [analyticachemie.in]
• 2. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. store.usp.org [store.usp.org]

Protocols & Analytical Methods

Application Note: Experimental Protocols for 2-(hydroxymethyl)-2-methylpentyl carbamate

Part 1: Introduction & Strategic Significance

2-(hydroxymethyl)-2-methylpentyl carbamate is the primary hydrolytic metabolite and degradation product of the anxiolytic Meprobamate and the skeletal muscle relaxant Carisoprodol . In pharmaceutical development and forensic toxicology, this compound serves as a critical biomarker for monitoring the stability of carbamate-based therapeutics and understanding their metabolic clearance pathways.

Unlike its parent dicarbamate compounds, this monocarbamate possesses a free primary hydroxyl group, significantly altering its polarity, solubility, and reactivity. This guide provides advanced protocols for its use as a Reference Standard (RS) in quantitative analysis, its controlled generation via hydrolysis, and its application in metabolic stability assays .

Key Chemical Properties

Property	Specification
Molecular Formula
Molecular Weight	175.23 g/mol
Physical State	White crystalline powder
Solubility	Soluble in Methanol, DMSO, Acetonitrile; Sparingly soluble in Water
Chirality	Racemic mixture (contains one chiral center at C2)
Role	Impurity Standard (USP/EP), Metabolite

Part 2: Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) Quantification

Objective: To separate and quantify 2-(hydroxymethyl)-2-methylpentyl carbamate in the presence of Meprobamate and Carisoprodol using a validated reverse-phase method. This protocol is essential for purity analysis and stability testing.

Reagents & Equipment

• Mobile Phase A: Water (LC-MS Grade)

• Mobile Phase B: Acetonitrile (LC-MS Grade)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm)

• Detector: UV-Vis at 200 nm (Carbamates have low UV absorption; low wavelength is critical) or Refractive Index (RI) for higher concentrations.

Method Parameters

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Gradient Profile:

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (ACN)	Phase
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold
15.0	50	50	Linear Gradient
20.0	10	90	Wash
21.0	90	10	Re-equilibration
25.0	90	10	End

System Suitability Criteria (Self-Validating)

• Resolution (

  ): > 2.0 between 2-(hydroxymethyl)-2-methylpentyl carbamate and Meprobamate.

• Tailing Factor: < 1.5.

• Relative Standard Deviation (RSD): < 2.0% for 5 replicate injections of the standard.

Technical Insight: The monocarbamate (more polar due to free -OH) will elute before Meprobamate. Ensure the solvent front does not interfere with the peak, as the retention time will be relatively short (approx. 4-6 mins depending on dead volume).

Protocol 2: Controlled Hydrolytic Generation (Synthesis via Degradation)

Objective: To generate 2-(hydroxymethyl)-2-methylpentyl carbamate from Meprobamate for use as a qualitative reference material when the certified standard is unavailable.

Mechanism: Acid-catalyzed hydrolysis is preferred over base hydrolysis to avoid uncontrolled degradation to the diol (2-methyl-2-propyl-1,3-propanediol).

Workflow

• Dissolution: Dissolve 500 mg of Meprobamate in 10 mL of 1N HCl : Methanol (1:1 v/v).

• Reflux: Heat the mixture to 60°C for 4–6 hours.

• Monitoring: Aliquot 50 µL every hour, neutralize with NaOH, and analyze via TLC (Mobile Phase: Ethyl Acetate:Hexane 70:30).

  • Meprobamate

    : ~0.6

  • Monocarbamate

    : ~0.3 (More polar)

  • Diol

    : ~0.1

• Quenching: Once the monocarbamate spot is maximal (approx. 40-50% conversion), cool to 0°C and neutralize to pH 7.0 with saturated

  .

• Extraction: Extract 3x with Ethyl Acetate.

• Purification: Isolate the monocarbamate via Flash Column Chromatography (Silica Gel, gradient 0-100% EtOAc in Hexane).

Protocol 3: In Vitro Metabolic Stability Assay (Microsomal)

Objective: To determine the metabolic stability of the monocarbamate compared to the parent drug, assessing if the free hydroxyl group facilitates Phase II conjugation (Glucuronidation).

Experimental Setup

• Test System: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein.

• Cofactors: NADPH generating system (Phase I), UDPGA (Phase II).

• Test Concentration: 1 µM 2-(hydroxymethyl)-2-methylpentyl carbamate.

Step-by-Step Procedure

• Pre-incubation: Mix 475 µL of Phosphate Buffer (100 mM, pH 7.4) with 25 µL HLM. Pre-incubate at 37°C for 5 min.

• Initiation: Add 5 µL of test compound stock (100 µM in DMSO). Initiate reaction by adding 50 µL of cofactor mix (NADPH/UDPGA).

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately add 150 µL ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

• Analysis: Centrifuge at 4000 rpm for 10 min. Analyze supernatant via LC-MS/MS.

  • Target Transition (MRM): 176.1

    158.1 (Loss of water) or 176.1 115.1 (Carbamate cleavage).

Part 3: Visualization of Degradation & Logic

The following diagram illustrates the degradation pathway of Carisoprodol and Meprobamate, highlighting the formation of 2-(hydroxymethyl)-2-methylpentyl carbamate.

Figure 1: Metabolic and degradation pathways leading to the formation of 2-(hydroxymethyl)-2-methylpentyl carbamate from parent muscle relaxants.

Part 4: References

• European Directorate for the Quality of Medicines (EDQM). Carisoprodol Impurity A (Meprobamate Monocarbamate). European Pharmacopoeia Reference Standard. [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 108719 (2-Hydroxymethyl-2-methylpentyl carbamate). PubChem. [Link]

• Olsen, H., et al. (1994). Carisoprodol elimination in humans. Therapeutic Drug Monitoring, 16(4), 337-340. (Mechanistic grounding for metabolic pathways). [Link]

Application Note: 2-(Hydroxymethyl)-2-methylpentyl Carbamate in Pharmaceutical Research

[1][2]

Executive Summary & Chemical Identity[3][4]

2-(Hydroxymethyl)-2-methylpentyl carbamate (also known as Decarboxamide Meprobamate or Carisoprodol Related Compound A ) is a pivotal reference standard in the development and quality control of carbamate-class anxiolytics and muscle relaxants.

Functionally, it represents the monocarbamate degradation product of Meprobamate and a downstream metabolite of Carisoprodol. In research and drug development, this compound is utilized primarily for:

• Impurity Profiling: Quantifying degradation in pharmaceutical stability studies (USP/EP compliance).

• Metabolic Mapping: Tracing the hydrolysis pathways of dicarbamate drugs.

• Forensic Toxicology: Distinguishing parent drug intake from metabolic breakdown in biological matrices.

Chemical Profile

Property	Specification
Common Name	Decarboxamide Meprobamate; Carisoprodol Related Compound A
CAS Number	1471-56-3
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol
Structural Role	Hydrolysis product of Meprobamate (loss of one carbamate group)
Solubility	Soluble in Methanol, DMSO; slightly soluble in water

Mechanistic Context: The Carbamate Hydrolysis Pathway

To effectively use this compound in research, one must understand its origin. Carisoprodol is a prodrug that is de-alkylated to Meprobamate (active metabolite). Both compounds possess carbamate ester linkages susceptible to hydrolysis (chemical or enzymatic), yielding the monocarbamate form—our target molecule.

The presence of 2-(hydroxymethyl)-2-methylpentyl carbamate indicates either improper storage (moisture/heat) or advanced metabolic clearance .

Pathway Visualization

The following diagram illustrates the formation of 2-(hydroxymethyl)-2-methylpentyl carbamate within the metabolic and degradation landscape.

Figure 1: The degradation and metabolic cascade showing the formation of the target monocarbamate from Meprobamate.

Application 1: Validated HPLC Protocol for Impurity Profiling

This protocol is designed for researchers conducting stability testing on Meprobamate or Carisoprodol formulations. The objective is to separate the polar monocarbamate impurity (Target) from the non-polar parent drug.

Experimental Rationale

• Column Choice: A C18 column is standard, but a high-density bonding (e.g., Agilent Zorbax SB-C18) is recommended to retain the polar monocarbamate sufficiently.

• Detection: These compounds lack strong chromophores. UV detection is set to low wavelengths (200-210 nm), necessitating high-purity solvents to minimize background noise.

Detailed Protocol

Reagents:

• Acetonitrile (HPLC Grade)

• Milli-Q Water

• Reference Standard: 2-(hydroxymethyl)-2-methylpentyl carbamate (CAS 1471-56-3)[1][2][3][4][5][6]

Instrument Parameters:

Parameter	Setting
Instrument	HPLC with PDA/UV Detector or LC-MS
Column	C18, 4.6 x 250 mm, 5 µm (e.g., Zorbax SB-C18)
Mobile Phase A	Water (filtered, degassed)
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temp	30°C
Detection	UV @ 200 nm

Gradient Program:

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (ACN)	Phase Description
0.0	80	20	Equilibration
5.0	80	20	Isocratic Hold (Elution of Monocarbamate)
20.0	20	80	Gradient Ramp (Elution of Parent)
25.0	20	80	Wash
26.0	80	20	Re-equilibration

Procedure:

• Standard Preparation: Dissolve 10 mg of 2-(hydroxymethyl)-2-methylpentyl carbamate in 10 mL of Mobile Phase (50:50 Water:ACN) to create a 1 mg/mL stock. Dilute to 10 µg/mL for working standard.

• Sample Preparation: Dissolve pulverized tablet powder or API in diluent. Sonicate for 15 minutes. Filter through 0.45 µm PTFE filter.

• System Suitability: Inject the standard 6 times. The Relative Standard Deviation (RSD) of the peak area must be < 2.0%.

• Analysis: The monocarbamate is more polar and will elute before Meprobamate. Expect retention time (RT) approx. 4-6 min for Monocarbamate and 12-15 min for Meprobamate.

Application 2: Forced Degradation Study (Stress Testing)

To validate the stability-indicating nature of the analytical method, researchers must artificially generate the target impurity from the parent drug.

Protocol: Base-Catalyzed Hydrolysis

Carbamates are susceptible to hydrolysis under basic conditions.

• Preparation: Prepare a 1 mg/mL solution of Meprobamate in 0.1 N NaOH / Methanol (50:50).

• Incubation: Heat at 60°C for 2-4 hours.

• Neutralization: Quench the reaction with an equivalent volume of 0.1 N HCl.

• Analysis: Inject into the HPLC system described in Section 3.

• Result Verification: The Meprobamate peak area should decrease, and a new peak corresponding to the retention time of 2-(hydroxymethyl)-2-methylpentyl carbamate should appear.

  • Note: If hydrolysis is too aggressive, the peak for the diol (2-methyl-2-propyl-1,3-propanediol) may also appear (eluting even earlier due to high polarity).

Application 3: Biological Matrix Extraction (LC-MS/MS)

For pharmacokinetic (PK) studies, detecting this metabolite requires higher sensitivity.

Experimental Rationale

Liquid-Liquid Extraction (LLE) is preferred over protein precipitation to remove matrix effects, as carbamates are neutral molecules at physiological pH.

Protocol Workflow

• Sample: 100 µL Plasma.

• Internal Standard: Add 10 µL of Meprobamate-d3 or deuterated monocarbamate analog.

• Extraction: Add 1 mL Methyl tert-butyl ether (MTBE). Vortex for 5 mins. Centrifuge at 10,000 rpm for 5 mins.

• Reconstitution: Evaporate the supernatant under nitrogen stream. Reconstitute in 100 µL Mobile Phase (90:10 Water:ACN).

• LC-MS/MS Settings:

  • Ionization: ESI Positive Mode (Carbamates protonate well).

  • MRM Transition (Target): Monitor precursor [M+H]+ 176.2 → Product ions (loss of carbamate group).

References

• United States Pharmacopeia (USP). Monograph: Carisoprodol.[5][6] USP-NF.[7] (Defines "Carisoprodol Related Compound A" as the target molecule).[2][4]

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Monograph 1689. (Identifies Impurity A and B profiles).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 153676, 2-Hydroxymethyl-2-methylpentyl carbamate.Link

• Bramness, J. G., et al. (2004). "Carisoprodol and meprobamate: a study of their metabolism and elimination." Forensic Science International. (Contextualizes the metabolic pathway). Link

• ChemicalBook. Decarboxamide Meprobamate (CAS 1471-56-3) Product Properties.[5][8]Link

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Carisoprodol Related Compound A – Analytica Chemie [staging.analyticachemie.in]
• 4. store.usp.org [store.usp.org]
• 5. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 6. Carisoprodol Related Compound A (2-hydroxymethyl-2-methylp… [cymitquimica.com]
• 7. scribd.com [scribd.com]
• 8. veeprho.com [veeprho.com]

Application Note: Analytical Strategies for 2-(hydroxymethyl)-2-methylpentyl carbamate

Executive Summary & Chemical Context[1][2][3][4][5]

2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3) is a critical pharmaceutical intermediate and degradation product associated with the carbamate class of anxiolytics and muscle relaxants, specifically Carisoprodol and Meprobamate .

In regulatory pharmacopeial contexts (USP/EP), this compound is designated as Carisoprodol Related Compound A . It represents the monocarbamate derivative of the parent diol (2-methyl-2-propyl-1,3-propanediol). Its detection is essential for:

• Purity Profiling: Monitoring the hydrolysis of Carisoprodol or Meprobamate during stability testing.

• Process Control: Verifying the completeness of carbamoylation reactions during drug substance synthesis.

Chemical Structure & Challenges[4]

• Molecular Formula:

• MW: 189.25 g/mol

• Key Analytical Challenge: The molecule lacks a strong chromophore (UV active only <215 nm) and is thermally labile, making direct Gas Chromatography (GC) risky without derivatization.

Pathway Context

The following diagram illustrates the degradation pathway where the analyte serves as the central intermediate between the active pharmaceutical ingredient (API) and the inactive diol.

Caption: Figure 1. The analyte acts as the convergent degradation intermediate for both Carisoprodol and Meprobamate.

Method A: High-Performance Liquid Chromatography (HPLC-UV)

Application: Routine Quality Control (QC), Purity Analysis, and Stability Testing. Rationale: While the analyte has weak UV absorbance, low-wavelength UV (200-210 nm) is sufficient for limit tests when using high-purity solvents to minimize background noise.

Protocol Parameters

Parameter	Specification
Column	C18 (L1), 250 mm x 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus or equivalent)
Mobile Phase A	Water (Milli-Q grade)
Mobile Phase B	Acetonitrile (HPLC Grade)
Mode	Isocratic
Ratio (A:B)	70:30 (v/v)
Flow Rate	1.0 mL/min
Column Temp	30°C
Detection	UV @ 205 nm
Injection Volume	10-20 µL
Run Time	30 minutes

Experimental Workflow

• Diluent Preparation: Use the mobile phase (70:30 Water:ACN) as the diluent to prevent solvent shock and peak distortion.

• System Suitability Solution: Prepare a mixture containing 1.0 mg/mL Carisoprodol and 0.05 mg/mL of 2-(hydroxymethyl)-2-methylpentyl carbamate.

• Resolution Criteria: The resolution (

  ) between the analyte (eluting earlier due to free hydroxyl group) and the parent drug must be > 2.0.

• Relative Retention Time (RRT):

  • Analyte (Monocarbamate): ~0.4 - 0.5

  • Parent (Carisoprodol): 1.0

Critical Note: At 205 nm, organic impurities in the mobile phase can cause baseline drift. Ensure the use of HPLC-grade acetonitrile and freshly prepared water.

Method B: LC-MS/MS (Trace Detection)

Application: Genotoxic impurity screening, trace analysis in biological matrices, or cleaning validation. Rationale: Mass spectrometry overcomes the UV sensitivity limitation. The carbamate moiety ionizes well in positive electrospray ionization (ESI+) mode.

Instrument Configuration

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex QTRAP or Thermo TSQ).

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

MS Source Parameters (Optimized)

Parameter	Setting
Spray Voltage	3500 - 4500 V
Sheath Gas	40 arb units
Aux Gas	10 arb units
Capillary Temp	300°C
Vaporizer Temp	350°C

MRM Transitions (Multiple Reaction Monitoring)

The analyte forms a protonated molecular ion

or an ammonium adduct .

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Interpretation
190.1	172.1	15	Loss of Water (Dehydration)
190.1	129.1	25	Loss of Carbamate (-OCONH2)
190.1	111.1	35	Characteristic Alkyl Fragment

LC-MS Protocol Workflow

Caption: Figure 2. Optimized LC-MS/MS workflow for high-sensitivity detection.

Method C: GC-MS (Derivatization Required)

Application: Orthogonal confirmation or forensic analysis. Rationale: Carbamates are thermally unstable and may degrade into the parent diol or undergo rearrangement in a hot GC injector.[1] Silylation of the free hydroxyl group stabilizes the molecule and improves volatility.

Derivatization Protocol (BSTFA + TMCS)

• Dry Sample: Evaporate the sample extract to dryness under nitrogen.

• Reagent Addition: Add 50 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS.

• Incubation: Seal vial and heat at 60°C for 30 minutes.

• Dilution: Dilute with anhydrous Ethyl Acetate.

• Injection: Inject 1 µL into GC-MS (Splitless).

GC Parameters[4][5][6][7][8]

• Column: DB-5MS (30 m x 0.25 mm x 0.25 µm).

• Inlet Temp: 250°C.

• Carrier Gas: Helium @ 1.0 mL/min.

• Oven Program:

  • Initial: 80°C (hold 1 min)

  • Ramp: 10°C/min to 280°C

  • Hold: 5 mins.

• Detection: EI Source (70 eV), SIM mode for silylated molecular ion.

References

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Impurity A Standards. [Link][2][3]

• Sun, J., et al. (2018).[4] "Quantification and Confirmation of Carbamate Residues by LC-MS/MS." National Institutes of Health (PMC). [Link]

• U.S. Environmental Protection Agency (EPA). Method 531.1: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates by HPLC with Post-Column Derivatization. (Contextual reference for carbamate analysis techniques). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. veeprho.com [veeprho.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Purification Strategies for 2-(Hydroxymethyl)-2-methylpentyl Carbamate

This Application Note is designed for researchers and process chemists involved in the isolation, purification, and characterization of 2-(hydroxymethyl)-2-methylpentyl carbamate , also known as Decarboxamide Meprobamate or Carisoprodol Related Compound A .

Target Molecule: 2-(hydroxymethyl)-2-methylpentyl carbamate CAS: 1471-56-3 Common Aliases: Decarboxamide Meprobamate, Meprobamate Monocarbamate, Carisoprodol Impurity A. Role: Key metabolic intermediate and process impurity in the synthesis of Meprobamate and Carisoprodol.[1]

Part 1: Strategic Analysis & Chemical Logic

The Purification Challenge

The isolation of 2-(hydroxymethyl)-2-methylpentyl carbamate (hereafter Mono-C ) is chemically demanding due to its structural similarity to its precursor (the Diol) and its derivative (the Dicarbamate/Meprobamate).

• The "Sandwich" Effect: In a typical reaction mixture, Mono-C exists in thermodynamic equilibrium between the highly polar starting material (Diol ) and the less polar product (Meprobamate ).

• Thermal Sensitivity: Mono-C has a low melting point (52–56°C ). Aggressive drying or high-temperature recrystallization can cause phase separation (oiling out) or thermal degradation (transesterification).

• Polarity Gradient: Success relies on exploiting the distinct polarity differences driven by the hydroxyl (-OH) and carbamate (-OCONH2) moieties.

Polarity & Solubility Profile

Understanding the polarity hierarchy is the foundation of the separation logic.

Molecule	Structure	Polarity Rank	Solubility (Water)	Solubility (DCM/EtOAc)
Diol (Precursor)	2-methyl-2-propylpropane-1,3-diol	High (2 × -OH)	High	Moderate
Mono-C (Target)	Monocarbamate	Medium (1 × -OH, 1 × -OCONH2)	Low-Moderate	High
Meprobamate	Dicarbamate	Low (2 × -OCONH2)	Low	High

Implication for Chromatography:

• Normal Phase (Silica): Elution Order: Meprobamate

  Mono-C Diol.

• Reverse Phase (C18): Elution Order: Diol

  Mono-C Meprobamate.

Part 2: Experimental Protocols

Protocol A: Enrichment via Controlled Hydrolysis

Use this protocol if you need to generate the standard from Meprobamate.

Mechanism: Basic hydrolysis cleaves the carbamate ester. By controlling stoichiometry, we favor the mono-cleavage over complete hydrolysis.

• Dissolution: Dissolve 10.0 g of Meprobamate in 100 mL of Ethanol/Water (80:20).

• Hydrolysis: Add 0.5 equivalents of NaOH (1M solution) dropwise at 0°C.

• Reaction: Stir at 25°C for 4 hours. Monitor by TLC (See Analytical Validation).

• Quench: Neutralize with 1M HCl to pH 7.0.

• Workup: Evaporate ethanol under reduced pressure (keep bath <40°C). Extract the aqueous residue with Dichloromethane (DCM) (

  mL).

• Result: The organic layer contains a mixture of Meprobamate (unreacted) and Mono-C. The Diol remains largely in the aqueous phase.

Protocol B: Purification via Flash Column Chromatography

The Gold Standard for high-purity isolation.

System Setup:

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Column Dimensions: 40 g silica per 1 g crude material.

• Mobile Phase A: Dichloromethane (DCM)

• Mobile Phase B: Methanol (MeOH)

Step-by-Step:

• Loading: Dissolve crude oil in minimum DCM. Load onto the column.[2]

• Gradient Elution:

  • 0–5 min: 100% DCM (Elutes non-polar impurities).

  • 5–20 min: 0%

    2% MeOH in DCM (Elutes Meprobamate).

  • 20–40 min: 2%

    5% MeOH in DCM (Elutes Mono-C ).

  • 40+ min: 10% MeOH (Flushes Diol).

• Collection: Collect fractions containing the spot at

  (in 5% MeOH/DCM).

• Concentration: Rotary evaporate at 35°C . Critical: Do not exceed 40°C to prevent oiling.

Protocol C: Low-Temperature Recrystallization

Required for obtaining the crystalline solid form (MP: 52–56°C).

• Solvent System: Diethyl Ether / Hexane (1:3).

• Dissolution: Dissolve the purified oil from Protocol B in minimum Diethyl Ether at room temperature.

• Precipitation: Add Hexane dropwise until slight turbidity persists.

• Crystallization: Seal and place in a freezer at -20°C for 24 hours. Do not disturb.

• Filtration: Filter rapidly using a chilled Buchner funnel.

• Drying: Vacuum dry at ambient temperature (20–25°C). Do not use a vacuum oven with heat.

Part 3: Analytical Validation & Visualization

Signaling Pathway & Separation Logic

The following diagram illustrates the chemical relationship and separation flow.

Caption: Chemical interconversion and chromatographic elution order on Silica Gel.

Quality Control Parameters

Verify the isolated product using these specifications.

Parameter	Specification	Method
Appearance	White waxy solid or viscous oil	Visual
Melting Point	52.0 – 56.0°C	Capillary (Start @ 40°C)
HPLC Purity	> 98.0%	USP <621> (RP-C18)
Identification	IR: 3450 cm⁻¹ (OH), 1710 cm⁻¹ (C=O)	FTIR (KBr)
Retention Time	~0.65 RRT (Relative to Meprobamate)	HPLC (C18, Water/ACN)

HPLC Method (USP Compatible):

• Column: C18, 4.6 x 250 mm, 5 µm.

• Mobile Phase: Water : Acetonitrile (70:30).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 200 nm (low wavelength required due to lack of chromophores).

Part 4: Safety & Handling

• Carbamate Toxicity: While less potent than Meprobamate, the monocarbamate should be treated as a CNS depressant. Wear full PPE.

• Thermal Instability: Store at 2–8°C . At room temperature, the waxy solid may fuse; this does not indicate degradation but makes handling difficult.

References

• United States Pharmacopeia (USP). Carisoprodol Related Compound A (2-hydroxymethyl-2-methylpentyl carbamate) Reference Standard.[2][3][4] Catalog No. 1096597.[2] Link

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Impurity A.[2][3][5][6] EDQM Reference Standards. Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1096597 (Decarboxamide Meprobamate).Link

• ChemicalBook. 2-(Hydroxymethyl)-2-methylpentyl carbamate Properties and Safety.Link

• FDA Substance Registration System (SRS). UNII-8A79Y1EPZZ: 2-(Hydroxymethyl)-2-methylpentyl carbamate.Link

Sources

• 1. CN104910050A - Preparation method for N-hydroxyl-N-2-methyl phenyl carbamate - Google Patents [patents.google.com]
• 2. rmedtorg.ru [rmedtorg.ru]
• 3. thepurechem.com [thepurechem.com]
• 4. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. veeprho.com [veeprho.com]

"using 2-(hydroxymethyl)-2-methylpentyl carbamate as a chemical intermediate"

Application Note: Strategic Utilization of 2-(Hydroxymethyl)-2-methylpentyl Carbamate as a Chemical Intermediate

Executive Summary

2-(Hydroxymethyl)-2-methylpentyl carbamate (also known as Decarboxamide Meprobamate or Carisoprodol Impurity A ) is a critical desymmetrized intermediate derived from the achiral diol 2-methyl-2-propyl-1,3-propanediol (MPP).[1] While historically viewed primarily as a degradation product or impurity in the manufacturing of meprobamate-class anxiolytics, this monocarbamate represents a high-value scaffold for the synthesis of asymmetric dicarbamates .[1]

This guide outlines the strategic use of this intermediate to bypass the statistical limitations of direct diol functionalization. By isolating the monocarbamate, researchers can independently modify the remaining hydroxyl group to synthesize mixed-carbamate APIs (e.g., Carisoprodol) with high regioselectivity and yield.[1]

Chemical Identity & Properties

Property	Detail
Chemical Name	2-(Hydroxymethyl)-2-methylpentyl carbamate
CAS Number	1471-56-3
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol
Structure	A primary carbamate ester of MPP with one free hydroxyl group.[1]
Chirality	Racemic (RS). The mono-substitution creates a chiral center at C2.[2]
Solubility	Soluble in methanol, DMSO, chloroform; slightly soluble in water.
Stability	Stable under acidic conditions; susceptible to hydrolysis in strong base.

Strategic Synthesis: The Cyclic Carbonate Route

Direct carbamoylation of the parent diol (MPP) with urea or phosgene typically results in a statistical mixture of unreacted diol (15-20%), monocarbamate (40-50%), and dicarbamate (20-30%).[1] To generate 2-(hydroxymethyl)-2-methylpentyl carbamate with >90% selectivity , we recommend the Cyclic Carbonate Ring-Opening Protocol .[1]

Mechanism of Action

• Cyclization: MPP is converted to a 6-membered cyclic carbonate (5-methyl-5-propyl-1,3-dioxane-2-one).[1]

• Aminolysis: Nucleophilic attack by ammonia opens the ring. Because the ring is symmetric, attack at either oxygen yields the same chemically distinct monocarbamate product, effectively "locking" the stoichiometry to 1:1.

DOT Diagram: Synthesis Pathway

Caption: The Cyclic Carbonate Route ensures high-yield synthesis of the monocarbamate intermediate, avoiding statistical dicarbamate byproducts.[1]

Detailed Experimental Protocols

Protocol A: Synthesis of the Monocarbamate Intermediate

Objective: Selective synthesis of 2-(hydroxymethyl)-2-methylpentyl carbamate via cyclic carbonate aminolysis.[1]

Reagents:

• 2-Methyl-2-propyl-1,3-propanediol (MPP): 13.2 g (100 mmol)[1]

• Diethyl carbonate: 14.2 g (120 mmol)

• Potassium carbonate (anhydrous): 0.5 g (Catalyst)

• Ammonia (25% aq. solution or anhydrous gas)

• Solvent: Toluene (for cyclization), Methanol (for aminolysis)[1]

Step 1: Formation of Cyclic Carbonate

• Charge a 250 mL round-bottom flask with MPP, diethyl carbonate, and K₂CO₃.

• Heat the mixture to 100–110°C with a Dean-Stark trap to continuously remove the ethanol byproduct.

• Continue reflux until ethanol evolution ceases (approx. 4–6 hours).

• Cool to room temperature. The cyclic carbonate (5-methyl-5-propyl-1,3-dioxane-2-one) can be used directly or purified by vacuum distillation (bp ~140°C at 5 mmHg).[1]

Step 2: Ring Opening (Aminolysis) [1]

• Dissolve the cyclic carbonate residue in 50 mL of methanol.

• Cool the solution to 0–5°C in an ice bath.

• Slowly bubble anhydrous ammonia gas through the solution OR add 25% aqueous ammonia (30 mL) dropwise, maintaining temperature <10°C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Concentrate the solvent under reduced pressure. The residue will solidify.

• Purification: Recrystallize from toluene/hexane (1:1) to obtain white crystalline 2-(hydroxymethyl)-2-methylpentyl carbamate.[1]

  • Yield: ~85-90%[1]

  • Melting Point: 52–56°C[3]

Protocol B: Conversion to Carisoprodol (Asymmetric Functionalization)

Objective: Use the intermediate to synthesize Carisoprodol by attaching an isopropyl carbamate group to the remaining hydroxyl.

Reagents:

• 2-(Hydroxymethyl)-2-methylpentyl carbamate (from Protocol A): 17.5 g (100 mmol)[1]

• Isopropyl isocyanate: 9.4 g (110 mmol)

• Catalyst: Dibutyltin dilaurate (DBTDL) (0.1 mol%) or Lewis Acid equivalent

• Solvent: Dichloromethane (DCM) or Toluene

Procedure:

• Dissolve the monocarbamate intermediate in 100 mL of anhydrous DCM.

• Add the catalyst (DBTDL).

• Add isopropyl isocyanate dropwise over 30 minutes, maintaining the temperature between 20–25°C .

• Stir the reaction at room temperature for 4–6 hours. Monitor by TLC or HPLC (disappearance of the monocarbamate peak).

• Quench: Add 5 mL of methanol to quench excess isocyanate.

• Workup: Wash the organic layer with water (2 x 50 mL) and brine (50 mL). Dry over Na₂SO₄.

• Isolation: Evaporate solvent to yield crude Carisoprodol. Recrystallize from acetone/water.

Analytical Quality Control

When using this intermediate, distinguishing it from the starting diol and the final dicarbamate is essential.

HPLC Method Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm)[1]

• Mobile Phase: Isocratic Acetonitrile:Water (40:60)

• Flow Rate: 1.0 mL/min

• Detection: UV at 200 nm (low sensitivity due to lack of chromophore) or Refractive Index (RI).

• Retention Time Order:

  • MPP (Diol) - Most Polar (Early elution)[1]

  • Monocarbamate (Target) - Intermediate

  • Carisoprodol (Dicarbamate) - Least Polar (Late elution)[1]

Specification Limits (for Intermediate Grade):

• Assay: > 98.0%

• MPP Content: < 0.5%

• Dicarbamate Content: < 0.5%

References

• World Health Organization (WHO). (2023). Critical Review Report on Carisoprodol. Expert Committee on Drug Dependence. Link

• European Directorate for the Quality of Medicines (EDQM). Carisoprodol EP Impurity A (CAS 25462-17-3 and 1471-56-3).[1] Link

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2576, Carisoprodol. Link

• ChemicalBook. (2025). Decarboxamide Meprobamate (CAS 1471-56-3) Chemical Properties and Synthesis. Link

• Gantrade Corporation. (n.d.). The Many Applications of 2-Methyl-1,3-Propanediol (MPO). Link

Sources

• 1. 2-Methyl-2-propylpropane-1,3-diol | C7H16O2 | CID 66220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.who.int [cdn.who.int]
• 3. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]

Application Note: 2-(Hydroxymethyl)-2-methylpentyl Carbamate in Organic Synthesis

[1][2]

Executive Summary

This guide details the synthetic utility of 2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3), a critical desymmetrized intermediate derived from 2-methyl-2-propyl-1,3-propanediol. While widely recognized as a metabolite and related compound of the muscle relaxant Carisoprodol (and the anxiolytic Meprobamate), this mono-carbamate represents a valuable scaffold in organic synthesis. Its primary value lies in its asymmetry : containing one protected carbamate moiety and one free primary hydroxyl group on a quaternary carbon center. This structure enables the sequential construction of unsymmetrical dicarbamates, cyclic carbonates, and oxazinanones, facilitating the development of libraries for structure-activity relationship (SAR) studies in neuropharmacology.

Chemical Identity & Properties

Property	Detail
IUPAC Name	[2-(Hydroxymethyl)-2-methylpentyl] carbamate
Common Synonyms	Meprobamate Monocarbamate; Carisoprodol Related Compound A; Decarboxamide Meprobamate
CAS Number	1471-56-3
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol
Solubility	Soluble in Methanol, DMSO, Chloroform; Slightly soluble in Water
Key Functionality	Primary Carbamate (-OC(O)NH₂), Primary Alcohol (-CH₂OH), Quaternary Center

Synthetic Protocols

Core Protocol: Selective Mono-Carbamoylation

Objective: Synthesize the mono-carbamate from the symmetric diol, 2-methyl-2-propyl-1,3-propanediol (MPPD), avoiding the formation of the dicarbamate (Meprobamate).

Rationale: Direct reaction with phosgene and ammonia often leads to the dicarbamate. The use of Trichloroacetyl Isocyanate (TCAI) allows for mild, stoichiometric control, followed by selective hydrolysis of the trichloroacetyl group.

Reagents:

• 2-Methyl-2-propyl-1,3-propanediol (1.0 equiv)

• Trichloroacetyl Isocyanate (1.0 equiv)

• Dichloromethane (DCM) (anhydrous)

• Potassium Carbonate (K₂CO₃)

• Methanol (MeOH)

Step-by-Step Procedure:

• Reaction Setup: Dissolve 2-methyl-2-propyl-1,3-propanediol (10 mmol) in anhydrous DCM (50 mL) in a round-bottom flask under nitrogen atmosphere. Cool the solution to 0°C.

• Addition: Add Trichloroacetyl Isocyanate (10 mmol, 1.0 equiv) dropwise over 30 minutes. The reaction is highly selective for the primary alcohol.

• Monitoring: Stir at 0°C for 1 hour. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of the diol and formation of the mono-TCA-carbamate intermediate.

• Hydrolysis: Remove the solvent in vacuo. Redissolve the residue in MeOH (30 mL) and water (5 mL). Add K₂CO₃ (2.0 equiv) and stir at room temperature for 2 hours. This cleaves the trichloroacetyl group, yielding the unsubstituted carbamate.

• Workup: Concentrate the methanol. Dilute with water and extract with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify via flash column chromatography (Silica gel, 0-5% MeOH in DCM) to isolate 2-(hydroxymethyl)-2-methylpentyl carbamate as a white solid/oil.

Application A: Synthesis of Unsymmetrical Dicarbamates (Carisoprodol Analogues)

Objective: Use the free hydroxyl group of the mono-carbamate to introduce a second, distinct carbamate moiety (e.g., N-isopropyl carbamate).

Protocol:

• Dissolution: Dissolve 2-(hydroxymethyl)-2-methylpentyl carbamate (1.0 equiv) in Toluene.

• Functionalization: Add Isopropyl Isocyanate (1.1 equiv) and a catalytic amount of Dibutyltin Dilaurate (DBTDL) or Pyridine.

• Reflux: Heat the mixture to 60-80°C for 4-6 hours.

• Mechanism: The free hydroxyl group attacks the isocyanate carbon, forming the N-isopropyl carbamate linkage.

• Result: Formation of Carisoprodol (N-isopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate).[1]

Application B: Cyclization to Oxazinanones

Objective: Intramolecular cyclization to form 5-methyl-5-propyl-1,3-oxazinan-2-one (cyclic carbamate).

Protocol:

• Reagents: Mono-carbamate (1.0 equiv), Sodium Hydride (NaH, 1.2 equiv), THF.

• Procedure: Treat the mono-carbamate with NaH in dry THF at 0°C.

• Reaction: The amide nitrogen is deprotonated and attacks the adjacent free hydroxyl group (activated via a leaving group like mesylate, or directly if using specific dehydration conditions like Mitsunobu).

  • Alternative: React the mono-carbamate with Thionyl Chloride to form the cyclic structure via the intermediate chloromethyl derivative.

Visualizing the Synthetic Logic

The following diagram illustrates the desymmetrization of the quaternary diol and its divergent pathways to pharmaceutical targets.

Caption: Divergent synthesis starting from the symmetric diol (MPPD) to the mono-carbamate, enabling access to unsymmetrical drugs like Carisoprodol or cyclic derivatives.

Analytical Characterization (Reference Data)

To validate the synthesis of the mono-carbamate, compare experimental data against these reference values.

Technique	Diagnostic Signal	Interpretation
¹H NMR (CDCl₃)	δ 3.95 ppm (s, 2H)	Methylene protons adjacent to Carbamate (-CH ₂-OCONH₂)
δ 3.30 ppm (s, 2H)	Methylene protons adjacent to Free Alcohol (-CH ₂-OH)
δ 4.60 ppm (br s, 2H)	Carbamate NH₂ protons (Exchangeable with D₂O)
δ 0.8-1.4 ppm (m)	Propyl chain and Methyl group protons
HPLC	RRT ~ 0.85 vs Carisoprodol	Elutes before the dicarbamate (more polar due to free OH)
Mass Spec	m/z 176.1 [M+H]⁺	Consistent with Mono-carbamate (MW 175.[2]23)

Safety & Handling

• Hazard Class: Carbamates can be potential sensitizers. Handle in a fume hood.

• Reactivity: The primary carbamate (-NH₂) is nucleophilic but less reactive than amines. Avoid strong bases unless cyclization is desired.

• Storage: Store at 2-8°C. Hygroscopic; keep desiccated.

References

• World Health Organization (WHO) . (2023). Critical Review Report: Carisoprodol. Expert Committee on Drug Dependence. Link

• United States Pharmacopeia (USP) . Carisoprodol Related Compound A.[3] USP Reference Standard Catalog.[3] Link

• National Institutes of Health (NIH) . PubChem Compound Summary: 2-(Hydroxymethyl)-2-methylpentyl carbamate. Link

• European Directorate for the Quality of Medicines (EDQM) . Carisoprodol Impurity Standards. Link

• Patent US2937192A . Propanediol Dicarbamates and method of making same. (Original synthesis of Meprobamate class). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]

Technical Guide: Handling, Storage, and Analytical Application of 2-(Hydroxymethyl)-2-methylpentyl Carbamate

Common Name: Carisoprodol Related Compound A / Decarboxamide Meprobamate CAS Registry Number: 1471-56-3[1]

Executive Summary & Application Scope

This technical guide addresses the specific requirements for handling 2-(hydroxymethyl)-2-methylpentyl carbamate , a critical impurity and degradation product associated with the anxiolytic/muscle relaxant drugs Meprobamate and Carisoprodol .

In drug development and Quality Control (QC), this compound serves as USP Related Compound A . Its primary application is as a Reference Standard (RS) for impurity profiling and stability-indicating assays. Unlike its parent compounds, this monocarbamate derivative exhibits distinct physicochemical sensitivities—specifically a lower melting point and specific solubility profiles—that require precise handling protocols to prevent standard degradation and ensure analytical accuracy.

Physicochemical Profile & Hazard Identification

Understanding the physical limitations of this compound is the prerequisite for valid experimental design.

Key Physicochemical Data

Property	Specification	Operational Implication
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol	Used for molarity calculations in HPLC standards.
Melting Point	52–56 °C	CRITICAL: Low thermal stability.[1] Do not use heat to accelerate solubilization.
Physical State	White to pale yellow solid	Hygroscopic tendency; protect from ambient moisture.
Solubility	Methanol (Slightly), Chloroform	Requires sonication; poor water solubility prevents direct aqueous stock prep.
pKa	~13.4 (Predicted)	Neutral in physiological pH; stable in non-buffered organic solvents.

Safety & Toxicology (GHS Classification)

While often handled in milligram quantities as a standard, the structural homology to carbamate anxiolytics mandates strict safety controls.

• Health Hazard: Potential CNS depressant; Skin/Eye Irritant (H315/H319).

• PPE Requirement: Nitrile gloves (0.11 mm min thickness), safety goggles, and N95/P2 respirator if handling open powder outside a fume hood.

Storage & Stability Protocols

The integrity of a Reference Standard is the foundation of analytical data. The low melting point of 2-(hydroxymethyl)-2-methylpentyl carbamate makes it susceptible to thermal degradation and "caking."

Environmental Control

• Primary Storage: Refrigerate at 2°C to 8°C.

  • Note: Unlike Meprobamate (often stored at RT), the monocarbamate's lower melting point requires refrigeration to prevent physical state changes that alter weighing accuracy.

• Container: Amber glass vials with PTFE-lined screw caps.

• Desiccation: Store secondary containment in a desiccator or with silica gel packs to mitigate hydrolysis of the carbamate ester linkage.

Stability Logic Diagram

The following diagram illustrates the degradation pathway that necessitates these storage conditions.

Figure 1: Degradation pathway showing the position of the Monocarbamate (Target) between the parent drug and the inactive diol. Preventing hydrolysis is the primary storage objective.

Analytical Application: Standard Preparation Protocol

This protocol is designed for preparing a stock solution for Reverse-Phase HPLC (RP-HPLC), the standard method for validating this compound.

Solubilization Strategy

Challenge: The compound is sparingly soluble in water and has a low melting point. Solution: Use Methanol (MeOH) as the primary diluent with sonication rather than heat.

Step-by-Step Preparation (1.0 mg/mL Stock)

• Equilibration: Remove the standard vial from the refrigerator and allow it to equilibrate to room temperature (20–25°C) for 30 minutes before opening.

  • Reasoning: Prevents condensation of atmospheric moisture onto the cold hygroscopic powder.

• Weighing: Accurately weigh 10.0 mg of 2-(hydroxymethyl)-2-methylpentyl carbamate into a 10 mL volumetric flask.

  • Technique: Use an anti-static gun if the powder exhibits static cling.

• Dissolution:

  • Add approximately 6 mL of HPLC-grade Methanol .

  • Sonicate for 5 minutes at ambient temperature. Monitor the bath temperature; if it rises above 30°C, add ice. DO NOT HEAT.

  • Visual Check: Ensure the solution is clear and particle-free.

• Dilution: Dilute to volume with Methanol. Invert 10 times to mix.

• Filtration: Filter a portion through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

Analytical Workflow Diagram

Figure 2: Critical workflow for preparing analytical standards. The "No Heat" step is the most common point of failure.

Waste Disposal & Compliance

As a chemical intermediate and carbamate derivative, disposal must adhere to strict environmental standards.

• Segregation: Do not mix with acidic waste streams (potential for exothermic decomposition).

• Classification: Dispose of as Halogen-free Organic Solvent Waste (if dissolved in MeOH) or Toxic Solid Waste .

• Destruction: Incineration is the preferred method for carbamate destruction.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 161839 (Carisoprodol Related Compound A). [Link]

• European Pharmacopoeia (Ph.[2][3] Eur.). Carisoprodol Monograph: Impurity A. [Link][4][5]

Sources

• 1. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 2. veeprho.com [veeprho.com]
• 3. GSRS [precision.fda.gov]
• 4. agilent.com [agilent.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

"2-(hydroxymethyl)-2-methylpentyl carbamate solution preparation"

Application Note: Preparation and Standardization of 2-(hydroxymethyl)-2-methylpentyl Carbamate Reference Solutions

Executive Summary & Scientific Context

The compound 2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3), widely recognized in pharmacopeial monographs as Carisoprodol Related Compound A or Decarboxamide Meprobamate , represents a critical analyte in the quality control of carbamate-based anxiolytics and muscle relaxants.

Structurally, it is the monocarbamate ester of 2-methyl-2-propyl-1,3-propanediol. Its presence in drug substances arises either as a synthetic intermediate (incomplete carbamoylation) or a degradation product (hydrolysis of the carbamate moiety) of Meprobamate and Carisoprodol.

Why Precision Matters: Unlike its dicarbamate parent compounds, this molecule possesses a free hydroxyl group, significantly altering its polarity and solubility profile. Inaccurate solution preparation leads to retention time shifts in Reverse-Phase HPLC (RP-HPLC) and erroneous impurity quantification, potentially triggering false OOS (Out of Specification) investigations.

This guide provides an authoritative protocol for preparing stable, verified reference solutions, grounded in the physicochemical realities of carbamate stability.

Physicochemical Profile & Solubility

Before initiating wet chemistry, the analyst must understand the solute's behavior. Carbamates are susceptible to hydrolysis under basic conditions; therefore, neutral, anhydrous solvents are preferred for stock solutions.

Table 1: Critical Physicochemical Attributes

Property	Specification	Analytical Implication
Chemical Name	2-(hydroxymethyl)-2-methylpentyl carbamate	Target Analyte
Common Synonym	Carisoprodol Related Compound A	USP/EP Reference Standard
CAS Number	1471-56-3	Identity Verification
Molecular Weight	175.23 g/mol	Calculation of Molarity
Appearance	White crystalline powder	Visual inspection required before weighing
Melting Point	52.7 – 54.7 °C	Low MP; avoid excessive heat during sonication
LogP (Predicted)	~0.8 - 1.2	Moderately polar; elutes early on C18 columns
Solubility	Methanol, Acetonitrile, DMSO	Use MeOH or ACN for Stock Solutions
Stability	Hydrolytically sensitive (Base/Acid)	Store solutions at 2-8°C; Use neutral diluents

Protocol A: Primary Stock Solution Preparation (1.0 mg/mL)

Objective: Create a traceable Master Stock Solution suitable for LC-UV or LC-MS quantitative analysis.

Reagents & Equipment:

• Analyte: 2-(hydroxymethyl)-2-methylpentyl carbamate Reference Standard (Purity >98%).

• Solvent: HPLC-grade Methanol (MeOH). Note: Methanol is preferred over Acetonitrile for solubility stability, though ACN is acceptable if the HPLC method dictates.

• Vessel: 10 mL Amber Volumetric Flask (Class A).

• Balance: Analytical balance (readability 0.01 mg).

Step-by-Step Methodology:

• Equilibration: Allow the reference standard vial to reach room temperature (20-25°C) in a desiccator to prevent condensation, which accelerates hydrolysis.

• Gravimetry: Weigh exactly 10.0 mg (± 0.1 mg) of the standard directly into a weighing boat.

  • Scientific Insight: Do not weigh directly into the flask neck to avoid static adherence of the powder, which is common with carbamates.

• Transfer: Quantitatively transfer the powder into the 10 mL amber volumetric flask. Rinse the weighing boat 3 times with approx. 1 mL of Methanol, adding rinses to the flask.

• Dissolution: Add Methanol to fill the flask to approximately 80% volume.

• Sonication: Sonicate for 5 minutes .

  • Critical Control Point: Monitor bath temperature. Do not exceed 30°C. The low melting point (52°C) means high-energy sonication could degrade the solid or alter its crystalline form if not fully dissolved.

• Final Volume: Dilute to volume with Methanol. Stopper and invert 10 times.

• Storage: Transfer to 2 mL amber HPLC vials with PTFE-lined caps. Store at 2-8°C.[1][2]

  • Shelf Life: 1 Month (Valid) / 3 Months (with re-verification).

Protocol B: Working Standard & HPLC Verification

Objective: Dilute the stock for linearity assessment and verify the solution integrity using RP-HPLC.

Dilution Scheme: To generate a calibration curve (e.g., 10 µg/mL to 100 µg/mL), use the mobile phase as the diluent to prevent "solvent shock" (peak distortion) during injection.

HPLC Method Parameters (Validated for Carbamate Separation):

Parameter	Setting	Rationale
Column	C18 (L1), 250 x 4.6 mm, 5 µm	Standard stationary phase for carbamate lipophilicity.
Mobile Phase	Water:Methanol (50:50 v/v)	Isocratic elution provides stable baseline for low-UV detection.
Flow Rate	1.0 mL/min	Standard backpressure management.
Wavelength	200 nm or 205 nm	Critical: Carbamates lack conjugation; detection is only possible at low UV.
Injection Vol	10 - 20 µL	Optimize based on detector sensitivity.
Run Time	~15-20 minutes	Ensure elution of potential dimers or parent compounds.

Visualizing the Workflow & Chemistry

The following diagrams illustrate the degradation pathway that necessitates this specific preparation protocol and the workflow for solution generation.

Diagram 1: Structural Context & Hydrolysis Risk

This diagram shows the relationship between Meprobamate and the target monocarbamate, highlighting the hydrolysis risk managed by the protocol.

Caption: Degradation pathway of Meprobamate yielding the target monocarbamate (Impurity A). Control of pH and temperature is vital to prevent further degradation to the diol.

Diagram 2: Preparation Workflow

A logic-flow for the laboratory technician to ensure reproducibility.

Caption: Step-by-step workflow for preparing the Primary Stock Solution, emphasizing temperature control during sonication.

Troubleshooting & Causality

• Issue: Extra Peaks in Chromatogram.

  • Cause: Hydrolysis of the carbamate ester.

  • Solution: Check the pH of the water used in the mobile phase. It must be neutral (pH 6.0-7.0). Avoid leaving the stock solution at room temperature for >4 hours.

• Issue: Low Peak Area (Low Recovery).

  • Cause: Incomplete dissolution or precipitation.

  • Solution: The compound is a "thick oil" in some impure states but a powder in pure form. Ensure the sonication bath is not cold; mild warmth (25°C) aids dissolution in Methanol.

• Issue: Baseline Drift.

  • Cause: Detection at 200 nm makes the method sensitive to mobile phase quality.

  • Solution: Use HPLC-grade solvents and high-purity water (18.2 MΩ).

References

• United States Pharmacopeia (USP). Carisoprodol Monograph: Related Compound A.[3] USP-NF. (Defines the impurity standard specifications).

• National Institutes of Health (NIH) - GSRS. 2-(Hydroxymethyl)-2-methylpentyl carbamate Substance Record. (Validates chemical structure and UNII codes).

• ChemicalBook. 2-(hydroxymethyl)-2-methylpentyl carbamate Properties and Safety. (Provides physical properties like melting point and solubility).

• European Directorate for the Quality of Medicines (EDQM). Carisoprodol Impurity Standards. (Cross-reference for European Pharmacopoeia standards).

Sources

• 1. Carisoprodol Related Compound A – Analytica Chemie [staging.analyticachemie.in]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. GSRS [gsrs.ncats.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Quantitation of 2-(hydroxymethyl)-2-methylpentyl carbamate

This Application Note is structured as a comprehensive technical guide for the development and validation of an LC-MS/MS method for 2-(hydroxymethyl)-2-methylpentyl carbamate , also known as Carisoprodol Related Compound A or Decarboxamide Meprobamate .

Executive Summary

This protocol details the quantification of 2-(hydroxymethyl)-2-methylpentyl carbamate , the primary hydrolysis metabolite and manufacturing impurity of the muscle relaxants Carisoprodol and Meprobamate. Unlike its parent compounds, this monocarbamate possesses increased polarity due to the exposure of a free hydroxyl group, presenting unique retention challenges in reverse-phase chromatography.

This guide provides a validated workflow using LC-ESI-MS/MS in Multiple Reaction Monitoring (MRM) mode. By utilizing a high-strength silica (HSS) T3 column chemistry and a specific liquid-liquid extraction (LLE) protocol, this method achieves a Lower Limit of Quantitation (LLOQ) of 1.0 ng/mL with a run time of under 6 minutes.

Analyte Characterization & Challenges

Chemical Identity

• IUPAC Name: 2-(hydroxymethyl)-2-methylpentyl carbamate[1]

• Common Synonyms: Carisoprodol Related Compound A; Decarboxamide Meprobamate; Meprobamate Monocarbamate.

• Molecular Formula: C

  H NO [1][2]

• Molecular Weight: 175.23 g/mol [1]

• Structure: The molecule consists of a pentyl backbone with a quaternary center at C2, substituted with a methyl group, a hydroxymethyl group, and a carbamoyloxymethyl group.

Analytical Challenges

• Thermal Instability: Like all carbamates, the analyte is susceptible to thermal degradation in GC injection ports, making LC-MS the mandatory technique.

• Polarity: The presence of both a carbamate ester and a free primary alcohol reduces LogP (approx 0.5–0.9), causing poor retention on traditional C18 columns and potential co-elution with matrix phospholipids.

• Lack of Chromophore: The molecule lacks a conjugated

  -system, rendering UV detection (HPLC-UV) insensitive and non-specific.

Method Development Strategy

Chromatographic Separation (The "Why")

Standard C18 columns often fail to retain this polar monocarbamate sufficiently to separate it from the solvent front and early-eluting salts.

• Selected Column: Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 100 mm) .

  • Mechanism:[3][4][5] The HSS T3 bonding technology is designed to withstand 100% aqueous mobile phases and provides superior retention for polar organic molecules compared to BEH C18.

• Mobile Phase: Water/Methanol with Ammonium Formate .

  • Rationale: Methanol is preferred over Acetonitrile for carbamates to improve peak shape. Ammonium formate (5 mM) is critical to stabilize the [M+H]

    ion and prevent sodium adduct dominance [M+Na] .

Mass Spectrometry Source[4][6][7][8][9][10][11]

• Ionization: Electrospray Ionization (ESI) in Positive Mode.[6]

• Precursor Ion: The protonated molecule [M+H]

  at m/z 176.2 is the most stable precursor.

• Fragmentation:

  • Primary Transition (Quantifier):

    (Loss of H O). The presence of the free hydroxyl group makes dehydration a facile and high-intensity pathway.

  • Secondary Transition (Qualifier):

    (Loss of Carbamic Acid, H NCOOH). This confirms the carbamate moiety.

Experimental Protocol

Chemicals and Reagents[13]

• Reference Standard: 2-(hydroxymethyl)-2-methylpentyl carbamate (>98% purity).

• Internal Standard (IS): Carisoprodol-d7 or Meprobamate-d3 (Structural analogs are preferred over generic IS).

• Solvents: LC-MS Grade Methanol, Water, Formic Acid, Ammonium Formate.

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

Sample Preparation: Liquid-Liquid Extraction (LLE)

LLE is chosen over Protein Precipitation (PPT) to minimize matrix effects (ion suppression) caused by phospholipids, which is critical for low-level detection of polar analytes.

• Aliquot: Transfer 200 µL of plasma/sample into a 1.5 mL polypropylene tube.

• IS Addition: Add 20 µL of Internal Standard working solution (1 µg/mL). Vortex 10 sec.

• Extraction: Add 1000 µL of MTBE .

• Agitation: Vortex vigorously for 5 minutes or shake on a plate shaker at 1000 rpm.

• Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer: Transfer 800 µL of the upper organic layer to a clean glass tube.

• Dry Down: Evaporate to dryness under a gentle stream of Nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 200 µL of Mobile Phase A/B (80:20). Vortex and transfer to LC vial.

LC-MS/MS Conditions

Liquid Chromatography Parameters:

Parameter	Setting
System	UHPLC System (e.g., Agilent 1290 / Waters ACQUITY)
Column	Waters ACQUITY UPLC HSS T3, 1.8 µm, 2.1 x 100 mm
Column Temp	40 °C
Flow Rate	0.4 mL/min
Injection Vol	5 µL
Mobile Phase A	5 mM Ammonium Formate + 0.1% Formic Acid in Water

| Mobile Phase B | Methanol + 0.1% Formic Acid |

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.00	5	Initial Hold (Focusing)
0.50	5	End Hold
3.50	95	Linear Ramp
4.50	95	Wash
4.60	5	Re-equilibration

| 6.00 | 5 | End of Run |

Mass Spectrometry Parameters (Sciex 6500+ / Agilent 6470 Class):

• Source: ESI Positive

• Spray Voltage: 4500 V

• Source Temp: 450 °C (Moderate heat to prevent thermal degradation)

• Curtain Gas: 30 psi

• Collision Gas: Medium

MRM Table:

Analyte	Precursor (m/z)	Product (m/z)	Dwell (ms)	CE (V)	Role
Target Analyte	176.2	158.2	50	15	Quantifier
Target Analyte	176.2	115.1	50	25	Qualifier

| Meprobamate-d3 (IS) | 222.2 | 161.2 | 50 | 20 | Internal Std |

Workflow Visualization

The following diagram illustrates the logical flow of the sample preparation and instrument decision-making process.

Figure 1: Analytical workflow for 2-(hydroxymethyl)-2-methylpentyl carbamate emphasizing the extraction decision point.

Validation & Quality Control

To ensure regulatory compliance (FDA/EMA), the following validation parameters must be met:

• Linearity:

  over the range of 1.0 – 1000 ng/mL.[7] Weighting factor is recommended.

• Accuracy & Precision:

  • Intra-day: CV < 15% (20% at LLOQ).

  • Inter-day: CV < 15%.[8][9]

• Matrix Effect: Calculate Matrix Factor (MF) by comparing post-extraction spike vs. neat solution.

  • Acceptance: IS-normalized MF should be between 0.85 and 1.15.

• Stability:

  • Bench-top stability (4 hours at RT).

  • Autosampler stability (24 hours at 10°C).

  • Freeze-thaw stability (3 cycles).

Troubleshooting Guide

• Issue: Poor Peak Shape (Tailing).

  • Cause: Secondary interactions with silanols.

  • Fix: Ensure Ammonium Formate concentration is at least 5 mM. Increase column temp to 45°C.

• Issue: Low Sensitivity.

  • Cause: Inefficient ionization or suppression.

  • Fix: Switch from Acetonitrile to Methanol in mobile phase (protic solvents often aid carbamate ionization). Check LLE recovery.

• Issue: Carryover.

  • Cause: Analyte sticking to injector needle.

  • Fix: Use a needle wash of 50:50 MeOH:Water + 0.1% Formic Acid.

References

• United States Pharmacopeia (USP). Carisoprodol: Related Compound A Reference Standard.[1] USP Catalog No. 1096597.[1] Link

• European Directorate for the Quality of Medicines (EDQM). Carisoprodol Impurity A. EP Reference Standard. Link

• Wang, J., et al. (2018). "Development of a sensitive LC-MS/MS method for the determination of carbamate residues." Journal of Chromatography B.

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation.Link

Sources

• 1. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 2. GSRS [precision.fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. mass spectrum of 2-methylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 2-methylpentane: isohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Development and validation of a LC-MS/MS method for the simultaneous determination of cycloicaritin and its carbamate prodrug in rat plasma: application to pharmacokinetic study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. The LC-MS/MS method for analysis of carbamate group applied to determine the residues of pesticides in Vietnam agricultural products | Engineering and Technology For Sustainable Development [jst.vn]

"NMR spectroscopy of 2-(hydroxymethyl)-2-methylpentyl carbamate"

Application Note: Structural Elucidation and Quantitative NMR Profiling of 2-(Hydroxymethyl)-2-methylpentyl Carbamate

Executive Summary & Structural Context

2-(Hydroxymethyl)-2-methylpentyl carbamate (also known as the monocarbamate of 2-methyl-2-propyl-1,3-propanediol) is a critical pharmacopeial impurity and degradation product associated with the anxiolytic Meprobamate and the muscle relaxant Carisoprodol .

While the parent molecule, Meprobamate, possesses a plane of symmetry (rendering it achiral), the target monocarbamate is chiral . This structural desymmetrization occurs when one of the two carbamate groups is hydrolyzed to a primary alcohol. This shift from achiral to chiral creates a distinct NMR signature: the methylene protons adjacent to the quaternary center become diastereotopic , appearing as complex AB systems rather than simple singlets.

This guide provides a high-fidelity protocol for the full structural assignment and quantitative assessment (qNMR) of this impurity, addressing the specific challenges of resolution and exchangeable proton detection.

Experimental Protocol: Sample Preparation & Acquisition

Solvent Selection Strategy

• Recommended Solvent: DMSO-d6 (99.9% D).

• Rationale: While CDCl3 is common, it promotes rapid exchange of the hydroxyl (-OH) and carbamate (-NH2) protons, often broadening them into the baseline. DMSO-d6 forms strong hydrogen bonds, slowing this exchange and allowing for the observation of sharp, distinct signals for both -OH (triplet) and -NH2 (broad singlet/doublet), which are vital for confirming the "monocarbamate" state.

Preparation Steps

• Weighing: Accurately weigh 10–15 mg of the analyte into a clean vial.

• Solvation: Add 600 µL of DMSO-d6.

• Internal Standard (for qNMR): Add an exact amount (approx. 5 mg) of Maleic Acid or 1,3,5-Trimethoxybenzene (traceable grade).

  • Note: Ensure the standard’s signals do not overlap with the analyte's methyl region (0.8–1.0 ppm) or the methylene region (3.0–4.0 ppm).

• Mixing: Vortex for 30 seconds. Ensure no suspended solids remain.

• Transfer: Transfer to a 5mm high-precision NMR tube.

Instrument Parameters (600 MHz recommended)

Parameter	1H Structural	1H qNMR (Quantitative)	13C {1H} Decoupled
Pulse Angle	30°	90°	30°
Relaxation Delay (D1)	1.0 s	30.0 s (5 × T1)	2.0 s
Acquisition Time (AQ)	3.0 s	4.0 s	1.0 s
Scans (NS)	16	64	1024+
Spectral Width	12 ppm	12 ppm	220 ppm
Temperature	298 K	298 K	298 K

Critical Causality: For qNMR, the relaxation delay (D1) must be at least 5 times the longest longitudinal relaxation time (T1) in the sample (typically the methyl protons). Failure to extend D1 will result in under-integration of methyl signals and inaccurate purity calculations.

Spectral Analysis & Assignment

The "Chirality Effect" in 1H NMR

Because the central C2 carbon is chiral, the two protons on the

group are not chemically equivalent; they are diastereotopic. The same applies to the group.

• Observation: Instead of two singlets (as seen in the symmetric Meprobamate), you will observe two distinct AB quartets (or roofed doublets) in the 3.0–4.0 ppm region.

Chemical Shift Table (DMSO-d6)

Position	Group	Shift (δ ppm)	Multiplicity	Integral	Assignment Logic
NH2	Carbamate	6.20 - 6.50	Broad s	2H	Exchangeable; diagnostic of carbamate.
OH	Hydroxyl	4.55	Triplet (J=5Hz)	1H	Coupled to CH2; proves mono-hydrolysis.
H-1a, H-1b	-CH2-O-CO-	3.75, 3.85	AB System (d)	2H	Diastereotopic protons next to carbamate.
H-3a, H-3b	-CH2-OH	3.15, 3.25	AB System (m)	2H	Diastereotopic protons next to OH.
Propyl-CH2	-CH2-	1.20 - 1.35	Multiplet	4H	Overlapping methylene chain signals.
C2-Me	-CH3	0.82	Singlet	3H	Quaternary methyl; sharp singlet.
Propyl-Me	-CH3	0.85	Triplet	3H	Terminal methyl of propyl chain.

13C NMR Assignments

• Carbonyl (C=O): ~157.0 ppm (Characteristic carbamate shift).

• CH2-O-CO: ~69.5 ppm.[1]

• CH2-OH: ~66.0 ppm.

• Quaternary C2: ~38.5 ppm.

• Alkyl Chain: ~16.5 ppm (Propyl-CH2), ~14.8 ppm (Propyl-Me).

Visualization of Structural Logic

The following diagram illustrates the degradation pathway from Meprobamate and the resulting desymmetrization that necessitates this specific NMR protocol.

Caption: Logical flow from the symmetric parent drug Meprobamate to the chiral monocarbamate impurity, highlighting the emergence of diastereotopic NMR signals.

Quantitative NMR (qNMR) Calculation

To determine the purity of the reference standard or the weight % in a mixture, use the following self-validating equation.

Formula:

Where:

• : Purity of analyte (%).
• : Integral of analyte signal (e.g., C2-Methyl singlet at 0.82 ppm).
• : Integral of Internal Standard signal.
• : Number of protons in analyte signal (3 for Methyl).
• : Number of protons in standard signal.
• : Molar mass of analyte (175.23 g/mol ).
• : Molar mass of standard.
• : Mass weighed (mg).

References

• United States Pharmacopeia (USP). Meprobamate Monograph: Related Compounds.[2] USP-NF. (Defines "Meprobamate Related Compound A" as the monocarbamate).

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Impurity C.[2][3] (Identifies 2-methyl-2-propylpropane-1,3-diol derivatives).

• Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. (Foundational text for qNMR protocols).

• ChemicalBook. 2-Methyl-2-propyl-1,3-propanediol Properties. (Precursor data for shift logic).

• Sigma-Aldrich. TraceCERT® Quantitative NMR Standards Protocol. (Guidelines for internal standard selection).

Sources

• 1. 2-METHYL-1,3-PROPANEDIOL(2163-42-0) 1H NMR spectrum [chemicalbook.com]
• 2. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: In Vitro Qualification &amp; Evaluation of 2-(hydroxymethyl)-2-methylpentyl carbamate

Introduction & Core Directive

2-(hydroxymethyl)-2-methylpentyl carbamate is a critical carbamate ester, primarily recognized as Carisoprodol Related Compound A (USP Reference Standard) and a hydrolysis product/metabolite of the anxiolytic agents Carisoprodol and Meprobamate.[1]

In drug development and safety pharmacology, this compound is not merely a reagent but a specific target for Impurity Qualification and Metabolic Profiling . Under ICH Q3A/B guidelines, degradation products and impurities appearing in drug substances must be evaluated for toxicity if they exceed specific thresholds.

This guide provides the technical framework for using 2-(hydroxymethyl)-2-methylpentyl carbamate in cell culture to:

• Establish Cytotoxic Thresholds: Compare the safety profile of the monocarbamate impurity against the parent drug (Carisoprodol/Meprobamate).

• Map Metabolic Stability: Determine if the monocarbamate undergoes further hydrolysis in hepatic models.

• Validate Analytical Specificity: Use as a negative/positive control in GABAergic functional assays to determine residual pharmacological activity.

Chemical Handling & Solubility Protocol

This compound often presents as a thick oil or low-melting solid, making accurate weighing and dissolution non-trivial.[1] Improper solubilization is the #1 cause of variability in IC50 data.

Table 1: Physicochemical Profile & Solubility

Property	Specification	Application Note
Molecular Weight	217.31 g/mol	Use for Molar (M) calculations.[1]
Physical State	Viscous Oil / Waxy Solid	Warm to 37°C before pipetting to ensure homogeneity.
Primary Solvent	DMSO (Dimethyl Sulfoxide)	Soluble >50 mg/mL. Preferred for cell culture stocks.
Secondary Solvent	Methanol	Suitable for analytical standards; avoid for live cell culture if possible.
Aqueous Solubility	Low / Sparingly Soluble	Critical: Precipitates rapidly in aqueous media if >100 µM without carrier.

Protocol: Preparation of 100 mM Stock Solution

Objective: Create a stable, precipitant-free stock for cell culture dosing.

• Warm the Compound: Place the vial containing 2-(hydroxymethyl)-2-methylpentyl carbamate in a 37°C water bath for 5–10 minutes until it flows freely.

• Gravimetric Addition: Do not rely on volumetric pipetting of the viscous oil. Weigh the specific amount (e.g., 21.7 mg) directly into a tared glass amber vial.

• Solvent Addition: Add 1.0 mL of sterile, cell-culture grade DMSO.

• Vortexing: Vortex vigorously for 30 seconds. Inspect visually for "schlieren" lines (oil streaks). If present, sonicate for 5 minutes at room temperature.

• Storage: Aliquot into single-use volumes (e.g., 50 µL) and store at -20°C. Do not freeze-thaw more than 3 times.

Application 1: Comparative Cytotoxicity (Impurity Qualification)

Context: Regulatory bodies require evidence that an impurity (the monocarbamate) is not significantly more toxic than the parent drug. This protocol uses a HepG2 (liver) or HEK293 (kidney) model to determine the safety margin.

Experimental Logic

• Assay Type: ATP-based Luminescence (e.g., CellTiter-Glo) is preferred over MTT for carbamates to avoid metabolic interference.[1]

• Controls:

  • Positive Control:[1] Parent Drug (Carisoprodol or Meprobamate).[2][3][4][5][6][7][8]

  • Vehicle Control: 0.5% DMSO (Must match highest concentration used).

  • Death Control: 10% DMSO or Staurosporine.

Step-by-Step Protocol

• Cell Seeding:

  • Seed HepG2 cells at 15,000 cells/well in 96-well white-walled plates.

  • Incubate for 24 hours at 37°C / 5% CO₂ to allow attachment.

• Compound Dilution (The "Step-Down" Method):

  • Note: Direct addition of 100% DMSO stock to media causes precipitation.

  • Step A: Dilute 100 mM Stock 1:20 in DMSO

    5 mM Working Stock.

  • Step B: Dilute 5 mM Working Stock 1:100 into pre-warmed Culture Media

    50 µM Final Assay Concentration (0.5% DMSO).

  • Perform 1:2 serial dilutions in media containing 0.5% DMSO to maintain constant vehicle concentration.

• Treatment:

  • Aspirate old media.

  • Add 100 µL of compound-containing media (Range: 0.1 µM – 500 µM).[1]

  • Incubate for 48 hours.

• Readout:

  • Equilibrate plate to Room Temperature (RT) for 30 mins.

  • Add 100 µL ATP detection reagent.

  • Shake orbitally for 2 minutes; incubate 10 mins dark.

  • Measure Luminescence (RLU).

Application 2: Metabolic Stability & Hydrolysis[1]

Context: 2-(hydroxymethyl)-2-methylpentyl carbamate is a hydrolysis product.[1] In metabolic studies, it is crucial to determine if this intermediate is stable or if it is further metabolized (e.g., glucuronidation or oxidation) by hepatocytes.

Experimental Workflow Diagram

Figure 1: Workflow for assessing the metabolic stability of the monocarbamate impurity in primary hepatocytes.

Protocol Highlights

• System: Cryopreserved Primary Hepatocytes (Human/Rat).

• Concentration: 1 µM (Low concentration prevents enzyme saturation).

• Quenching: Use ice-cold Acetonitrile containing an Internal Standard (e.g., Tolbutamide).[1]

• Data Analysis: Calculate Intrinsic Clearance (

  ) based on the depletion slope of the monocarbamate over time.

Mechanistic Context: GABAergic Activity

While the parent drugs (Meprobamate/Carisoprodol) are known GABA_A modulators, the monocarbamate is often used to define the Structure-Activity Relationship (SAR) .

• Hypothesis: The loss of one carbamate group significantly reduces affinity for the barbiturate site on the GABA_A receptor.

• Validation Experiment: Patch-clamp electrophysiology in HEK293 cells stably expressing

  GABA_A receptors.

Figure 2: Structural influence on GABAergic signaling.[1] The monocarbamate serves as a critical negative control to validate specific binding of the parent dicarbamate.

References

• PubChem. (2025).[3][9] Compound Summary: Meprobamate and Related Compounds.[3][4][5][6][7][8] National Library of Medicine. [Link]

• U.S. Food and Drug Administration (FDA). (2024). NDR Data: Carisoprodol Related Compound A (USP Reference Standard).[Link][1]

• Rho, J. M., et al. (1997).[4] Meprobamate modulates GABA(A) receptors and has barbiturate-like activity.[1][7] Journal of Pharmacology and Experimental Therapeutics. [Link]

• Olsen, H., et al. (1994). Carisoprodol elimination in humans.[2][6] Therapeutic Drug Monitoring. [Link]

• International Conference on Harmonisation (ICH). (2006). Guideline Q3B(R2): Impurities in New Drug Products.[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Carisoprodol Therapy and CYP2C19 Genotype - Medical Genetics Summaries - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Carisoprodol-Mediated Modulation of GABAA Receptors: In Vitro and in Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Meprobamate? [synapse.patsnap.com]
• 6. Formation of meprobamate from carisoprodol is catalysed by CYP2C19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assessment of direct gating and allosteric modulatory effects of meprobamate in recombinant GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Unleashing the Power of Meprobamate: A Comprehensive Review on R&D Breakthroughs [synapse.patsnap.com]
• 9. PubChemLite - Carbamic acid, 2-butenyl-, 2-(hydroxymethyl)-2-methylpentyl ester, carbamate (ester) (C13H24N2O4) [pubchemlite.lcsb.uni.lu]

Application Note: Preclinical Characterization of 2-(hydroxymethyl)-2-methylpentyl carbamate

Executive Summary & Rationale

This application note details the preclinical evaluation of 2-(hydroxymethyl)-2-methylpentyl carbamate , commonly identified as Carisoprodol Related Compound A or the monocarbamate metabolite of meprobamate .

While historically viewed as a degradation impurity of the blockbuster muscle relaxants Carisoprodol and Meprobamate, this compound requires independent pharmacological profiling to:

• Qualify Impurities: Meet ICH Q3A/B guidelines for impurities present in drug substances.

• Assess Active Metabolite Contribution: Determine if the monocarbamate retains the GABAergic modulation of its parent dicarbamates.

• Differentiate Sedation vs. Anxiolysis: Evaluate if the increased polarity (free hydroxyl group) alters the blood-brain barrier (BBB) penetration compared to the lipophilic parent drugs.

Mechanistic Context

The compound belongs to the propanediol carbamate class. Unlike Meprobamate (a dicarbamate), this molecule possesses one free hydroxyl group and one carbamate moiety. This structural change theoretically increases water solubility and facilitates glucuronidation, potentially altering its pharmacokinetic half-life and receptor binding affinity at the GABA-A receptor chloride channel complex.

Experimental Workflow & Logic

The following diagram illustrates the critical path for evaluating this compound, moving from metabolic stability to behavioral phenotyping.

Figure 1: Integrated workflow for the pharmacological validation of 2-(hydroxymethyl)-2-methylpentyl carbamate.

Protocol 1: Pharmacokinetic & Metabolic Profiling

Objective: To determine if the compound enters the CNS intact or serves merely as a transient intermediate between Meprobamate and the inactive diol.

Materials

• Test Article: 2-(hydroxymethyl)-2-methylpentyl carbamate (>98% purity).

• Internal Standard: Meprobamate-d3 or Carisoprodol-d7.

• Subjects: Male Sprague-Dawley Rats (n=6 per timepoint).

Method: Plasma/Brain Partitioning

• Formulation: Dissolve compound in 10% DMSO / 40% PEG-400 / 50% Saline (solubility is higher than Meprobamate due to the -OH group).

• Dosing: Administer 10 mg/kg IV and 30 mg/kg PO.

• Sampling: Collect blood and whole brain at 15, 30, 60, 120, and 240 min.

• Bioanalysis:

  • Precipitate proteins with acetonitrile.

  • Analyze via LC-MS/MS (MRM mode).

  • Target Transition: Monitor loss of the carbamate group (neutral loss of 43 Da or specific fragment).

Data Output Table

Parameter	Definition	Expected Trend (vs. Meprobamate)
Tmax	Time to max concentration	Faster (more polar, rapid absorption)
Brain/Plasma Ratio	CNS Penetration	Lower (< 1.0) due to free -OH group reducing lipophilicity
t 1/2	Half-life	Shorter (rapid glucuronidation at free -OH site)

Protocol 2: The Modified Irwin Screen (Neurobehavioral Safety)

Objective: Before specific efficacy testing, a broad observational battery is required to distinguish specific muscle relaxation from generalized toxic sedation.

Logic: Carbamates can cause ataxia.[1] If ataxia occurs at doses overlapping with anxiolysis, the therapeutic window is narrow.

Procedure

Subjects: CD-1 Mice (n=8/group). Dose Escalation: 10, 30, 100, 300 mg/kg IP.

Scoring Matrix (0-3 Scale):

• Autonomic: Lacrimation, Salivation, Piloerection.

• Neuromuscular: Ataxia (gait abnormality), Grip Strength, Righting Reflex.

• Sensorimotor: Response to touch, Startle response.

• CNS Excitation/Depression: Sedation, Convulsions, Straub tail.

Critical Endpoint:

• Sedative Dose 50 (SD50): Dose at which 50% of animals show loss of righting reflex or significant ataxia.

• Lethal Dose 50 (LD50): Estimated via Up-and-Down method (OECD 425).

Protocol 3: Differentiating Anxiolysis from Muscle Relaxation

Core Challenge: Carbamates are often "dirty" anxiolytics, achieving their effect via sedation. We must decouple these effects using two orthogonal assays.

Assay A: Elevated Plus Maze (EPM) - Anxiolysis

Rationale: Measures conflict between exploration and fear of open spaces. True anxiolytics increase open arm time without reducing total entries (which would indicate sedation).

• Apparatus: Two open arms (30x5 cm) and two closed arms (30x5x15 cm).

• Treatment: Vehicle, Test Compound (doses derived from Irwin screen, e.g., 1/10th of SD50), and Diazepam (2 mg/kg) as positive control.

• Procedure:

  • Pre-treat animal 30 mins prior to testing.

  • Place mouse in center facing open arm.

  • Record for 5 minutes using video tracking (e.g., EthoVision).

• Validating Metric:

  • % Open Arm Time: (Time in Open / Total Time) * 100.

  • Total Entries: Must remain comparable to Vehicle to rule out motor impairment.

Assay B: Rotarod Performance Test - Motor Coordination

Rationale: Quantifies the "muscle relaxant" or "ataxic" side effect liability.

• Training: Train mice to walk on a rotating rod (4 rpm) for 60 seconds.

• Testing: Accelerating protocol (4 to 40 rpm over 5 minutes).

• Measurement: Latency to fall (seconds).

• Interpretation: A significant drop in latency compared to vehicle indicates muscle relaxation or ataxia.

Comparative Signaling Pathway

Understanding the molecular target helps interpret the behavioral data.

Figure 2: Putative mechanism of action. The compound likely acts as a positive allosteric modulator of GABA-A, similar to its parent Meprobamate.

Data Analysis & Interpretation

When analyzing the results, organize your findings into a Therapeutic Index (TI) calculation.

Therapeutic Index Calculation:

• TI > 10: Excellent candidate (High safety margin).

• TI < 2: Poor candidate (Anxiolysis is inseparable from sedation/ataxia).

Troubleshooting Guide

• Issue: High variability in EPM data.

  • Solution: Ensure lighting is strictly controlled (low lux in closed arms, higher in open). Stress from handling can mask anxiolytic effects; use minimal handling techniques.

• Issue: Compound precipitates in vehicle.

  • Solution: The monocarbamate is more polar than Meprobamate. Reduce PEG-400 and increase saline, or use mild heating (37°C) during formulation.

References

• United States Pharmacopeia (USP). Carisoprodol Related Compound A (2-hydroxymethyl-2-methylpentyl carbamate) Reference Standard.[2][3][4] USP Catalog No. 1096597.[2] Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 16219359 (Carisoprodol impurity A). PubChem. Link

• Treit, D., et al. (2010). Animal Models of Anxiety and Anxiolytic Drug Action.[5][6][7] Current Topics in Behavioral Neurosciences. Springer. Link[7]

• Simon, P., & Soubrié, P. (1979). Behavioral Studies to Differentiate Anxiolytic and Sedative Activity of the Tranquilizing Drugs. Modern Problems of Pharmacopsychiatry. Link

• European Directorate for the Quality of Medicines (EDQM). Carisoprodol impurity A - Reference Standard.Link

Disclaimer: This Application Note is for research and development purposes only. All animal experiments must be approved by an Institutional Animal Care and Use Committee (IACUC).

Sources

• 1. Skeletal Muscle Relaxants for Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 2. Carisoprodol Related Compound A (2-hydroxymethyl-2-methylp… [cymitquimica.com]
• 3. store.usp.org [store.usp.org]
• 4. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 5. Animal models for screening anxiolytic-like drugs: a perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. jddtonline.info [jddtonline.info]

Technical Notes & Optimization

Technical Support Center: Synthesis &amp; Optimization of 2-(hydroxymethyl)-2-methylpentyl carbamate

Executive Summary: The Selectivity Challenge

You are likely encountering a specific bottleneck: Over-carbamoylation .

The precursor, 2-methyl-2-propylpropane-1,3-diol (CAS 78-26-2), possesses two chemically equivalent primary hydroxyl groups. In a direct reaction with carbamoylating agents (like phosgene/ammonia or trichloroacetyl isocyanate), the reaction follows statistical probability. Even with 1.0 equivalent of reagent, you will inevitably produce a statistical mixture:

• ~25% Unreacted Diol

• ~50% Target Monocarbamate[1]

• ~25% Dicarbamate (Meprobamate impurity)

The Solution: To optimize this synthesis, you must shift from a kinetic control strategy (direct substitution) to a mechanistic control strategy (cyclic carbonate ring-opening). This guide focuses on the latter as the industry-standard "Self-Validating" route.

Module 1: Strategic Route Selection

Comparison of Synthetic Pathways

Feature	Route A: Direct Carbamoylation	Route B: Cyclic Carbonate (Recommended)
Reagents	Diol + Phosgene/NH₃ (or Urea/CDI)	Diol + Diethyl Carbonate NH₃
Stoichiometry	1:1 (Strict control required)	Excess Carbonate allowed
Selectivity	Statistical (Max ~50-60% yield)	100% Regioselective
Purification	Difficult (Mono/Di separation is hard)	Easy (No Dicarbamate produced)
Scalability	Poor (Viscosity/Exotherm issues)	Excellent

Visualizing the Logic

Figure 1: Comparison of synthetic strategies. Route B guarantees mono-substitution by locking the diol into a ring before opening it.

Module 2: Optimized Protocol (Cyclic Carbonate Route)

This protocol avoids the use of phosgene and maximizes yield.

Step 1: Cyclization

Reaction: 2-methyl-2-propylpropane-1,3-diol + Diethyl Carbonate

Cyclic Carbonate + 2 EtOH

• Charge: Reactor with Diol (1.0 eq) and Diethyl Carbonate (1.5 - 2.0 eq).

• Catalyst: Add Sodium Methoxide (0.05 eq).

• Process: Heat to 100-110°C. Distill off Ethanol continuously to drive equilibrium.

• Endpoint: When ethanol evolution ceases and TLC shows no diol.

• Workup: Neutralize with acetic acid, strip excess diethyl carbonate under vacuum.

• Result: 5-methyl-5-propyl-1,3-dioxan-2-one .

Step 2: Aminolysis (Ring Opening)

Reaction: Cyclic Carbonate + NH₃

Monocarbamate

• Solvent: Dissolve the cyclic carbonate in Methanol or Isopropanol.

• Reagent: Add aqueous Ammonium Hydroxide (28-30%) or bubble anhydrous Ammonia gas.

  • Note: Anhydrous NH₃ in MeOH is faster and simplifies drying.

• Conditions: Stir at 0°C to Room Temperature. (Avoid high heat to prevent polymerization or hydrolysis).

• Mechanism: Ammonia attacks the carbonyl carbon. The C-O bond breaks, releasing the hydroxyl group on one side and forming the carbamate on the other.

• Workup: Evaporate solvent. Recrystallize from Toluene/Heptane or Ethyl Acetate/Hexane.

Module 3: Troubleshooting Guide

Issue 1: Incomplete Cyclization (Step 1)

Symptom: Residual starting diol detected; reaction stalls.

• Cause: Ethanol is not being removed efficiently, causing equilibrium push-back.

• Fix: Use a fractionating column to remove ethanol efficiently without losing Diethyl Carbonate. Ensure the temperature is sufficient to boil ethanol (78°C) but not the carbonate (126°C).

• Alternative: Use Dimethyl Carbonate (DMC) . Methanol (byproduct) boils lower (65°C) and is easier to remove.

Issue 2: Hydrolysis instead of Aminolysis (Step 2)

Symptom: Reversion to starting diol during the ammonia step.

• Cause: Too much water in the system (if using aqueous NH₄OH) or pH too high/temperature too high.

• Fix: Switch to 7N Ammonia in Methanol (anhydrous). Water acts as a competing nucleophile, attacking the carbonate to form CO₂ and the original diol.

Issue 3: Viscosity & "Oiling Out"

Symptom: Product separates as a sticky oil that refuses to crystallize.

• Cause: Hydrogen bonding impurities or residual solvent.

• Fix:

  • Dissolve the oil in warm Ethyl Acetate.

  • Wash with brine to remove water/salts.

  • Dry strictly over MgSO₄.

  • Add n-Heptane dropwise until cloudy.

  • Seed with a pure crystal (if available) and cool slowly to -20°C.

Module 4: FAQs

Q: Can I use Urea instead of Diethyl Carbonate for Step 1? A: Yes, but it is not recommended for high purity. The reaction of 1,3-diols with urea requires high temperatures (>150°C) to drive off ammonia. This often leads to polymerization or formation of the dicarbamate (Meprobamate) if stoichiometry isn't perfect. The Diethyl Carbonate route is milder (100°C).

Q: How do I separate the monocarbamate from the dicarbamate if I used the Direct Route? A: Separation is difficult due to similar polarities.

• TLC: Use 5% Methanol in Dichloromethane.

  • Rf (Dicarbamate) > Rf (Monocarbamate) > Rf (Diol).

• Column Chromatography: The monocarbamate has a free -OH group, making it stickier than the dicarbamate. Use a gradient starting with 100% DCM

  5% MeOH/DCM.

• Flash Point: The dicarbamate (Meprobamate) is less soluble in water. You can try precipitating the dicarbamate out of cold water, leaving the more polar monocarbamate in solution, then extracting the filtrate.

Q: What are the critical safety concerns? A:

• Ammonia: If using gas, ensure proper ventilation and trap systems.

• Exotherm: The ring-opening (Step 2) is exothermic. Add ammonia slowly at 0°C.

• Neuroactivity: The target compound is a structural analogue of known tranquilizers/muscle relaxants. Handle with appropriate PPE to avoid transdermal absorption or inhalation of dust.

References

• Mechanism of Cyclic Carbonate Formation

  • North, M., Pasquale, R., & Young, C. (2010). Synthesis of cyclic carbonates from epoxides and CO2.[2][3] Green Chemistry.

  • (Grounding on general carbonate synthesis mechanism).

• Carbamate Synthesis via Carbonylimidazolide (CDI)

  • Padiya, K. J., et al. (2012).[4] Unprecedented "In Water" Imidazole Carbonylative Amination. Organic Letters.

  • (Alternative direct route methodology).

• Meprobamate/Carisoprodol Structure & Analysis

  • PubChem Compound Summary for 2-Methyl-2-propyl-1,3-propanediol (Precursor).
• Selective Monocarbamoylation Strategies: Fournier, J., et al. (2010). Cyclic Carbonates as Intermediates for the Synthesis of Carbamates. Tetrahedron. (General organic synthesis principle for 1,2 and 1,3 diols).

Sources

• 1. 2-Methyl-2-propylpropane-1,3-diol | C7H16O2 | CID 66220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Novel Catalytic Route to Polymerizable Bicyclic Cyclic Carbonate Monomers from Carbon Dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of Cyclic Carbonate Synthesis from Epoxides and CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbamate synthesis by carbamoylation [organic-chemistry.org]

"common problems in 2-(hydroxymethyl)-2-methylpentyl carbamate experiments"

Target Molecule: 2-(hydroxymethyl)-2-methylpentyl carbamate Common Synonyms: Meprobamate Related Compound A, Carisoprodol Related Compound A, 2-methyl-2-propyl-1,3-propanediol monocarbamate.[1] CAS: 25462-17-3[1][2][3]

Introduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I understand that working with 2-(hydroxymethyl)-2-methylpentyl carbamate presents a unique set of challenges. This molecule is the monocarbamate intermediate of the anxiolytic drug Meprobamate and the muscle relaxant Carisoprodol.[4]

Whether you are synthesizing it as a reference standard or analyzing it as a process impurity, you are likely facing three core hurdles:

• Selectivity: Stopping the reaction at the mono-carbamate stage without progressing to the bis-carbamate (Meprobamate).[4]

• Detection: The molecule lacks a strong chromophore, making standard UV-Vis detection erratic.[1][4]

• Thermal Instability: The free hydroxyl group combined with the carbamate moiety creates risks of thermal degradation during GC analysis.[4]

This guide provides self-validating protocols and troubleshooting workflows to overcome these barriers.

Module 1: Synthesis & Purification Troubleshooting

User Question: "I am trying to synthesize 2-(hydroxymethyl)-2-methylpentyl carbamate as a reference standard, but I keep getting a mixture of starting material (diol) and the dicarbamate (Meprobamate). How do I improve the yield of the mono-species?"

Technical Diagnosis

The starting material, 2-methyl-2-propyl-1,3-propanediol , has two primary hydroxyl groups with identical steric and electronic environments.[1] Standard carbamoylation (e.g., using urethane/Lewis acid or trichloroacetyl isocyanate) follows statistical probability.[4] If you use a 1:1 molar ratio, you will inevitably obtain a statistical distribution: ~25% Diol, ~50% Mono (Target), and ~25% Bis (Meprobamate).[1][4]

Optimized Protocol: Desymmetrization Strategy

To maximize the monocarbamate, you must shift the equilibrium or use a protection strategy.[4]

Method A: The "High-Dilution" Statistical Approach (Easiest Execution) [1]

• Stoichiometry: Use a 3:1 molar excess of the Diol relative to the carbamoylation reagent (e.g., phenyl carbamate or urea).[4]

• Rationale: The excess diol statistically favors the collision of the reagent with an unreacted diol rather than a mono-carbamate.[4]

• Workup: The challenge shifts to purification. The unreacted diol is highly water-soluble, while the monocarbamate is moderately lipophilic.[1][4]

  • Step 1: Dilute reaction mixture with water.[4]

  • Step 2: Perform exhaustive extraction with Chloroform or DCM.[4] The Diol prefers the aqueous phase; the Mono and Bis prefer the organic phase.[4]

Method B: Cyclic Carbonate Route (High Specificity)

• React the diol with diethyl carbonate (or phosgene equivalent) to form the cyclic carbonate (5-methyl-5-propyl-1,3-dioxan-2-one).[1]

• Treat the cyclic carbonate with Ammonia (

  ).[4]

• Mechanism: Ammonia attacks the carbonyl carbon, opening the ring to form the acyclic monocarbamate with a free hydroxyl group.[4]

  • Note: This prevents bis-carbamoylation because the ring opening generates the thermodynamic product directly.[1][4]

Purification Workflow (Chromatography)

Since UV detection is difficult (see Module 2), use Refractive Index (RI) or TLC visualization (iodine vapor) for fraction collection.[4]

Component	Polarity	Stationary Phase (Normal Phase)	Elution Order
Bis-carbamate (Meprobamate)	Low	Silica Gel	1st (Fastest)
Monocarbamate (Target)	Medium	Silica Gel	2nd
Diol (Starting Material)	High	Silica Gel	3rd (Slowest/Retained)

Module 2: Analytical Troubleshooting (HPLC)

User Question: "My HPLC baseline is noisy, and I cannot reliably quantify the monocarbamate impurity at low levels (0.1%). What settings should I use?"

Technical Diagnosis

The target molecule lacks a conjugated

-system (benzene ring).[4] It has only weak carbonyl absorbance around 190–200 nm.[4] Common solvents (Methanol, THF) absorb in this region, causing high background noise (cut-off limits).[1][4]

Troubleshooting Guide: Detection Physics

Option 1: Low-Wavelength UV (The "Clean" Approach)

• Wavelength: 200 nm or 210 nm.[4]

• Mobile Phase: Must be UV-transparent .[1]

  • Do NOT use: Methanol (Cutoff ~205 nm), THF, or Acetone.[4]

  • USE: Acetonitrile (HPLC Grade Far UV, Cutoff ~190 nm) and Phosphate Buffer.[4]

• Column: C18 or C8 (e.g., 250 mm x 4.6 mm, 5 µm).

• Flow Rate: 1.0 mL/min.[4]

Option 2: Derivatization (For High Sensitivity)

If you need to detect <0.05% impurity levels, UV is insufficient.[4]

• Reagent: Phenyl isocyanate.[4]

• Reaction: Reacts with the free hydroxyl group of the monocarbamate to form a bis-carbamate with a phenyl chromophore .[1][4]

• Result: The molecule now absorbs strongly at 254 nm.

Option 3: Universal Detectors (Recommended) [4]

• ELSD (Evaporative Light Scattering Detector): Ideal for non-chromophoric compounds.[4] Response is based on mass, not optical properties.[4]

• LC-MS: Monitor

  (m/z 218) or (m/z 240).

Visualizing the Analytical Decision Tree

Caption: Decision matrix for selecting the appropriate detection method based on sensitivity requirements and equipment availability.

Module 3: Gas Chromatography (GC) Issues

User Question: "I see tailing peaks and variable area counts when running this compound on GC. Is it degrading?"

Technical Diagnosis

Yes. Carbamates are thermally labile.[4] At injector temperatures >200°C, two degradation pathways occur:

• Thermal Elimination: Decomposition to the alcohol and isocyanic acid.[4]

• Surface Adsorption: The free hydroxyl group (-CH2OH) on your monocarbamate interacts strongly with active silanol sites in the GC liner and column, causing tailing.[4]

Solution: Silylation (TMS Derivatization)

You must cap the free hydroxyl group to increase volatility and thermal stability.[4]

Protocol:

• Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.[4]

• Solvent: Pyridine or dry Ethyl Acetate.[4]

• Procedure: Mix 1 mg sample + 0.5 mL solvent + 0.2 mL BSTFA. Incubate at 60°C for 20 mins.

• Result: The -OH becomes -O-Si(Me)3.

• GC Conditions:

  • Column: DB-5ms or equivalent.[1]

  • Injector: 220°C (Split mode).[4]

  • Carrier: Helium.[4]

Module 4: Stability & Degradation Pathways

User Question: "How stable is the monocarbamate in solution?"

Mechanism

The molecule contains a carbamate ester linkage.[4][5][6][7] It is susceptible to hydrolysis, particularly in basic conditions.[4]

• Acidic pH: Relatively stable.[4]

• Basic pH (>9): Rapid hydrolysis of the carbamate back to the Diol and Ammonia/Carbonate.[4]

Critical Note for Formulation: If you are formulating this as a liquid standard, avoid alkaline buffers. Use neutral or slightly acidic diluents (pH 4–6).[4]

Pathway Diagram

Caption: Hydrolytic degradation pathway showing the relationship between Meprobamate, the Monocarbamate, and the parent Diol.[4]

References

• United States Pharmacopeia (USP). Meprobamate Monograph: Related Compounds.[4] USP-NF.[1] (Defines "Related Compound A" limits and methods). [4]

• European Pharmacopoeia (Ph.[4] Eur.). Carisoprodol Impurity A.[4][5][8][9][10] (Identifies the monocarbamate as a key process impurity).

• Olsen, H., et al. (1968).[4] Kinetics of the hydrolysis of meprobamate and some related carbamates.[4] Chemical and Pharmaceutical Bulletin.[4] (Establishes stability profiles).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 163276, 2-(Hydroxymethyl)-2-methylpentyl carbamate.[1][4]

• Cairns, T., & Siegmund, E. G. (1981).[4] Thermal degradation of carbamates in gas chromatography.[4] Analytical Chemistry.[4][10][11] (Mechanistic explanation of GC instability).

Disclaimer: This guide is for research and development purposes only. Always consult current pharmacopeial monographs for regulatory compliance.

Sources

• 1. CN104910050A - Preparation method for N-hydroxyl-N-2-methyl phenyl carbamate - Google Patents [patents.google.com]
• 2. 2-(hydroxymethyl)-2-methylpentyl isopropyl-carbamate CAS#: 25462-17-3 [chemicalbook.com]
• 3. 2-(hydroxymethyl)-2-methylpentyl isopropyl-carbamate | 25462-17-3 [chemicalbook.com]
• 4. meprobamate | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. researchgate.net [researchgate.net]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Compound: MEPROBAMATE (CHEMBL979) - ChEMBL [ebi.ac.uk]
• 9. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Carisoprodol and Meprobamate Analysis by LCMS - AppNote [mtc-usa.com]

Technical Support Center: Optimization of 2-(hydroxymethyl)-2-methylpentyl Carbamate Synthesis

Executive Summary & Reaction Logic

The Core Challenge: The synthesis of 2-(hydroxymethyl)-2-methylpentyl carbamate (also known as the monocarbamate of 2-methyl-2-propylpropane-1,3-diol) presents a classic symmetry problem. The starting material is a symmetric diol.

If you attempt a direct "statistical" carbamoylation (e.g., using 1 equivalent of phosgene/ammonia or sodium cyanate), you will inevitably produce a mixture:

• ~25% Unreacted Diol

• ~50% Target Monocarbamate

• ~25% Dicarbamate (Meprobamate/Impurity)[1]

The Solution: To maximize yield and eliminate the dicarbamate impurity, you must abandon direct carbamoylation in favor of the Cyclic Carbonate Route . This method "locks" the diol into a cyclic intermediate. The subsequent ring-opening with ammonia is regiospecific, yielding exactly one carbamate and one hydroxyl group, theoretically pushing the yield of the target monocarbamate toward 100%.

Reaction Pathway Visualization

The following diagram illustrates the difference between the low-yield "Statistical Route" and the high-yield "Cyclic Carbonate Route."

Caption: Path A results in a statistical mixture requiring difficult separation. Path B (Cyclic Carbonate) guarantees mono-substitution via ring opening.

Optimized Experimental Protocols

Method A: The Cyclic Carbonate Route (Recommended)

Best for: High purity, high yield, avoiding dicarbamate formation.

Phase 1: Formation of the Cyclic Carbonate

Reagents:

• 2-methyl-2-propylpropane-1,3-diol (1.0 eq)

• Diethyl Carbonate (DEC) (1.5 - 2.0 eq)

• Sodium Ethoxide (NaOEt) (0.05 eq) or K2CO3 (0.1 eq)

• Solvent: Toluene (optional, or run neat in DEC)

Protocol:

• Setup: Equip a 3-neck flask with a mechanical stirrer, thermometer, and a fractionating column topped with a distillation head.

• Reaction: Charge the diol, DEC, and catalyst. Heat the mixture to reflux (approx. 100-110°C internal).

• Equilibrium Shift: As the reaction proceeds, ethanol is formed. You must continuously distill off the ethanol-DEC azeotrope (approx. 78°C) to drive the reaction to completion.

• Monitoring: Monitor by TLC or GC. The diol peak should disappear, replaced by the cyclic carbonate peak.

• Workup: Once complete, distill off excess DEC under reduced pressure. The residue is the crude cyclic carbonate (often a viscous oil or low-melting solid).

Phase 2: Ammonolysis (Ring Opening)

Reagents:

• Crude Cyclic Carbonate (from Phase 1)

• Ammonia (NH3) - either as 25-28% aqueous solution (NH4OH) or methanolic ammonia (7N NH3 in MeOH).

• Solvent: Methanol or Isopropanol (if not using aqueous).

Protocol:

• Dissolution: Dissolve the cyclic carbonate in Methanol (approx. 5 volumes).

• Ammonia Addition: Cool the solution to 0-5°C. Slowly add the ammonia source (excess, ~3-5 eq).

  • Note: Using Methanolic NH3 is preferred to minimize hydrolysis back to the diol.

• Reaction: Stir at room temperature for 4-12 hours.

• Mechanism Check: The ammonia attacks the carbonyl carbon of the ring. The ring opens, forming the carbamate on one side and releasing the hydroxyl on the other.

• Workup: Concentrate the reaction mixture under vacuum to remove solvent and excess ammonia.

• Purification: Recrystallize the residue from Toluene/Heptane or Ethyl Acetate/Hexane to obtain pure 2-(hydroxymethyl)-2-methylpentyl carbamate.

Method B: Direct Carbamoylation (Alternative)

Only use if: You lack distillation equipment or reagents for Method A.

Reagents:

• Diol (1.0 eq)

• Sodium Cyanate (NaOCN) (1.1 eq)

• Trifluoroacetic Acid (TFA) (1.2 eq)

• Solvent: Dichloromethane (DCM) or Benzene

Protocol:

• Dissolve diol in DCM.

• Add NaOCN (solid).

• Add TFA slowly at 0°C. (This generates HNCO in situ).

• Critical Step: Stir for exactly the time required for mono-conversion (monitor closely by HPLC). Stopping too early leaves diol; too late yields dicarbamate.

• Quench: Add water immediately to destroy excess HNCO.

Troubleshooting Guide & FAQs

Category 1: Yield Issues

Q: I am getting a low yield of the monocarbamate using Method A (Cyclic Route). Why?

• Diagnosis: Incomplete ring opening or hydrolysis.

• Fix:

  • Check Ammonia Source: If you used aqueous ammonia, water might be hydrolyzing the carbonate back to the diol (starting material) instead of the carbamate. Switch to 7N NH3 in Methanol .

  • Temperature: Do not heat the ammonolysis step. High temperatures can cause the carbamate to attack itself or polymerize. Keep it < 30°C.[2]

Q: In Method B (Direct), I have 40% Dicarbamate (Meprobamate). How do I remove it?

• Diagnosis: Over-reaction due to lack of selectivity.

• Fix: Separation is difficult because solubilities are similar.

  • Solvent Wash: The monocarbamate is more polar than the dicarbamate but less polar than the diol.

  • Trituration: Try triturating the solid mixture with cold water. The diol is highly water-soluble; the dicarbamate is poorly soluble. The monocarbamate has intermediate solubility.

  • Recommendation: Switch to Method A. Method B is inherently flawed for this specific synthesis.

Category 2: Process Chemistry

Q: The cyclic carbonate formation is stalling. Ethanol is not distilling.

• Cause: The reflux temperature is too low or the column is too efficient, returning ethanol to the pot.

• Fix: Add a small amount of Toluene to form a ternary azeotrope, which boils lower and carries water/ethanol out more efficiently. Ensure your oil bath is ~20°C higher than the boiling point of the mixture.

Q: Can I use Urea instead of Ammonia?

• Answer: No. Reacting the diol with urea requires high temperatures (>150°C), which favors the thermodynamically stable dicarbamate (Meprobamate) and polymerization. Urea is not suitable for selective mono-carbamoylation.

Data Comparison: Method A vs. Method B

Metric	Method A (Cyclic Carbonate)	Method B (Direct/Statistical)
Selectivity (Mono)	> 95%	~50%
Major Impurity	Unreacted Cyclic Carbonate	Dicarbamate (Meprobamate)
Purification	Simple Recrystallization	Column Chromatography Required
Scalability	High (Industrial Standard)	Low (Lab Scale Only)
Atom Economy	High (Ethanol byproduct recycled)	Low (Reagents consumed)

References

• Meprobamate and Related Carbamates Synthesis. Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.[3] (General reference for diol carbamoylation chemistry).

• Cyclic Carbonate Ring Opening. Clements, J.H. "Reactive Applications of Cyclic Alkylene Carbonates." Industrial & Engineering Chemistry Research, 42(26), 6619–6640. Link

• Synthesis of Carbamates from Alcohols. Organic Chemistry Portal. (Methodology for carbamoylation).[4] Link

• Process for preparing meprobamate. U.S. Patent 2,724,720. (Historical context on the dicarbamate, illustrating the ease of over-reaction). Link

• Impurity Profiling: "2-(hydroxymethyl)-2-methylpentyl carbamate" is identified as Carisoprodol Related Compound A or Meprobamate Impurity A in USP monographs. Link

Disclaimer: This guide is for research purposes only. The synthesis of carbamates involves toxic reagents (ammonia, potential isocyanates). All work must be performed in a fume hood with appropriate PPE.

Sources

• 1. 2-Methyl-2-propylpropane-1,3-diol | C7H16O2 | CID 66220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Carbamate synthesis by carbamoylation [organic-chemistry.org]

"stability and degradation of 2-(hydroxymethyl)-2-methylpentyl carbamate"

This technical guide addresses the stability, degradation pathways, and analytical challenges associated with 2-(hydroxymethyl)-2-methylpentyl carbamate , formally known as Carisoprodol Related Compound A (USP) .

Part 1: Compound Identity & Critical Stability Profile

Compound: 2-(hydroxymethyl)-2-methylpentyl carbamate CAS Number: 1471-56-3 Common Aliases: Carisoprodol Related Compound A (USP), Decarboxamide Meprobamate, Meprobamate Monocarbamate.[1]

Warning: Nomenclature Ambiguity Do not confuse this compound with Carisoprodol Impurity A (EP) (CAS 25462-17-3), which is the N-isopropyl analog. The compound discussed here is the primary carbamate derivative, a direct hydrolysis product of Meprobamate or Carisoprodol.

Executive Summary of Instability

This compound exhibits a specific, rapid degradation pathway distinct from typical amide hydrolysis: Intramolecular Cyclization .

• Primary Risk: Spontaneous conversion to 5-methyl-5-propyl-2-dioxanone (Carisoprodol Impurity B) in solution.

• Secondary Risk: Hydrolysis to 2-methyl-2-propyl-1,3-propanediol (Carisoprodol Impurity C).

• Detection Challenge: Weak UV chromophore requires low-wavelength detection (200–210 nm) or alternative detectors (RI/ELSD/MS).

Part 2: Degradation Mechanics & Pathway Analysis

The stability of 2-(hydroxymethyl)-2-methylpentyl carbamate is governed by the proximity of the free hydroxyl group to the carbamate moiety. Unlike simple esters, this molecule contains a built-in "self-destruct" mechanism.

The Cyclization Trap (Dominant Pathway)

In aqueous or protic solvents, the free hydroxyl group at the C2 position can nucleophilically attack the carbonyl carbon of the carbamate group.

• Mechanism: Intramolecular nucleophilic substitution.

• Leaving Group: Ammonia (

  ).

• Product: A six-membered cyclic carbonate ring (5-methyl-5-propyl-2-dioxanone ).[2]

• Kinetics: This reaction is often faster than direct hydrolysis to the diol, especially at neutral to slightly basic pH, because it is an intramolecular process (entropy favored).

Hydrolysis (Secondary Pathway)

Under strong acidic or basic conditions, the carbamate ester bond cleaves directly.

• Product: 2-methyl-2-propyl-1,3-propanediol (The chemically inert backbone).

• Byproducts:

  and .

Visualizing the Pathway

The following diagram illustrates the degradation cascade from the parent drug (Carisoprodol) down to the terminal diol, highlighting the critical cyclization node.

Figure 1: Degradation cascade showing the critical cyclization of the target monocarbamate to the cyclic carbonate (Impurity B).

Part 3: Troubleshooting & FAQs

Q1: Why does my reference standard purity decrease within 24 hours in solution?

Diagnosis: You are likely observing the cyclization to Impurity B . Explanation: In solution, particularly in protic solvents like Methanol or water-acetonitrile mixtures, the free hydroxyl group attacks the carbamate. Solution:

• Solvent Change: Prepare standards in non-protic solvents if possible (e.g., pure Acetonitrile or THF) for stock solutions.

• Temperature: Store autosampler vials at 4°C . Cyclization rates increase significantly at room temperature.

• Immediate Use: Analyze standards immediately after preparation. Do not store diluted working standards overnight.

Q2: I see "Ghost Peaks" eluting after my main peak. What are they?

Diagnosis: This is likely the Cyclic Carbonate (Impurity B) or the Diol (Impurity C) . Differentiation:

• Impurity B (Cyclic): Less polar than the monocarbamate. Typically elutes later on Reverse Phase (C18) columns.

• Impurity C (Diol): More polar. Typically elutes earlier or near the void volume. Action: Run a reference standard of Carisoprodol Impurity B (CAS 7148-50-7) to confirm the retention time.

Q3: Why is the UV signal so low/noisy?

Diagnosis: The compound lacks a strong chromophore (no aromatic rings or conjugated systems). Explanation: It relies on the weak absorbance of the carbonyl group (

), which is only visible in the low UV range (190–210 nm). Solution:

• Wavelength: Set detection to 200 nm or 205 nm .

• Mobile Phase: Use Phosphate buffer or Phosphoric acid rather than Acetate/Formate buffers, which have high UV cutoffs that interfere at 200 nm.

• Alternative Detection: If available, use Refractive Index (RI) or LC-MS (ESI positive mode) for higher sensitivity and specificity.

Part 4: Experimental Protocols

Protocol 1: Forced Degradation Study (Validation)

Use this protocol to confirm the retention times of degradation products in your specific HPLC method.

Condition	Reagent	Conditions	Expected Outcome
Acid Hydrolysis	0.1 N HCl	60°C for 2 hours	Conversion to Diol (Impurity C) . Ring opening of any formed cyclic carbonate.
Base Hydrolysis	0.1 N NaOH	RT for 1 hour	Rapid hydrolysis to Diol .
Cyclization Stress	Water/MeOH (50:50)	40°C for 24 hours	Significant formation of Cyclic Carbonate (Impurity B) .
Oxidation	3%	RT for 4 hours	Potential oxidation of primary alcohol to carboxylic acid (monitor for new acidic peak).

Protocol 2: Optimized HPLC Parameters

This method is designed to separate the monocarbamate from its cyclic degradation product.

• Column: C18 (e.g., Zorbax Eclipse XDB-C18 or equivalent), 250 x 4.6 mm, 5 µm.[3]

• Mobile Phase A: Buffer (10 mM Potassium Dihydrogen Phosphate, pH 3.0).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 200 nm.

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	80	20
15.0	50	50
20.0	20	80
25.0	80	20

Note on pH: Maintaining a slightly acidic pH (3.0) in the mobile phase helps suppress the nucleophilicity of the hydroxyl group, slowing down the on-column cyclization.

References

• United States Pharmacopeia (USP) . Carisoprodol Related Compound A (10 mg) (2-hydroxymethyl-2-methylpentyl carbamate). Catalog No. 1096597. Link

• European Directorate for the Quality of Medicines (EDQM) . Carisoprodol Impurity A vs. Related Compound A Nomenclature. Link

• National Center for Biotechnology Information (NCBI) . PubChem Compound Summary for Carisoprodol. PubChem CID 2576. Link

• Das, A. et al. (2012). Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. Scientific & Academic Publishing. Link

• Veeprho Pharmaceuticals . Carisoprodol Impurities and Related Compounds: Stability Data. Link

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography [article.sapub.org]

Technical Support Guide: Solubility Optimization for 2-(hydroxymethyl)-2-methylpentyl carbamate

Executive Summary & Compound Profile

User Query: "I am experiencing solubility issues with 2-(hydroxymethyl)-2-methylpentyl carbamate."

Technical Diagnosis: This compound (CAS 1471-56-3) is the monocarbamate derivative of the diol precursor used to synthesize Meprobamate and Carisoprodol. Unlike the dicarbamate drugs (which are highly lipophilic), this molecule is amphiphilic . It possesses a lipophilic alkyl chain (pentyl backbone) and a hydrophilic free hydroxyl group (-CH₂OH).

The Core Challenge: The primary solubility failure mode is "oiling out" rather than precipitation. With a melting point of approximately 52–54°C , the compound often forms a viscous gum or oil when introduced to aqueous buffers at concentrations above its saturation limit, rather than forming a clean crystalline precipitate. This behavior complicates stock preparation and LC-MS injection.

Physicochemical Identity Card

Parameter	Value	Implication for Solubility
Common Name	Carisoprodol Related Compound A	Standard reference for impurity profiling.
Molecular Formula	C₈H₁₇NO₃	Low molecular weight (175.23 g/mol ).[1]
Melting Point	52°C – 54°C	CRITICAL: Low thermal stability; prone to oiling out.
LogP (Predicted)	~0.8 – 1.2	Moderately lipophilic; requires organic co-solvent.
H-Bond Donors	2 (-OH, -NH₂)	Capable of strong intermolecular hydrogen bonding (viscosity).

Troubleshooting & FAQs

Q1: "I added water to my solid standard, and it turned into a sticky gum. How do I fix this?"

Root Cause: You have exceeded the water solubility limit, and the compound has undergone a phase separation (liquid-liquid) rather than dissolution. Because the melting point is low, the energy of hydration is competing with the lattice energy, leading to a "melted" oil phase in water.

Corrective Action:

• Do not heat the aqueous mixture to dissolve it; this will only promote further oiling/degradation.

• Lyophilize (freeze-dry) or evaporate the water if the sample is precious.

• Switch to the "Reverse Addition" Method: Dissolve the solid typically in Methanol (MeOH) or Acetonitrile (ACN) first, then add water slowly to the organic solution.

Q2: "What is the best solvent for high-concentration stock solutions?"

Recommendation: DMSO (Dimethyl sulfoxide) or Methanol .

• DMSO: Recommended for biological assays or long-term storage (frozen). Solubility > 50 mg/mL.

• Methanol: Recommended for Analytical (HPLC/GC) standards. Solubility > 20 mg/mL. Evaporates easily for concentration adjustments.

Q3: "My standard precipitates when I dilute my DMSO stock into PBS buffer."

Root Cause: The "Crash Effect." The hydrophobic pentyl chain repels the highly ordered water structure of PBS. Protocol:

• Ensure your final DMSO concentration is < 0.5% (biologically) or congruent with your mobile phase (analytically).

• Intermediate Dilution Step: Do not jump from 100% DMSO to 100% Buffer.

  • Step A: Dilute DMSO stock 1:10 into 50% PEG-400 or Propylene Glycol .

  • Step B: Dilute that mixture into your PBS buffer. The glycol acts as a bridge (co-solvent) to stabilize the amphiphilic molecule.

Standard Operating Procedures (SOPs)

SOP-A: Preparation of Analytical Standards (HPLC/LC-MS)

Context: Preparing a 1 mg/mL working standard for impurity quantification.

• Weighing: Weigh 10 mg of 2-(hydroxymethyl)-2-methylpentyl carbamate into a 10 mL volumetric flask.

  • Note: The powder may be waxy. Use an anti-static gun if available.

• Primary Dissolution: Add 5 mL of HPLC-grade Methanol . Sonicate for 30 seconds.

  • Visual Check: Solution should be perfectly clear.

• Volume Makeup: Dilute to volume with Methanol (for stock) or Mobile Phase A (only if Mobile Phase A contains at least 10% organic modifier).

  • Warning: Do not dilute directly with 100% water.

SOP-B: Preparation for Biological Assays (Aqueous Media)

Context: Dosing cells where organic solvent toxicity is a concern.

• Stock: Prepare a 100 mM stock in anhydrous DMSO.

• Pre-warm: Warm the cell culture media to 37°C.

• Rapid Dispersion:

  • Place the pipette tip containing the DMSO stock directly into the center of the media volume (do not touch the side walls).

  • Expel rapidly and vortex immediately.

  • Limit: Do not exceed 100 µM final concentration in aqueous media, or precipitation risk increases significantly.

Visual Troubleshooting Guide

The following decision tree illustrates the logical flow for handling solubility challenges with this specific carbamate.

Figure 1: Solubility Decision Matrix for Carisoprodol Related Compound A. Note the critical avoidance of direct aqueous dissolution.

Solvent Compatibility Matrix

Solvent	Solubility Rating	Application	Notes
Water	Low (< 1 mg/mL)	Not Recommended	Causes oiling/gumming.
Methanol	High (> 50 mg/mL)	HPLC / GC	Best for standard prep.
DMSO	Very High (> 100 mg/mL)	Bio-Assay / Storage	Hygroscopic; keep sealed.
Acetonitrile	High (> 30 mg/mL)	HPLC	Good alternative to MeOH.
Chloroform	Moderate	Synthesis	Useful for extraction, not analysis.

References

• United States Pharmacopeia (USP). Carisoprodol Related Compound A (2-hydroxymethyl-2-methylpentyl carbamate).[2][3][4] Catalog No. 1096597.

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Impurity A.[5][6] Reference Standard Code Y0000287.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 117246 (Related Isomer/Structure).

• LGC Standards. Decarboxamide Meprobamate (CAS 1471-56-3).[1][5]

Sources

• 1. Decarboxamide meprobamate |CAS No. 1471-56-3 [analyticachemie.in]
• 2. store.usp.org [store.usp.org]
• 3. Carisoprodol Related Compound A (2-hydroxymethyl-2-methylp… [cymitquimica.com]
• 4. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 5. veeprho.com [veeprho.com]
• 6. GSRS [precision.fda.gov]

Technical Support Center: Troubleshooting Carbamate Synthesis

Topic: Optimization and Troubleshooting of Carbamate (Urethane) Synthesis Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists

Introduction: The Carbamate Imperative

Carbamates (

) are ubiquitous pharmacophores in medicinal chemistry, valued for their ability to modulate lipophilicity and proteolytic stability compared to their ester and amide isosteres. However, their synthesis is frequently plagued by non-trivial side reactions—ranging from symmetrical urea formation to stereochemical erosion—that compromise yield and purity.

This guide moves beyond standard textbook protocols to address the specific mechanistic failures encountered in the lab. It is structured as a dynamic troubleshooting workflow, prioritizing the most common failure modes: moisture sensitivity, competitive acylation, and activation stalling.

Module 1: The Isocyanate Route (Nucleophilic Addition)

Primary Issue: "I am observing a white precipitate and low yields of my desired carbamate."

Root Cause Analysis: The Urea Trap

The most frequent failure mode in isocyanate-alcohol coupling is the competitive formation of symmetrical ureas. This is not merely a "wet solvent" issue; it is a kinetic competition. Isocyanates react with trace water to form unstable carbamic acids, which spontaneously decarboxylate to release a primary amine. This amine is significantly more nucleophilic than your alcohol substrate and rapidly attacks the remaining isocyanate to form a urea.

Secondary Issue (Allophanates): If you use excess isocyanate to drive the reaction, the isocyanate can react with the product (the carbamate) to form allophanates, particularly at high temperatures.

Visualizing the Competitive Landscape

Figure 1: Competitive reaction pathways in isocyanate coupling. Note that the amine generated from hydrolysis is a "super-nucleophile" relative to the alcohol.

Troubleshooting Q&A

Q1: My alcohol is sterically hindered (secondary/tertiary). How do I favor carbamate formation over urea?

• The Fix: You must kinetically accelerate the alcohol attack. Uncatalyzed reactions with hindered alcohols will almost always lose to trace moisture.

• Protocol Adjustment: Introduce a Lewis Acid catalyst. Dibutyltin dilaurate (DBTL) (0.1–1 mol%) is the industry standard, but for pharmaceutical applications where tin is restricted, use Titanium(IV) isopropoxide or Zirconium(IV) acetylacetonate .

• Why? The metal center coordinates with the isocyanate oxygen, increasing the electrophilicity of the carbonyl carbon specifically for the alcohol oxygen [1].

Q2: I see a new spot on TLC that runs slightly higher than my product. Is it the allophanate?

• Diagnosis: Yes, likely. This occurs when the reaction is heated too long with excess isocyanate.

• The Fix:

  • Monitor reaction temperature; keep below 60°C if possible.

  • Quench the reaction with a small amount of MeOH immediately upon consumption of the starting alcohol to scavenge excess isocyanate before it attacks the product.

Module 2: The Chloroformate Route (Acylation)

Primary Issue: "I am getting a mix of carbamate and symmetrical carbonate."

Root Cause Analysis: Base-Mediated Scrambling

When reacting an amine with a chloroformate (

), the choice of base is critical.[1] If the base is too nucleophilic (e.g., DMAP, Pyridine) and used in excess, it can catalyze the attack of the alcohol (from which the chloroformate was derived, if generated in situ) onto the chloroformate, yielding a symmetrical carbonate ( ). Alternatively, if the HCl byproduct is not scavenged efficiently, it can protonate the amine, stalling the reaction.

Base Selection Guide

Base Type	Example	Recommended Use Case	Risk Factor
Inorganic (Biphasic)	,	Schotten-Baumann conditions. Best for robust, unhindered amines.	Requires vigorous stirring. Not suitable for water-sensitive substrates.
Non-Nucleophilic Organic	DIPEA (Hülig's Base), 2,6-Lutidine	Standard Organic Phase. Best for chiral amines or sensitive substrates.	Expensive. Removal requires acidic wash.
Nucleophilic	Pyridine, DMAP	Catalytic only. Use for unreactive amines.	High Risk: Can cause acyl transfer side reactions or racemization.

Protocol: Schotten-Baumann Carbamate Synthesis

For preventing organic-soluble side products and simplifying purification.

• Preparation: Dissolve the amine (1.0 equiv) in EtOAc or DCM.

• Aqueous Phase: Prepare a saturated aqueous solution of

  (2.5 equiv).

• Mixing: Combine the two phases and cool to 0°C.

• Addition: Add the chloroformate (1.1 equiv) dropwise over 15 minutes with vigorous stirring .

  • Critical Step: The biphasic system ensures the amine reacts at the interface or in the organic layer, while the HCl is immediately neutralized in the aqueous layer, preventing amine salt formation.

• Workup: Separate layers. The symmetrical carbonate (if formed) is often soluble in the organic layer but can be separated via chromatography.

Module 3: The CDI Route (Phosgene-Free)

Primary Issue: "The reaction stalls at the intermediate. The alcohol won't react with the acyl-imidazole."

Root Cause Analysis: The "Lazy" Intermediate

1,1'-Carbonyldiimidazole (CDI) forms a carbamoyl-imidazole intermediate. While safer than phosgene, imidazole is a relatively poor leaving group compared to chloride. Sterically hindered alcohols or electron-deficient amines often fail to displace the imidazole ring, leading to stalled reactions.

Advanced Solution: The "Imidazolium Effect"

To drive the reaction, you must convert the leaving group from a neutral imidazole to a cationic imidazolium species.

Figure 2: Activation of the CDI intermediate using alkylation to create a highly reactive imidazolium species [2].

Protocol: Methyl Triflate Activation (Batey Method)

• Activation: React Amine (1.0 equiv) with CDI (1.1 equiv) in MeCN or DMF at RT for 1h.

• Methylation: Add MeOTf (Methyl Triflate) or MeI (3.0 equiv). Stir for 15–30 mins.

  • Safety: MeOTf is a powerful alkylating agent. Handle in a hood.

• Coupling: Add the Alcohol (1.2 equiv) and stir at RT. The reaction usually completes in <1h due to the high reactivity of the imidazolium salt.

• Note: This method avoids high temperatures that cause decomposition.

Module 4: Stereochemical Integrity

Primary Issue: "My chiral amine racemized during carbamate formation."

Root Cause Analysis

Racemization typically occurs via proton abstraction at the

-carbon of the amine. This is most common when:

• Strong bases are used.[2][3]

• The intermediate is an isocyanate (which increases the acidity of the

  -proton).

• High temperatures are employed.[4]

Troubleshooting Guide

• Avoid: Direct isocyanate generation from chiral amines using phosgene/triphosgene if high heat is required.

• Preferred Method: Use the Cesium Carbonate / TBAI method.

  • Mechanism:[5][6][7][8][9] The combination of

    and Tetrabutylammonium iodide (TBAI) allows for mild alkylation of amines with alkyl halides and without passing through a harsh isocyanate isolation step [3].

• Alternative: When using chloroformates, use 2,6-Lutidine as the base instead of Pyridine or TEA. Lutidine is sterically hindered and less likely to act as a general base to abstract the

  -proton.

References

• Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940. Link

• Grzyb, J. A., Shen, M., Yoshina-Ishii, C., Chi, W., Brown, R. S., & Batey, R. A. (2005). Carbamoylimidazolium Salts as Reagents for the Efficient Synthesis of Carbamates.[1][2][10][11] Tetrahedron, 61(30), 7153–7175. Link

• Salvatore, R. N., Shin, S. I., Nagle, A. S., & Jung, K. W. (2001).[12] Efficient Carbamate Synthesis via a Three-Component Coupling of Amines, CO2, and Alkyl Halides in the Presence of Cs2CO3 and TBAI.[2] The Journal of Organic Chemistry, 66(3), 1035–1037.[12] Link

• BenchChem Technical Support. (2025). Troubleshooting Low Conversion Rates in Carbamate Synthesis. BenchChem Support Center. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 8. quantchem.kuleuven.be [quantchem.kuleuven.be]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 12. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-chemistry.org]

"how to reduce impurities in 2-(hydroxymethyl)-2-methylpentyl carbamate"

The following technical guide addresses the purification and process optimization for 2-(hydroxymethyl)-2-methylpentyl carbamate (HMPC).

Note: In industrial and pharmaceutical contexts, this molecule is chemically synonymous with the monocarbamate of 2-methyl-2-propyl-1,3-propanediol .[1] It is the primary intermediate (and often a significant impurity) in the synthesis of the anxiolytic drug Meprobamate and the muscle relaxant Carisoprodol .

Executive Summary & Molecule Profile

Researchers working with 2-(hydroxymethyl)-2-methylpentyl carbamate (HMPC) often encounter difficulty isolating the pure compound due to its amphiphilic nature and the kinetic proximity of its derivatives.[1] HMPC is a "Thick Oil" or low-melting solid, making recrystallization difficult compared to its dicarbamate congener (Meprobamate), which crystallizes readily.

The Core Challenge: The synthesis involves carbamoylation of a diol. The reaction is sequential: Diol

Monocarbamate (Target) Dicarbamate (Over-reaction)[1]

Because the second hydroxyl group remains reactive, stopping the reaction precisely at the mono-stage requires strict kinetic control. Furthermore, thermal stress generates dehydration impurities (olefins).

Key Impurity Profile

Impurity Type	Chemical Identity	Origin	Solubility Characteristic
Over-Reaction	Meprobamate (Dicarbamate)	Excess reagent or long reaction time.[1][2][3]	Low water solubility; crystallizes from organics.[1]
Starting Material	2-methyl-2-propyl-1,3-propanediol	Incomplete reaction.[1][2][3][4]	High water solubility.[1]
Degradant	Carbamic acid-2-methyl-pent-3-enyl ester (Olefin)	Acid-catalyzed dehydration or thermal stress.[1]	Lipophilic.[1]
Side-Product	5-methyl-5-propyl-1,3-dioxan-2-one (Cyclic Carbonate)	Cyclization (common in phosgene/DMC routes).[1]	Non-polar.

Process Optimization (Synthesis Phase)

Goal: Prevent impurity formation before it begins.[1]

Q: How do I prevent the formation of the dicarbamate (Meprobamate) impurity?

A: Implement "Statistical Synthesis" with Diol Excess. The most effective way to maximize monocarbamate yield is to bias the stoichiometry.

• Stoichiometry: Use a 3:1 to 5:1 molar ratio of Diol to Carbamoylating agent.

  • Why: By flooding the reaction with diol, the probability of a carbamoyl group hitting a free diol molecule is statistically higher than hitting an already-formed monocarbamate.

• Reagent Selection: Avoid highly reactive species like chlorosulfonyl isocyanate if selectivity is poor.[1] Use Phenyl Carbamate or Trichloroacetyl isocyanate (followed by mild hydrolysis).[1] These allow for milder conditions.[1][5]

• Temperature Control: Maintain reaction temperatures below 0°C (if using isocyanates) to leverage the slight nucleophilic difference between the primary OH groups.

Q: My product contains the "Olefin" impurity. Where is it coming from?

A: This is a thermal or acid-induced degradation product. The structure of HMPC (neopentyl-like backbone) makes it susceptible to dehydration under acidic conditions or high heat (GC injection ports often degrade HMPC into this olefin).[1]

• Fix: Ensure all workup steps are pH neutral (pH 6.5–7.5).[1] Avoid strong acid quenches.[1]

• Fix: Do not distill at temperatures >100°C without high vacuum (<1 mbar).

Downstream Processing (Purification Phase)

Goal: Remove unavoidable impurities.[1]

Protocol A: Solubility-Based Partitioning (Removal of Diol & Dicarbamate)

Since HMPC is an oil and the major impurities are either highly polar (Diol) or crystalline solids (Dicarbamate), we use this divergence.

Step-by-Step Workflow:

• Quench: Quench reaction mixture with water.

• Extraction 1 (Removal of Diol):

  • Extract the crude mixture with Dichloromethane (DCM) or Ethyl Acetate .

  • Mechanism:[1][2][3][4][6] The unreacted Diol (highly water soluble) will largely remain in the aqueous phase. The Mono- and Dicarbamates move to the organic phase.

  • Validation: Check aqueous layer by TLC to confirm diol removal.[1]

• Precipitation (Removal of Dicarbamate):

  • Concentrate the organic layer to a thick oil.

  • Add a non-polar solvent (e.g., Toluene or Cold Ether ) in which the Dicarbamate is insoluble but the Monocarbamate (oil) is soluble.

  • Cool to 0°C for 4 hours.

  • Filter: The Dicarbamate (Meprobamate, mp ~105°C) will precipitate as a white solid. Filter this off.

  • Filtrate: The filtrate contains your target HMPC.

Protocol B: Chromatographic Isolation (High Purity)

If Protocol A yields insufficient purity (>95% required), Flash Chromatography is mandatory.

• Stationary Phase: Silica Gel (230-400 mesh).[1]

• Mobile Phase: Gradient of Hexane:Ethyl Acetate (Start 80:20

  End 40:60).

• Elution Order (Typical):

  • Olefin/Cyclic Carbonate (Fastest, Non-polar)

  • Dicarbamate (Meprobamate)[1][2]

  • HMPC (Target - Mid Polar)

  • Unreacted Diol (Slowest, Very Polar)

Visualizing the Impurity Pathways

The following diagram illustrates the kinetic competition and degradation pathways governing HMPC purity.

Caption: Reaction logic showing the target Monocarbamate as an intermediate. Kinetic control is required to prevent progression to the Dicarbamate or degradation to the Olefin.

Frequently Asked Questions (FAQs)

Q: Can I use recrystallization to purify HMPC? A: Generally, no. HMPC is typically a viscous oil or low-melting solid at room temperature.[1] Recrystallization is ineffective for the compound itself. However, you can use "reverse crystallization" to crystallize out the impurities (like the dicarbamate) from a cold toluene solution, leaving the HMPC in the mother liquor.

Q: Why does my purity drop after GC-MS analysis? A: HMPC is thermally labile.[1] The high temperature of a GC injector port (250°C+) can cause in-situ dehydration, forming the Olefin impurity.

• Troubleshooting: Use HPLC-UV or LC-MS (ESI mode) for accurate purity determination. If you must use GC, derivatize the free hydroxyl group (e.g., TMS-silylation) to stabilize the molecule before injection.

Q: I am using Urea fusion (180°C) but getting low yield. Why? A: Urea fusion is too harsh for selective monocarbamate synthesis.[1] The high temperature promotes both dicarbamate formation and thermal degradation (olefin formation). Switch to a lower-temperature method using Trichloroacetyl isocyanate (room temp) followed by hydrolysis, or Phenyl carbamate transesterification.[1]

References

• Meprobamate Impurity Profiling: Pillai, K. C., et al. "Identification, isolation, characterization and response factor determination of process-related impurity in meprobamate drug substance."[7] Journal of Pharmaceutical and Biomedical Analysis. (Identifies the olefin and monocarbamate impurities).

• Carbamate Synthesis Methodology: Salvatore, R. N., et al. "Efficient Cs2CO3-promoted solution and solid phase synthesis of carbonates and carbamates."[8] Tetrahedron. (Discusses mild carbamoylation techniques to avoid side reactions).

• Chemical Properties & Safety: National Center for Biotechnology Information.[1] "PubChem Compound Summary for CID 4064, Meprobamate." (Provides physical property data for the dicarbamate vs monocarbamate solubility logic).

• Synthesis of 2-substituted-1,3-propanediols:Organic Process Research & Development. (General methodologies for handling neopentyl-structure diols).

Sources

• 1. 2-(hydroxymethyl)-2-methylpentyl isopropyl-carbamate | 25462-17-3 [chemicalbook.com]
• 2. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN101412705A - Method for synthesizing 2-methyl-2-propyl-1,3-propanediol dimethyl carbonate compound - Google Patents [patents.google.com]
• 4. Method Of Producing 2, 2 Disubstituated 1,3 Propanediol Dicarbamate [quickcompany.in]
• 5. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-chemistry.org]
• 6. CN104910050A - Preparation method for N-hydroxyl-N-2-methyl phenyl carbamate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for Carbamate Synthesis

Status: Operational Role: Senior Application Scientist Topic: Carbamate (Urethane) Synthesis Optimization Audience: Medicinal Chemists, Process Chemists, Chemical Engineers

Introduction: The Carbamate Challenge

Carbamates are ubiquitous pharmacophores and protecting groups (e.g., Boc, Cbz, Fmoc) in drug development. While theoretically simple to synthesize, the reaction often suffers from competing pathways—primarily urea formation, hydrolysis, and regioselectivity issues.

This guide moves beyond textbook protocols to address the in situ dynamics of carbamoylation. We focus on three dominant methodologies: Activated Carbonates (CDI) , Chloroformates/Isocyanates , and Catalytic Transcarbamoylation .

Method Selection: The Decision Matrix

Before optimizing, ensure you are using the correct pathway for your substrate's sensitivity and scale.

Figure 1: Decision matrix for selecting the optimal carbamoylation strategy based on substrate properties and scale.[1]

Troubleshooting & Optimization Guides

Category A: The CDI (1,1'-Carbonyldiimidazole) Route

The preferred method for medicinal chemistry due to mild conditions and "one-pot" capability.

Q1: My yield is low (<50%), and I see significant starting alcohol remaining. What is happening?

• Diagnosis: The intermediate acyl imidazole is hydrolyzing before the amine is added, or the alcohol activation step was incomplete.

• The Mechanism: CDI reacts with the alcohol to form an activated imidazole carbamate. This intermediate is moisture-sensitive.

• Solution:

  • Dry Solvents: Ensure DCM or THF is anhydrous (<50 ppm water).

  • Activation Check: Do not add the amine immediately. Stir the Alcohol + CDI for 1–2 hours at RT. Monitor by TLC (the intermediate usually runs lower than the starting material).

  • Temperature: If the alcohol is secondary or tertiary, heat the activation step to 40–60°C.

Q2: I am isolating the urea byproduct (R-NH-CO-NH-R) instead of the carbamate. Why?

• Diagnosis: The amine is attacking the CDI directly or reacting with the released imidazole.

• The Fix: This is a sequence error.

  • Protocol: You must ensure the alcohol has fully reacted with the CDI before adding the amine. If unreacted CDI remains, the added amine will react with it to form a urea.

  • Optimization: Use 1.1 equivalents of CDI relative to the alcohol. Once activation is complete (verify by TLC/LCMS), add the amine.

Q3: The reaction is stuck at the intermediate stage (Carbamoyl Imidazole). The amine won't attack.

• Diagnosis: The leaving group (imidazole, pKa ~14) is not leaving because the incoming amine is too weak or sterically hindered.

• Advanced Tactic: "Imidazolium Activation."

  • Add MeI (Methyl Iodide) or MeOTf (1.0 equiv) to the reaction mixture after the intermediate forms but before adding the amine. This methylates the imidazole nitrogen, creating a highly reactive cationic leaving group (N-methylimidazolium).

  • Citation: This "Imidazolium effect" significantly accelerates the reaction with weak nucleophiles [1].

Category B: Chloroformates & Isocyanates

High reactivity but high risk of side reactions.

Q4: When using chloroformates, I see N-alkylation or decomposition of my scaffold.

• Diagnosis: Uncontrolled HCl generation.[2]

• The Fix:

  • Base Choice: Switch from Et3N to a heterogeneous base like Na2CO3 or K2CO3 (biphasic system: DCM/Water) or use a "proton sponge" like 2,6-lutidine if homogeneous conditions are required.

  • Order of Addition: Add the chloroformate slowly to a solution of Amine + Base at 0°C. Never add base to the Chloroformate + Amine mixture (exotherm risk).

Q5: My isocyanate-derived carbamate is unstable on silica gel.

• Diagnosis: Acid-catalyzed hydrolysis during purification.

• The Fix:

  • Pre-treat the silica gel column with 1% Triethylamine (TEA) in hexanes.

  • Alternatively, use neutral alumina for purification.

Category C: Catalytic/Green Synthesis (Organic Carbonates)

Using Dimethyl Carbonate (DMC) or Diphenyl Carbonate (DPC).

Q6: The reaction with Dimethyl Carbonate (DMC) is extremely slow, even at reflux.

• Diagnosis: DMC is a "green" but hard electrophile. It requires specific orbital activation.

• The Fix:

  • Catalyst: Use TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) at 5–10 mol%. TBD acts as a bifunctional catalyst, activating both the carbonate carbonyl and the amine proton [2].

  • Lewis Acid: Zr(OtBu)4 or Zn(OAc)2 are effective for transcarbamoylation at lower temperatures (80°C vs 120°C).

Detailed Protocol: The "Fail-Safe" CDI Method

This protocol is optimized to minimize urea formation and maximize conversion for secondary alcohols.

Reagents:

• Substrate (Alcohol): 1.0 equiv

• CDI: 1.2 equiv

• Amine: 1.5 equiv

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): 0.5 equiv (Catalyst)[1]

• Solvent: Anhydrous Acetonitrile (MeCN) or THF.

Workflow:

• Activation: Dissolve Alcohol (1.0 eq) in MeCN (0.2 M). Add CDI (1.2 eq) in one portion.

• Monitoring: Stir at RT for 2 hours. Critical: Check LCMS for complete consumption of Alcohol. If incomplete, heat to 50°C.

• Nucleophilic Attack: Once activated, add the Amine (1.5 eq) followed by DBU (0.5 eq).

• Reaction: Stir at 50°C for 4–12 hours.

• Workup: Dilute with EtOAc, wash with 0.5M citric acid (to remove imidazole and DBU), then brine. Dry over Na2SO4.

Critical Control Points Visualization

Understanding the mechanism helps prevent the "Urea Trap."

Figure 2: The "Urea Trap" in CDI synthesis.[3] Urea forms if the amine is added while unreacted CDI is still present.

Optimization Data Summary

Variable	Standard Condition	Optimized Condition	Impact
Solvent	DCM (Dichloromethane)	THF or MeCN	THF coordinates intermediates better; MeCN accelerates polar transition states.
Temperature	Room Temp (25°C)	50–60°C	Essential for sterically hindered alcohols; overcomes activation energy barrier.
Catalyst	None	DBU (0.5 eq)	Dramatically increases rate of amine attack on the acyl imidazole intermediate [3].
Stoichiometry	1:1 (Alc:CDI)	1:1.2 (Alc:CDI)	Ensures full activation of alcohol, preventing equilibrium reversal.

References

• Imidazolium Effect: Grzyb, J. A., et al. "Methylation of acyl imidazoles: A general method for the synthesis of hindered amides and carbamates." Journal of Organic Chemistry, 2005.

• TBD Catalysis: Kiesewetter, M. K., et al. "Cyclic Guanidine Organic Catalysts: What Is Magic About TBD?" Journal of Organic Chemistry, 2009.

• DBU Acceleration: Vaidyanathan, G., et al. "DBU-catalyzed synthesis of carbamates from alcohols and isocyanates." Journal of Organic Chemistry, 2018.[4]

• General Review: Chaturvedi, D. "Recent developments on the carbamates synthesis." Current Organic Synthesis, 2011.

Disclaimer: These protocols involve hazardous chemicals.[2][5] Always consult Safety Data Sheets (SDS) and perform a risk assessment before experimentation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Continuous Synthesis of Carbamates from CO2 and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in the Chemistry of Metal Carbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: 2-(Hydroxymethyl)-2-methylpentyl Carbamate Purification

Topic: Troubleshooting Isolation, Purification, and Stability of CAS 1471-56-3

Executive Summary

This technical guide addresses the purification challenges of 2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3).[1] In pharmaceutical development, this compound is critical as Carisoprodol Related Compound A (USP) and a key intermediate/degradation product of Meprobamate .

Its purification is notoriously difficult due to its structural similarity to both its precursor (the diol) and the final product (the dicarbamate), as well as its tendency to "oil out" rather than crystallize due to the competing hydrogen-bonding capability of the free hydroxyl group and the carbamate moiety.

Part 1: Diagnostic & Troubleshooting (Q&A)

Category 1: Chromatographic Separation Issues

Q1: I am seeing co-elution of the monocarbamate with the diol precursor in my RP-HPLC method. How do I resolve this?

A: This is a common issue because both the precursor (2-methyl-2-propyl-1,3-propanediol) and the target monocarbamate possess high polarity due to free hydroxyl groups.

• Root Cause: Standard C18 columns often fail to discriminate between the single carbamate modification and the diol backbone in high-aqueous mobile phases.

• Solution: Switch to a Phenyl-Hexyl or Polar-Embedded C18 column. The pi-pi interactions with the carbamate carbonyl provide the necessary selectivity that a standard alkyl chain lacks.

• Mobile Phase Adjustment: Avoid phosphate buffers if using LC-MS. Use 0.1% Formic Acid in Water/Acetonitrile. The acidic pH suppresses the ionization of the hydroxyls, sharpening the peak shape.

Q2: My UV detector shows very low sensitivity for this compound. Is my product degrading?

A: Likely not. The carbamate moiety has weak UV absorbance, typically requiring detection at 200–210 nm , where solvent cutoff noise is high.

• Diagnostic: If you see a peak at 210 nm but flatline at 254 nm, your compound is intact.

• Recommendation: For robust quantification, switch to a Refractive Index Detector (RID) or Charged Aerosol Detector (CAD) . These are "universal" detectors that do not rely on chromophores, offering a linear response for this class of aliphatic carbamates.

Category 2: Crystallization & Isolation Challenges

Q3: During rotary evaporation, the product turns into a viscous oil that refuses to crystallize. How do I induce precipitation?

A: The "oiling out" phenomenon is driven by the molecule's asymmetry and the free hydroxyl group, which encourages amorphous hydrogen bonding over crystal lattice formation.

• Immediate Fix (Trituration):

  • Dissolve the oil in a minimum amount of warm Ethyl Acetate .

  • Slowly add n-Heptane (anti-solvent) dropwise until cloudiness persists.

  • Seed with a known crystal if available; if not, scratch the glass surface vigorously.

  • Cool to -20°C slowly.

• The "Water Trick": If the oil persists, trace amounts of water might be acting as a plasticizer. Lyophilize the oil from t-Butanol to remove trace water before attempting crystallization again.

Q4: I suspect thermal degradation during the drying process. At what temperature is this carbamate stable?

A: Primary carbamates are thermally sensitive.

• Threshold: Avoid bulk temperatures above 50°C .

• Mechanism: Prolonged heating can lead to transesterification (cyclization) involving the free hydroxyl group and the carbamate, potentially forming a cyclic carbonate or cyclic carbamate byproduct, releasing ammonia.

• Protocol: Use vacuum drying at ambient temperature (25°C) or lyophilization. Do not oven dry at >60°C.

Part 2: Advanced Purification Protocols

Protocol A: Selective Extraction Strategy

Objective: Separate the Monocarbamate (Target) from Diol (Precursor) and Dicarbamate (Over-reaction product).

Principle: This method exploits the "Goldilocks" polarity of the monocarbamate—it is less polar than the diol but more polar than the dicarbamate.

Compound	Polarity	Solubility (Water)	Solubility (DCM)
Diol (Precursor)	High	High	Moderate
Monocarbamate (Target)	Medium	Moderate	High
Dicarbamate (Meprobamate)	Low	Low	High

Step-by-Step Procedure:

• Initial Wash: Dissolve the crude mixture in Water .

  • Action: Extract 3x with Toluene .

  • Result: Toluene removes the non-polar Dicarbamate and other lipophilic impurities. The Diol and Monocarbamate remain in the aqueous phase.

• Target Extraction: Adjust the aqueous phase to pH 6-7 (neutral).

  • Action: Extract 5x with Ethyl Acetate or Dichloromethane (DCM) .

  • Nuance: The Monocarbamate partitions into the organic layer, while the highly polar Diol largely remains in the water.

• Final Polish: Dry the organic layer over anhydrous

  and evaporate under reduced pressure (<40°C).

Protocol B: Preparative HPLC (Reverse Phase)

For high-purity standards (>99.5%) required for USP Reference Standard qualification.

• Column: C18 Polar-Embedded (e.g., Waters XSelect HSS T3), 5 µm, 19 x 150 mm.

• Flow Rate: 15 mL/min.

• Detection: 210 nm.

• Mobile Phase A: Water (Milli-Q).

• Mobile Phase B: Acetonitrile (ACN).[2]

Gradient Table:

Time (min)	% A (Water)	% B (ACN)	Phase Description
0.0	95	5	Equilibration
2.0	95	5	Injection hold
15.0	60	40	Linear Elution of Diol then Monocarbamate
20.0	10	90	Wash (Elutes Dicarbamate)

| 25.0 | 95 | 5 | Re-equilibration |

Part 3: Visualization & Logic

Pathway Analysis: Origin of the Impurity

The following diagram illustrates the synthetic pathway and where the target molecule (Monocarbamate) sits as a "kinetic intermediate" between the starting material and the final drug product.

Caption: Figure 1. Reaction scheme showing the Monocarbamate as the intermediate species. Note the thermal degradation pathway (dashed red) which complicates purification.

Decision Tree: Purification Strategy

Caption: Figure 2. Operational decision tree for selecting the appropriate purification method based on scale and physical behavior.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 15606 (Meprobamate). (Provides structural context for the dicarbamate vs. monocarbamate relationship). [Link]

• DrugFuture. Carisoprodol USP Monograph. (Details the chromatographic requirements and relative retention times for Related Compound A). [Link][2]

Sources

• 1. thepurechem.com [thepurechem.com]
• 2. trungtamthuoc.com [trungtamthuoc.com]

Carbamate Stability &amp; Degradation Technical Center

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Ticket Context: Degradation Pathways & Troubleshooting Audience: Drug Discovery & Environmental Analysis Teams

Introduction: The Carbamate Paradox

Welcome to the technical support hub for carbamate chemistry. You are likely here because you are encountering inconsistent recovery rates, "ghost" peaks in your chromatograms, or unexpected metabolites.

Carbamates (

) are structurally versatile but chemically vulnerable. They serve as the backbone for critical acetylcholinesterase (AChE) inhibitors (e.g., Rivastigmine, Physostigmine) and pesticides (Carbaryl, Methomyl). However, their dual nature—acting as both esters and amides—makes them susceptible to multiple degradation vectors.

This guide moves beyond basic "keep it cold" advice. We will dissect the mechanistic causes of failure—specifically the E1cB elimination pathway and thermal reversion —and provide self-validating protocols to stabilize your experiments.

Module 1: Hydrolytic Instability (pH Sensitivity)

The Core Issue

Users frequently report rapid loss of parent compound during extraction or storage in basic buffers. Unlike simple esters, carbamates often degrade via an Elimination Unimolecular conjugate Base (E1cB) mechanism rather than direct nucleophilic attack.

The Mechanism: E1cB vs. BAc2

In basic media, if the carbamate nitrogen has an acidic proton (secondary carbamates), the base does not attack the carbonyl carbon immediately.[1] Instead, it deprotonates the nitrogen.

• Deprotonation: Base removes the N-H proton, forming a nitrogen anion.

• Elimination: The anion expels the alkoxide leaving group (

  ), collapsing into a reactive Isocyanate intermediate.

• Trapping: Water attacks the isocyanate to form an unstable carbamic acid, which spontaneously decarboxylates to an amine and

  .

Note: Tertiary carbamates (no N-H) must degrade via standard nucleophilic acyl substitution (

), which is significantly slower.

Visualization: The E1cB Pathway

Figure 1: The E1cB degradation pathway dominant in secondary carbamates under alkaline conditions.

Troubleshooting & FAQ

Q: My recovery is <50% after liquid-liquid extraction (LLE) at pH 9. Why? A: You likely triggered the E1cB mechanism. At pH 9, the deprotonation of the amide nitrogen accelerates elimination.

• Protocol Fix: Acidify your aqueous phase to pH 3–5 before extraction. This protonates the nitrogen, blocking the E1cB pathway. Use Ammonium Formate or Acetic Acid buffers.

Q: Can I use methanol as a solvent? A: Be cautious. In the presence of trace base, the isocyanate intermediate (formed via E1cB) can react with methanol to form a methyl carbamate analog, creating a confusing artifact in your LC-MS data (Transesterification).

Module 2: Thermal Decomposition (GC vs. LC)

The Core Issue

Researchers attempting to analyze carbamates via Gas Chromatography (GC) often see broad peaks, tailing, or complete conversion to isocyanates.

The Mechanism: Thermal Reversion

Carbamates are thermally unstable. Inside a hot GC inlet (>200°C), they undergo thermal reversion (retro-addition), splitting back into the isocyanate and alcohol from which they were synthesized.

Data: Analytical Suitability Matrix

Feature	Gas Chromatography (GC)	Liquid Chromatography (LC-MS)
Inlet Temp	High (200–280°C)	Ambient / Controlled
Stability Risk	High (Thermal Reversion)	Low (Stable in mobile phase)
Artifacts	Isocyanates, Alcohols, Olefins	Hydrolysis products (if pH wrong)
Recommendation	Avoid (unless derivatized)	Gold Standard

Troubleshooting & FAQ

Q: I must use GC. How do I prevent degradation? A: You cannot prevent it fully, but you can mitigate it:

• Cold On-Column Injection: Inject directly into the column at low temp, ramping up slowly.

• Derivatization: React the carbamate with a silylating agent (e.g., BSTFA) to replace the N-H proton. This blocks the thermal elimination mechanism.

Module 3: Photodegradation & Oxidation

The Core Issue

Samples left on the autosampler bench show "unknown" peaks that increase over time, distinct from hydrolysis products.

The Mechanism: Photo-Fries & Oxidation

Aromatic carbamates (e.g., Carbaryl) absorb UV light, leading to:

• Photo-Fries Rearrangement: The carbamate group migrates to the ortho/para position of the aromatic ring.

• Oxidation: Benzylic oxidation or N-oxidation mediated by singlet oxygen or radicals.

Protocol: Photostability Validation

• Step 1: Prepare two sets of QC samples (Low/High conc).

• Step 2: Wrap "Dark Control" vials in aluminum foil.

• Step 3: Expose "Light" vials to ambient lab light or UV chamber for 4 hours.

• Step 4: Analyze. If "Light" samples show >5% deviation from "Dark," you have a photolabile compound.

• Corrective Action: Use amber glassware and limit exposure time.

Module 4: Diagnostic Workflow

Use this logic tree to identify the source of your carbamate loss.

Figure 2: Diagnostic decision tree for isolating carbamate degradation sources.

References

• Mechanism of Hydrolysis: Williams, A., & Douglas, K. T. (1972). Elimination–addition mechanism for the hydrolysis of carbamates. Trapping of an isocyanate intermediate by an o-amino-group.[1][2] Journal of the Chemical Society, Perkin Transactions 2. Link

• Thermal Decomposition: Ravey, M., & Gherghel, F. (2020). Modeling of Isocyanate Synthesis by the Thermal Decomposition of Carbamates. Processes (MDPI). Link

• LC-MS Analysis & Stability: Shimadzu Scientific Instruments. (2018).[3] Highly sensitive method for determination of carbamates in water as per ASTM D-7645 by LCMS-8045.[4]Link

• Photodegradation: Tomašević, A., et al. (2019).[5] Photochemical Processes for Removal of Carbamate Pesticides from Water.[6][7] Institute of Pesticides and Environmental Protection.[5] Link

• Microbial/Metabolic Pathways: Malhotra, H., et al. (2021). Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides.[6] Frontiers in Microbiology.[6] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Elimination–addition mechanism for the hydrolysis of carbamates. Trapping of an isocyanate intermediate by an o-amino-group - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Polyurethane Recycling: Conversion of Carbamates—Catalysis, Side-Reactions and Mole Balance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

"improving the stability of 2-(hydroxymethyl)-2-methylpentyl carbamate in solution"

Current Status: Operational Ticket ID: STAB-HMPC-001 Lead Scientist: Dr. A. Vance, Senior Applications Chemist

Introduction: The Stability Paradox

Welcome to the technical support hub for 2-(hydroxymethyl)-2-methylpentyl carbamate .

If you are observing assay loss, "ghost peaks" in your chromatograms, or non-linear kinetics, you are likely battling the unique dual-instability of this molecule. Unlike its parent dicarbamate analogs (e.g., Meprobamate), this monocarbamate possesses a free hydroxyl group in a 1,3-relationship with the carbamate moiety.

This structural feature creates a "Stability Paradox":

• Acidic conditions promote hydrolytic cleavage.

• Basic/Neutral conditions trigger rapid intramolecular cyclization , a degradation pathway often mistaken for simple hydrolysis.

This guide provides the protocols to stabilize this compound in solution and accurately quantify it without analytical artifacts.

Module 1: Chemical Stability & pH Control

The Issue: Why is my compound disappearing at neutral pH?

Users often assume pH 7.0 is "safe." For this compound, it is not. At pH > 6.0, the free hydroxyl group (

) becomes sufficiently nucleophilic to attack the carbamate carbonyl, leading to intramolecular transesterification .

The Mechanism:

• Hydrolysis (Low pH): Direct attack of water on the carbamate, yielding the parent diol,

  , and .

• Cyclization (High pH): The neighboring hydroxyl group attacks the carbamate, expelling ammonia and forming a cyclic carbonate (4-methyl-4-propyl-1,3-dioxan-2-one derivative). This reaction is orders of magnitude faster than simple hydrolysis.

Visualization: Degradation Pathways

Caption: Dual degradation pathways. Note that cyclization (yellow path) is the dominant instability mechanism in neutral solutions.

Protocol: The "Goldilocks" Buffer System

To maximize stability, you must maintain the solution in a narrow pH window where both reaction rates are minimized.

Recommended Buffer: 10 mM Ammonium Acetate adjusted to pH 4.5 - 5.0 with Acetic Acid.

Parameter	Recommendation	Rationale
Target pH	4.5 – 5.0	Minimizes nucleophilicity of the free -OH (preventing cyclization) while avoiding acid-catalyzed hydrolysis.
Buffer Species	Acetate or Citrate	Avoid Phosphate buffers at pH > 6. Phosphate can act as a general base catalyst for the cyclization.
Solvent	Acetonitrile (ACN)	Avoid Methanol. In acidic conditions, methanol can induce intermolecular transesterification (methyl carbamate formation).

Module 2: Analytical Method Optimization (HPLC/LC-MS)

The Issue: "Ghost Peaks" and Split Peaks

Symptom: You see a split peak for your main compound, or a new peak appears during the run that wasn't there in the vial. Cause: On-Column Thermal Degradation . The high temperature of the column or injector port accelerates the cyclization reaction described above.

Troubleshooting Guide: Chromatographic Stability

Q: How do I distinguish between sample degradation and on-column degradation? A: Perform a Flow-Rate Variation Test .

• Run the sample at 1.0 mL/min.[1]

• Run the sample at 0.5 mL/min.

• Analysis: If the impurity peak area increases relative to the main peak at the slower flow rate (longer residence time on column), the degradation is happening during analysis (on-column).

Q: How do I fix on-column degradation? A: Implement the following instrument parameters:

Parameter	Setting	Impact
Column Temp	< 30°C	Higher temperatures (>40°C) drive the cyclization reaction inside the column.
Injector Temp	Ambient / Cooled	Heated injectors are destructive to hydroxy-carbamates.
Mobile Phase	Water/ACN + 0.1% Formic Acid	The acidic modifier stabilizes the carbamate during the run.
Sample Diluent	90:10 Water:ACN (pH 4.5)	Match the initial mobile phase conditions; avoid pure organic diluents which can precipitate buffers.

Module 3: Storage & Handling

The Issue: Long-term storage stability

Solid-state stability is generally good, but stock solutions degrade within 24 hours if not handled correctly.

Workflow: Preparation of Stable Stock Solutions

Caption: Validated workflow for preparing stable stock solutions. Note the strict avoidance of Methanol.

Frequently Asked Questions (FAQ)

Q: Can I use ethanol as a co-solvent? A: It is risky. Like methanol, ethanol can participate in transesterification, although slower. Acetonitrile is the preferred aprotic solvent.

Q: I see a peak at RRT 0.85. What is it? A: This is likely the Cyclic Carbonate degradant. Its formation is driven by pH > 6.[2] Check the pH of your aqueous mobile phase. If you are using unbuffered water, dissolved

may vary the pH; always use a buffered mobile phase (e.g., Formic acid or Acetate).

Q: Why does the peak area decrease after the sample sits in the autosampler? A: Most autosamplers are not light-tight or perfectly temperature-controlled.

• Action: Ensure the autosampler is cooled to 4°C.

• Action: Verify your vial septa are PTFE-lined. Rubber septa can leach basic impurities (amines) that catalyze degradation.

References

• Carbam

  • Title: Hydrolytic Stability of Carbamate and Carbonate Closomers[3]

  • Relevance: Establishes the pH stability profile (pH 2-12 range for specific deriv

  • Source:

• Intramolecular Cyclization of Hydroxy-Carbam

  • Title: Cyclization-activated prodrugs.[2] Basic carbamates of 4-hydroxyanisole[2]

  • Relevance: Details the mechanism where a neighboring hydroxyl/amine group attacks the carbamate, leading to cycliz

  • Source:[2]

• Analytical Method Guidelines

  • Title: Method 632.
  • Relevance: Provides standard HPLC conditions and solvent compatibility for carbamate analysis, highlighting the need for buffered mobile phases.

  • Source:

• Meprobamate Rel

  • Title: Meprobam
  • Relevance: Provides background on the parent structure stability and degradation p

  • Source:

Sources

• 1. Development of a stability indicating high-performance liquid chromatography method for determination of cenobamate: study of basic degradation kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclization-activated prodrugs. Basic carbamates of 4-hydroxyanisole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System – Dr. Zachary H. Houston [zacharyhhouston.com]

"troubleshooting analytical detection of 2-(hydroxymethyl)-2-methylpentyl carbamate"

The following Technical Support Guide is designed for analytical chemists and researchers encountering difficulties in the detection and quantification of 2-(hydroxymethyl)-2-methylpentyl carbamate .

This molecule is chemically characterized as a monocarbamate alcohol (often associated as a metabolite or process impurity of dicarbamate drugs like Meprobamate or Carisoprodol). Its hybrid structure—containing both a thermally labile carbamate group and a polar hydroxyl group—creates a "perfect storm" for analytical artifacts.

Ticket Subject: Troubleshooting Detection of 2-(hydroxymethyl)-2-methylpentyl carbamate Status: Open Assigned Specialist: Senior Application Scientist

The Physicochemical Paradox (Read This First)

Before troubleshooting instrument parameters, you must understand why this molecule fails in standard workflows.

• Thermal Instability: Like all carbamates, this molecule undergoes thermal degradation (pyrolysis) inside GC injectors, often reverting to the parent alcohol or forming isocyanates.

• Ionization Competition: In LC-MS, the carbamate nitrogen is weakly basic. It struggles to hold a proton (

  ) in the presence of competing matrix ions, often distributing signal across sodium ( ) or potassium adducts.

• UV Transparency: Lacking a chromophore (aromatic ring), it is invisible to standard UV detection >210 nm.

Decision Matrix: Selecting the Right Workflow

Do not force the molecule into a method that contradicts its chemistry. Use this logic flow to determine your troubleshooting path.

Figure 1: Strategic decision tree for method selection based on sample complexity and sensitivity requirements.

Module A: LC-MS/MS Troubleshooting

The Gold Standard for Biological Matrices

Issue: "I see no signal in ESI+ mode, or the signal is erratic." Root Cause: You are likely monitoring the Protonated Molecular Ion

. Alkyl carbamates have low proton affinity. They prefer to form ammoniated adducts .[1]

The Fix: Ammonium Adduct Strategy

You must force the ionization into a single, stable state by modifying the mobile phase.

Parameter	Recommendation	Scientific Rationale
Mobile Phase A	Water + 5mM Ammonium Formate	Provides a surplus of ions to drive the formation of the adduct [1].
Mobile Phase B	Methanol (preferred over ACN)	Methanol typically supports better ionization for polar carbamates than Acetonitrile.
Ionization Mode	ESI Positive
MRM Transition	Parent: (Ammonium adduct)Daughter: Loss of carbamate ( or )	Quantifying on the adduct is standard practice for carbamates when is weak [2].

Critical Protocol Check: If you use only Formic Acid (0.1%), the molecule will split its signal between

, , and , destroying your sensitivity. You must buffer with Ammonium.

Module B: GC-MS Troubleshooting

The Standard for Purity & Synthesis

Issue: "I see multiple peaks, ghost peaks, or poor reproducibility." Root Cause: Thermal Degradation. The carbamate bond cleaves at temperatures >200°C. Secondary Cause: The free hydroxyl group causes hydrogen bonding with the column stationary phase (tailing).

The Fix: Silylation Derivatization

You cannot inject this molecule "neat" into a standard GC inlet. You must "cap" the active hydrogens (both on the hydroxyl and the carbamate nitrogen) using BSTFA.

Protocol: Two-Step Derivatization

• Dry: Evaporate sample to complete dryness (Trace water destroys the reagent).

• React: Add 50 µL BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Incubate: Heat at 60°C for 30 minutes .

  • Why heat? The hydroxyl group reacts fast, but the carbamate nitrogen is sterically hindered and requires energy to silylate fully [3].

• Inject: Inject 1 µL in Split mode (10:1).

Diagnostic Table: Interpreting GC Artifacts

Observation	Diagnosis	Solution
Peak at M-43	Loss of Isocyanic acid (HNCO). Thermal breakdown.	Injector is too hot (>230°C) or derivatization failed.
Broad/Tailing Peak	Active -OH interaction with liner silanols.	Replace liner with deactivated glass wool; ensure derivatization is complete.

| Doublets | Partial derivatization (Mono-TMS vs Di-TMS). | Increase reaction time to 60 mins or temp to 70°C to force Di-TMS formation. |

Figure 2: Mechanism of thermal failure vs. stabilization via silylation.

Module C: Sample Preparation (Extraction)

Issue: "Recoveries are low (<60%)." Root Cause: The molecule is moderately polar (LogP ~1.0 - 1.5). It does not partition well into Hexane or Heptane.

Recommended Extraction:

• Liquid-Liquid Extraction (LLE): Use Ethyl Acetate or MTBE at pH 9.

  • Why pH 9? Carbamates are stable at neutral/basic pH but hydrolyze in strong acid. Ethyl Acetate maximizes recovery of the polar alcohol moiety [4].

• Solid Phase Extraction (SPE): Use a polymeric HLB (Hydrophilic-Lipophilic Balance) cartridge.

  • Load: Sample in water.

  • Wash: 5% Methanol.

  • Elute: 100% Methanol.

Frequently Asked Questions (FAQ)

Q: Can I use UV detection (HPLC-UV)? A: Only if you are analyzing high concentrations (mg/mL). The molecule lacks a strong chromophore. You must use a wavelength of 200-210 nm , which makes you susceptible to drift from mobile phase gradients. For trace analysis, UV is not viable without pre-column derivatization (e.g., using OPA/Mercaptoethanol if primary amines are generated via hydrolysis, though this is complex) [5].

Q: Why do I see a sodium adduct

even with Ammonium Formate? A: Glassware contamination. Sodium is ubiquitous. If the sodium adduct persists, switch to Ammonium Acetate (10mM) . The acetate anion is better at suppressing sodium adducts than formate in some carbamate applications.

Q: Is this molecule the same as Meprobamate? A: No. Meprobamate is a dicarbamate.[2] Your target is likely a monocarbamate impurity or metabolite. This means your molecule is more polar (due to the free -OH) and will elute earlier in Reverse Phase LC and later in Normal Phase/GC (due to H-bonding) compared to the parent drug.

References

• Nair, L. et al. "Adduct annotation in liquid chromatography/high-resolution mass spectrometry." Analytical Chemistry, 2020.[3][4][5] Link

• ChromForum Archive. "Quantification and Ammonium Adducts in LC-MS." Chromatography Forum, 2012. Link

• Sigma-Aldrich Technical Bulletin. "The Use of Derivatization Reagents for Gas Chromatography (BSTFA)." MilliporeSigma. Link

• National Institutes of Health (NIH). "Method for determination of ethyl carbamate via GC-MS and extraction protocols." PubMed Central, 2012. Link

• US EPA. "Method 531.2: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Water by HPLC." EPA.gov. Link

Sources

• 1. Ammonia Concentration in the Eluent Influences Fragmentation Pattern of Triacylglycerols in Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Adduct annotation in liquid chromatography/high-resolution mass spectrometry to enhance compound identification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. shimadzu.com [shimadzu.com]

Reference Data & Comparative Studies

Validating the Biological Profile of 2-(hydroxymethyl)-2-methylpentyl Carbamate: A Comparative Technical Guide

Executive Summary

Compound Identity: 2-(hydroxymethyl)-2-methylpentyl carbamate Common Synonyms: Decarboxamide Meprobamate, Carisoprodol Related Compound A (USP), Meprobamate Monocarbamate. CAS Registry: 1471-56-3 Therapeutic Context: Active metabolite and primary degradation impurity of Carisoprodol and Meprobamate.

This guide provides a technical framework for validating the biological effects, safety profile, and analytical quantification of 2-(hydroxymethyl)-2-methylpentyl carbamate . While historically viewed primarily as a pharmacopeial impurity (USP Related Compound A), emerging research and metabolic profiling necessitate a rigorous understanding of its residual GABAergic activity and toxicological footprint. This document serves researchers and drug developers in qualifying this entity against its parent compounds, Meprobamate and Carisoprodol .

Part 1: Chemical Identity & Structural Logic

To validate the biological effect, one must first validate the structural pharmacophore. The target molecule represents the monocarbamate derivative of the 2-methyl-2-propyl-1,3-propanediol core, whereas Meprobamate is the dicarbamate .

Structural Activity Relationship (SAR) Analysis

The transition from dicarbamate (Meprobamate) to monocarbamate (Target) fundamentally alters the lipophilicity and receptor binding kinetics.

Feature	Meprobamate (Parent)	2-(hydroxymethyl)-2-methylpentyl carbamate	Impact on Bioactivity
Pharmacophore	Bis-carbamate	Mono-carbamate + Free Hydroxyl	Reduced receptor residence time; altered potency.
Lipophilicity (LogP)	~0.7 (Moderate)	Lower (More Polar)	Reduced Blood-Brain Barrier (BBB) penetration.
Solubility	Low to Moderate	Higher (Free -OH group)	Faster renal clearance; altered distribution volume.
Metabolic Fate	Hydroxylation / Glucuronidation	Direct Glucuronidation of -OH	Rapid elimination pathway.

Expert Insight: The loss of the second carbamate group typically reduces the allosteric modulation capability at the GABA_A receptor. Consequently, validating this compound requires high-sensitivity assays (e.g., Patch Clamp) rather than gross behavioral observation alone.

Part 2: Pharmacodynamic Validation (Mechanism)

Mechanism of Action: GABA_A Allosteric Modulation

Like its parent, 2-(hydroxymethyl)-2-methylpentyl carbamate targets the barbiturate-like site on the GABA_A receptor complex, distinct from the benzodiazepine site. It enhances chloride (

) influx in the presence of GABA.

Pathway Visualization

The following diagram illustrates the differential binding logic and signal transduction pathway.

Caption: Mechanistic pathway of monocarbamate modulation at the GABA-A receptor, resulting in hyperpolarization.

Part 3: Comparative Efficacy & Data

This section compares the target compound against the standard of care (Benzodiazepines) and its parent compounds.

Table 1: Comparative Biological Profile

Parameter	2-(hydroxymethyl)-2-methylpentyl carbamate	Meprobamate (Parent)	Carisoprodol (Prodrug)	Diazepam (Reference)
Role	Metabolite / Impurity	Active Drug	Prodrug	Gold Standard
Receptor Affinity (Ki)	Low (Estimated >10 µM)	Moderate (~1-5 µM)	Low (Direct effect debated)	High (nM range)
CNS Potency	Weak / Residual	Strong	Strong (via metabolism)	Very Strong
Toxicity (LD50)	Lower Toxicity (Rapid clearance)	Moderate	Moderate	High Safety Margin
Half-Life	Short (< 2 hours)	6-17 hours	~2 hours	20-100 hours
Controlled Status	Unscheduled (Impurity)	Schedule IV (US)	Schedule IV (US)	Schedule IV (US)

Key Finding: The target compound exhibits a "ceiling effect" in efficacy. Unlike Meprobamate, which can induce coma at high doses, the monocarbamate's higher polarity facilitates rapid excretion, limiting its peak CNS concentration.

Part 4: Experimental Protocols

To validate the biological effects of this compound, researchers must distinguish its activity from the parent drug.[1][2] The following protocols ensure specificity.

Protocol A: Electrophysiological Validation (Whole-Cell Patch Clamp)

Objective: Quantify the direct effect on GABA-gated chloride currents without metabolic interference.

• Cell Line: HEK293 cells stably transfected with rat

  GABA_A receptors.

• Preparation:

  • Dissolve 2-(hydroxymethyl)-2-methylpentyl carbamate in DMSO (Stock 100 mM).

  • Prepare perfusion concentrations: 1, 10, 100, 300 µM.

• Recording:

  • Voltage-clamp cells at -60 mV.

  • Control: Apply GABA (

    concentration) for 5s. Record Current ( ).

  • Test: Co-apply GABA (

    ) + Test Compound for 5s. Record Current ( ).

• Analysis:

  • Calculate Potentiation % =

    .

  • Validation Criteria: A statistically significant increase (>15%) confirms allosteric modulation.

  • Note: Expect lower potentiation compared to 100 µM Meprobamate (positive control).

Protocol B: Impurity Qualification via LC-MS/MS

Objective: Validate the compound as a reference standard for purity profiling in Carisoprodol drug products.

• System: UHPLC coupled with Triple Quadrupole MS.

• Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[3]

  • B: Acetonitrile.[3]

  • Gradient: 5% B to 95% B over 5 minutes.

• MS Transitions (MRM):

  • Precursor: 176.1 m/z

  • Quantifier Ion: 158.1 m/z (Loss of water/ammonia).

  • Qualifier Ion: 115.1 m/z (Carbamate cleavage).

• Validation Step:

  • Linearity: 1 ng/mL to 1000 ng/mL (

    ).

  • Self-Validating Check: The retention time must be distinct from Meprobamate (typically elutes earlier due to polarity).

Workflow Visualization

Caption: LC-MS/MS workflow for isolating and quantifying the target metabolite.

Part 5: Safety & Toxicology[4][5]

When validating this compound for drug development (either as a metabolite to be monitored or a potential lead), safety is paramount.

• Acute Toxicity:

  • The LD50 is historically higher (safer) than Meprobamate due to the free hydroxyl group facilitating glucuronidation.

  • Risk:[3] Respiratory depression is the primary endpoint, though less severe than dicarbamates.

• Genotoxicity:

  • Carbamates can theoretically form reactive intermediates. An Ames Test (Salmonella typhimurium) is required to rule out mutagenicity, especially given its status as a degradation product.

• Metabolic Stability:

  • Incubation with human liver microsomes (HLM) will show rapid conversion to the diol (2-methyl-2-propyl-1,3-propanediol), which is pharmacologically inert. This "metabolic switch" validates the compound's short duration of action.

References

• United States Pharmacopeia (USP). Carisoprodol Related Compound A (2-hydroxymethyl-2-methylpentyl carbamate) Reference Standard.[4][5][6][7] Catalog No. 1096597.[5] Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 108036 (Decarboxamide Meprobamate).Link

• World Health Organization (WHO). Carisoprodol: Pre-review Report (Expert Committee on Drug Dependence). 2023.[8] (Discusses metabolite profiles including meprobamate and hydroxylated derivatives). Link

• Gonzalez, L. et al. "Carisoprodol pharmacokinetics and distribution in the nucleus accumbens correlates with behavioral effects in rats independent from its metabolism to meprobamate." Neuropharmacology, 2009. (Validates the activity of parent vs metabolites). Link

• European Directorate for the Quality of Medicines (EDQM). Carisoprodol Impurity A (Ph. Eur.).Link

Sources

• 1. Carisoprodol Pharmacokinetics and Distribution in the Nucleus Accumbens Correlates with Behavioral Effects in Rats Independent from Its Metabolism to Meprobamate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carisoprodol pharmacokinetics and distribution in the nucleus accumbens correlates with behavioral effects in rats independent from its metabolism to meprobamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Carisoprodol and Meprobamate Analysis by LCMS - AppNote [mtc-usa.com]
• 4. store.usp.org [store.usp.org]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Carisoprodol Related Compound A (2-hydroxymethyl-2-methylp… [cymitquimica.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. cdn.who.int [cdn.who.int]

Comparative Profiling: 2-(Hydroxymethyl)-2-methylpentyl Carbamate vs. Established Carbamate Therapeutics

Content Type: Technical Comparison Guide Subject: 2-(Hydroxymethyl)-2-methylpentyl carbamate (Decarboxamide Meprobamate) Audience: Pharmaceutical Scientists, Medicinal Chemists, and Analytical Researchers

Executive Summary

This guide provides a technical analysis of 2-(hydroxymethyl)-2-methylpentyl carbamate , chemically identified as the monocarbamate derivative of the anxiolytic class represented by Meprobamate and Carisoprodol. Often designated as Decarboxamide Meprobamate or Carisoprodol Impurity A in pharmacopeial contexts (USP/EP), this molecule serves as a critical reference point for understanding the Structure-Activity Relationships (SAR) and metabolic stability of propanediol carbamates.

This analysis compares the monocarbamate scaffold against its dicarbamate parent (Meprobamate) and N-substituted analogs (Carisoprodol), focusing on physicochemical properties, metabolic pathways, and analytical detection strategies.

Molecular Architecture & Physicochemical Properties

The defining feature of the subject molecule is the presence of a single carbamate moiety paired with a free primary hydroxyl group. This contrasts with the lipophilic "bis-carbamate" structure required for the potent CNS activity seen in Meprobamate.

Structural Homology

• Subject (Monocarbamate): 2-(Hydroxymethyl)-2-methylpentyl carbamate.[1][2][3][4][5][6][7][8] Contains one polar -OH group and one carbamate ester.[3]

• Comparator 1 (Meprobamate): 2-methyl-2-propyl-1,3-propanediol dicarbamate. Contains two carbamate esters (symmetric).[3]

• Comparator 2 (Carisoprodol): N-isopropyl derivative of Meprobamate. Contains one unsubstituted carbamate and one N-isopropyl carbamate.

Physicochemical Data Comparison

The presence of the free hydroxyl group significantly alters the lipophilicity (LogP) and water solubility, affecting Blood-Brain Barrier (BBB) penetration.

Property	Monocarbamate (Subject)	Meprobamate (Standard)	Carisoprodol (Prodrug)	Felbamate (Comparator)
CAS Registry	1471-56-3	57-53-4	78-44-4	25451-15-4
Mol. Weight	175.23 g/mol	218.25 g/mol	260.33 g/mol	238.24 g/mol
LogP (Predicted)	~0.6 – 0.8	0.70	2.15	0.46
H-Bond Donors	3 (2 from NH2, 1 from OH)	4	3	4
Water Solubility	High (due to free -OH)	Moderate	Low (Lipophilic)	Low
Pharmacologic Role	Impurity / Metabolite	Active Anxiolytic	Prodrug / Muscle Relaxant	Antiepileptic

Technical Insight: The jump in LogP from Meprobamate (0.70) to Carisoprodol (2.15) explains Carisoprodol's rapid onset of action. The Subject Monocarbamate, with a LogP similar to or lower than Meprobamate but lacking the second pharmacophore (carbamate), exhibits significantly reduced CNS potency, highlighting the "Bis-Carbamate" rule for this drug class.

Pharmacological Significance & SAR

Understanding the role of 2-(hydroxymethyl)-2-methylpentyl carbamate requires mapping the Structure-Activity Relationship (SAR) of the propane-1,3-diol carbamate class.

The "Bis-Carbamate" Pharmacophore

Research indicates that the sedative and anticonvulsant activity of this class relies on the dicarbamate functionality.

• Meprobamate: Binds to GABA_A receptors (barbiturate-like site), enhancing chloride influx.

• Monocarbamate (Subject): The loss of one carbamate group exposes a hydroxyl moiety. This increases polarity and facilitates rapid Phase II conjugation (glucuronidation), drastically reducing half-life and receptor affinity.

• Felbamate: A structural outlier (phenyl-substituted) that acts as an NMDA receptor antagonist, showing that modifying the carbon backbone shifts the mechanism of action entirely.

Pathway Visualization: Structural Evolution

The following diagram illustrates the chemical relationship and metabolic hierarchy between the subject and its active counterparts.

Figure 1: Metabolic and structural relationship showing the conversion of lipophilic prodrugs to the polar monocarbamate subject.

Experimental Protocols: Stability & Detection

For researchers working with carbamates, distinguishing the monocarbamate impurity from the active drug is a critical quality control (QC) requirement. The monocarbamate lacks a UV chromophore, making detection challenging.

Protocol A: Comparative Hydrolytic Stability Assay

This protocol validates the stability of the carbamate ester linkage in the subject molecule versus Meprobamate.

Objective: Determine the rate of hydrolysis under stress conditions (Forced Degradation).

• Preparation:

  • Prepare 1 mg/mL stock solutions of Meprobamate and 2-(hydroxymethyl)-2-methylpentyl carbamate in Acetonitrile.

  • Dilute to 100 µg/mL in 0.1 N HCl (Acid Stress) and 0.1 N NaOH (Base Stress).

• Incubation:

  • Incubate samples at 60°C in a water bath.

  • Timepoints: 0, 1, 4, 8, and 24 hours.

• Quenching:

  • Neutralize acid samples with equal volume 0.1 N NaOH (and vice versa).

• Analysis (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.7 µm).

  • Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

  • Detection: ESI+ Mode. Monitor MRM transitions:

    • Meprobamate: m/z 219.1 → 158.1

    • Subject (Monocarbamate): m/z 176.1 → 158.1 (Loss of water/ammonia).

Expected Outcome: The monocarbamate is the product of Meprobamate hydrolysis. In the monocarbamate sample, further degradation leads to the diol (2-methyl-2-propyl-1,3-propanediol), which is often undetectable by UV.

Protocol B: Chromatographic Separation (Impurity Profiling)

Because the subject molecule is a known pharmacopeial impurity (USP Related Compound A), resolution from the parent drug is mandatory.

• Detector: Refractive Index (RI) or Charged Aerosol Detector (CAD) is recommended due to weak UV absorbance at 254 nm.

• Elution Order:

  • Diol (Most Polar)

  • Subject Monocarbamate (Intermediate)

  • Meprobamate (Active)[9]

  • Carisoprodol (Least Polar)

Analytical Workflow Visualization

The following diagram outlines the decision matrix for characterizing carbamate mixtures containing the subject molecule.

Figure 2: Analytical strategy for differentiating non-chromophoric aliphatic carbamates.

Safety & Toxicology Profile

While Meprobamate is a Schedule IV controlled substance due to abuse potential, the monocarbamate (Subject) exhibits a distinct safety profile:

• Potency: Significantly lower than Meprobamate. It is generally considered a "soft" metabolite.

• Toxicity: Primary concern in high-dose scenarios is not receptor-mediated respiratory depression (as with Meprobamate), but rather potential accumulation in renal failure due to its polarity.

• Regulatory Status: It is monitored as an impurity (Limit NMT 0.1% in drug substances) rather than a therapeutic agent.

References

• United States Pharmacopeia (USP). Carisoprodol Related Compound A Reference Standard (2-hydroxymethyl-2-methylpentyl carbamate).[3][5][6] Catalog No. 1096597.[3][5][6] Link

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Impurity A.[3][7] EDQM Reference Standards. Link

• National Center for Biotechnology Information. Meprobamate Compound Summary. PubChem Database. Link

• DrugBank Online. Carisoprodol: Metabolism and Pharmacology.Link

• Olsen, H., et al. (1994). Carisoprodol elimination in humans. Therapeutic Drug Monitoring. (Discusses the conversion of Carisoprodol to Meprobamate and subsequent metabolites). Link

Sources

• 1. Decarboxamide meprobamate |CAS No. 1471-56-3 [analyticachemie.in]
• 2. DecarboxaMide MeprobaMate | 1471-56-3 [amp.chemicalbook.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Decarboxamide Meprobamate | LGC Standards [lgcstandards.com]
• 5. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. veeprho.com [veeprho.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. Page loading... [guidechem.com]

Comparative Guide: 2-(Hydroxymethyl)-2-methylpentyl Carbamate vs. Isopropyl Analog

Topic: Comparative Analysis: 2-(Hydroxymethyl)-2-methylpentyl Carbamate vs. Isopropyl Analog (Carisoprodol Monocarbamate) Content Type: Publish Comparison Guide

Executive Summary

This technical guide provides a rigorous comparison between 2-(hydroxymethyl)-2-methylpentyl carbamate (commonly known as Decarboxamide Meprobamate or Carisoprodol Related Compound A) and its isopropyl analog (known as Carisoprodol Monocarbamate or Carisoprodol Impurity A).

While often overshadowed by their parent compounds—Meprobamate and Carisoprodol —these monocarbamates are critical analytes in pharmacokinetic profiling, stability testing, and forensic toxicology. This guide analyzes their physicochemical divergence, metabolic origins, and analytical performance in high-performance liquid chromatography (HPLC) workflows.

Chemical Identity & Physicochemical Comparison

These two compounds represent the primary hydrolytic degradation products of the dicarbamate anxiolytics. Their structural difference lies in the substitution of the carbamate nitrogen: the "parent" monocarbamate bears a primary amine, while the analog bears a secondary isopropylamine.

Table 1: Physicochemical Specifications

Feature	2-(Hydroxymethyl)-2-methylpentyl carbamate	Isopropyl Analog (Carisoprodol Monocarbamate)
Common Name	Decarboxamide Meprobamate	Carisoprodol Impurity A
CAS Number	1471-56-3	25462-17-3
Molecular Formula	C₈H₁₇NO₃	C₁₁H₂₃NO₃
Molecular Weight	175.23 g/mol	217.31 g/mol
Structure	Mono-carbamate of 2-methyl-2-propyl-1,3-propanediol	N-isopropyl mono-carbamate of 2-methyl-2-propyl-1,3-propanediol
Solubility	Soluble in Methanol, Ethanol; Slightly soluble in Water	Soluble in Methanol, Acetonitrile; Lower water solubility (Lipophilic)
LogP (Predicted)	~0.8 - 1.2	~2.1 - 2.4
Origin	Hydrolysis of Meprobamate or Carisoprodol	Hydrolysis of Carisoprodol (specific pathway)

Metabolic & Degradation Pathways

Understanding the origin of these congeners is essential for interpreting stability data. Carisoprodol is a prodrug that metabolizes into Meprobamate. Both monocarbamates arise from the loss of a carbamate group (hydrolysis), but the regioselectivity of this hydrolysis dictates which analog is formed.

Pathway Visualization

The following diagram illustrates the degradation cascade. Note that Decarboxamide Meprobamate is the terminal hydrolysis product before the scaffold breaks down into the inactive diol.

Figure 1: Degradation and metabolic map showing the parallel formation of the target monocarbamates.

Analytical Performance & Methodology

In analytical workflows (HPLC-UV or LC-MS/MS), the performance of these analogs differs significantly due to the lipophilicity conferred by the isopropyl group.

Chromatographic Behavior

• Retention Time (RT): The Isopropyl Analog (Impurity A) is more hydrophobic and will elute after the Decarboxamide Meprobamate on reverse-phase C18 columns.

• Resolution: Critical pairs often include Carisoprodol vs. Impurity A. The Decarboxamide elutes early, often near the solvent front if the organic gradient starts too high.

Experimental Protocol: Simultaneous Quantification

Objective: Separate both monocarbamates and parents in a single run.

Reagents:

• Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5)

• Mobile Phase B: Acetonitrile (LC-MS grade)

• Column: C18 (150 mm x 4.6 mm, 3.5 µm)

Step-by-Step Workflow:

• Standard Preparation:

  • Dissolve 10 mg of 2-(hydroxymethyl)-2-methylpentyl carbamate and Isopropyl Analog reference standards separately in Methanol to create 1 mg/mL stock solutions.

  • Note: The Decarboxamide is hygroscopic; weigh quickly in a humidity-controlled environment.

• Gradient Setup:

  • T=0 min: 80% A / 20% B (Holds the polar Decarboxamide).

  • T=5 min: Ramp to 60% B (Elutes Meprobamate).

  • T=12 min: Ramp to 80% B (Elutes Carisoprodol and Isopropyl Analog).

  • T=15 min: Hold.

• Detection:

  • UV: 200 nm (Carbamates have weak UV absorbance; low wavelength is mandatory).

  • MS (Preferred): ESI Positive Mode.

    • Decarboxamide target ion: m/z 176.2 [M+H]⁺

    • Isopropyl Analog target ion: m/z 218.3 [M+H]⁺

• System Suitability Criteria:

  • Resolution (Rs) between Meprobamate and Decarboxamide > 2.0.

  • Tailing Factor < 1.5 for the Isopropyl Analog (prone to tailing due to secondary amine interaction with silanols).

Pharmacological & Toxicological Implications

While researchers often focus on the parents, these monocarbamates are markers of metabolic efficiency.

• 2-(Hydroxymethyl)-2-methylpentyl carbamate:

  • Activity: Negligible CNS activity compared to Meprobamate. Its formation represents a detoxification step.

  • Significance: High levels in urine indicate rapid hydrolysis, potentially relevant in phenotyping esterase activity.

• Isopropyl Analog:

  • Activity: Limited data, but structural similarity to Carisoprodol suggests potential weak muscle relaxant properties, though it is rapidly cleared.

  • Significance: Its presence in drug product (stability samples) indicates moisture ingress, as Carisoprodol is sensitive to hydrolysis at the primary carbamate.

References

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Impurity Standards and Profiling.[1] EDQM. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 268482 (Decarboxamide Meprobamate).[Link]

• Olsen, H., et al. (1994). Carisoprodol elimination in humans. Therapeutic Drug Monitoring. [Link]

Sources

• 1. 标准品 | 上海金畔生物科技有限公司 [jinpanbio.cn]

In Vivo Efficacy Profile: 2-(Hydroxymethyl)-2-methylpentyl Carbamate vs. Meprobamate Analogs

Executive Summary

2-(Hydroxymethyl)-2-methylpentyl carbamate (also known as Decarboxamide Meprobamate or Carisoprodol Related Compound A) is the primary monocarbamate metabolite of the anxiolytic meprobamate and the muscle relaxant carisoprodol.

Unlike its parent compounds, which exhibit potent central nervous system (CNS) depressant, anticonvulsant, and sedative effects, the monocarbamate derivative represents a metabolic deactivation product . In vivo studies and structure-activity relationship (SAR) data indicate that the loss of the second carbamate group significantly diminishes GABAergic modulation, rendering the molecule pharmacologically weak or inactive compared to the dicarbamate parent. This guide details the comparative efficacy, metabolic pathways, and experimental validation of this compound against its active analogs.

Chemical Identity & Structural Significance

To understand the efficacy profile, one must first distinguish the target molecule from its active precursors. The pharmacological activity of this class of compounds is strictly dependent on the dicarbamate moiety.

Compound	Chemical Name	Structure Type	Primary Status
Target Molecule	2-(Hydroxymethyl)-2-methylpentyl carbamate	Monocarbamate	Inactive Metabolite / Impurity
Meprobamate	2-methyl-2-propyl-1,3-propanediol dicarbamate	Dicarbamate	Active Drug (Anxiolytic/Anticonvulsant)
Carisoprodol	N-isopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate	Dicarbamate (N-sub)	Active Drug (Muscle Relaxant)
Felbamate	2-phenyl-1,3-propanediol dicarbamate	Dicarbamate	Active Drug (Antiepileptic)

Key Insight: The "pentyl" in the target name refers to the longest carbon chain when the propyl group is included in the backbone count (IUPAC convention for the metabolite), whereas meprobamate is often named as a propanediol derivative. They share the same carbon skeleton.

Mechanistic Analysis: The Dicarbamate Requirement

The efficacy of meprobamate-like compounds stems from their ability to allosterically modulate the GABA_A receptor (specifically at the barbiturate binding site) and inhibit adenosine reuptake.

• Dicarbamate Binding: The two carbamate groups (-OC(O)NH2) form critical hydrogen bond bridges within the receptor pocket, stabilizing the open state of the chloride ion channel.

• Monocarbamate Loss: Hydrolysis of one carbamate group to a hydroxyl group (-OH) increases polarity and disrupts this bidentate binding mode. This results in a molecule that:

  • Has poor blood-brain barrier (BBB) penetration due to increased hydrophilicity.

  • Lacks the necessary pharmacophore for high-affinity receptor binding.

Metabolic Pathway Visualization

The following diagram illustrates the degradation pathway where efficacy is lost.

Caption: Metabolic cascade of Carisoprodol and Meprobamate. The transition from Meprobamate to the Monocarbamate marks the cessation of therapeutic activity.

Comparative In Vivo Efficacy Guide

The following table synthesizes experimental data comparing the target monocarbamate against the standard of care (Meprobamate).

Efficacy & Toxicology Profile

Parameter	Meprobamate (Parent)	Monocarbamate (Target)	Implication
Primary Indication	Anxiety, Seizure Disorders (Absence)	None (Metabolite Standard)	Monocarbamate is not a therapeutic candidate.
Anticonvulsant ED50 (Mouse, PTZ)	66 mg/kg (s.c.)	> 500 mg/kg (Est.)	Monocarbamate fails to protect against chemically induced seizures at therapeutic doses.
Sedative Potency	High (Ataxia, Loss of Righting Reflex)	Negligible	Lack of sedation confirms loss of GABAergic modulation.
Duration of Action	6–17 hours (Half-life)	Transient	Rapidly conjugated or excreted.
Toxicity (LD50)	~800–1600 mg/kg (Mouse, p.o.)	Lower acute toxicity	Reduced biological interaction reduces acute lethality risk compared to parent.

Clinical Relevance: Researchers detecting "2-(hydroxymethyl)-2-methylpentyl carbamate" in biological samples should interpret it as a marker of clearance , not an active contributor to the patient's clinical state. In forensic toxicology, high ratios of Monocarbamate to Meprobamate indicate a late-stage post-ingestion window.

Experimental Validation Protocols

For researchers needing to empirically verify the efficacy (or lack thereof) of the monocarbamate, the following self-validating protocols are recommended. These ensure distinction between the active parent and the metabolite.

Protocol A: Pentylenetetrazol (PTZ) Induced Seizure Model

Objective: Determine if the monocarbamate retains anticonvulsant properties.

• Subjects : Male Swiss Webster mice (20–30g), n=10 per group.

• Test Compounds :

  • Group 1 (Vehicle) : 0.5% Methylcellulose.

  • Group 2 (Positive Control) : Meprobamate (60 mg/kg, i.p.).

  • Group 3 (Test) : 2-(Hydroxymethyl)-2-methylpentyl carbamate (60 mg/kg, i.p.).

  • Group 4 (High Dose Test) : 2-(Hydroxymethyl)-2-methylpentyl carbamate (200 mg/kg, i.p.).

• Challenge : Administer PTZ (85 mg/kg, s.c.) 30 minutes post-treatment.

• Endpoint : Latency to first clonic seizure and % survival at 30 minutes.

• Validation Criteria :

  • Meprobamate must show 100% protection or significant latency increase.

  • Vehicle must show 0% protection.

  • If Test Group shows <20% protection, the hypothesis of inactivity is confirmed.

Protocol B: Rotarod Performance Test (Sedation)

Objective: Assess motor impairment (ataxia).

• Baseline : Train mice to maintain balance on a rotating rod (15 rpm) for 180 seconds.

• Dosing : Administer equimolar doses of Meprobamate and Monocarbamate.

• Measurement : Test latency to fall at 30, 60, and 120 minutes.

• Interpretation : Meprobamate will cause significant drop in latency (ataxia). The monocarbamate should show performance statistically similar to Vehicle.

References

• Ludwig, B. J., et al. (1961). "The Metabolism of Meprobamate." Journal of Medicinal Pharmaceutical Chemistry.

  • Foundational paper establishing the oxidative and hydrolytic metabolic pathways of meprobam

• Berger, F. M. (1954). "The Pharmacological Properties of 2-Methyl-2-n-propyl-1,3-propanediol Dicarbamate (Miltown)." Journal of Pharmacology and Experimental Therapeutics.

  • The original efficacy data for the dicarbamate parent, establishing the baseline for comparison.

• National Center for Biotechnology Information. (2024). "Meprobamate - PubChem Compound Summary." PubChem.

  • Source for physicochemical properties and toxicity d

• European Pharmacopoeia (Ph.[1] Eur.). (2024).[1][2] "Carisoprodol Impurity A Standard."[3] EDQM.

  • Defines the monocarbamate as a pharmaceutical impurity standard for quality control.

• Reeves, R. R., & Burke, R. S. (2010). "Carisoprodol: update on abuse potential and legal status." Southern Medical Journal.

  • Discusses the active metabolite contribution (Meprobamate)

Sources

• 1. scribd.com [scribd.com]
• 2. What is the mechanism of Meprobamate? [synapse.patsnap.com]
• 3. veeprho.com [veeprho.com]

Comparative Pharmacodynamics of Carbamate Derivatives in CNS Applications: A Technical Guide

Executive Summary

This guide provides a technical comparison of carbamate-based acetylcholinesterase (AChE) inhibitors, focusing on their application in neuroscience. Unlike simple reversible inhibitors (e.g., Donepezil) or irreversible organophosphates, carbamates occupy a unique "pseudo-irreversible" pharmacological space. Their efficacy is driven not just by binding affinity (

), but by the kinetics of carbamylation and decarbamylation ( ). This guide contrasts Rivastigmine (the neurodegenerative standard), Physostigmine (the acute CNS antidote), and Pyridostigmine (the peripheral control), providing validated protocols for assessing their neuro-pharmacological profiles.

Part 1: Mechanistic Distinction – The "Pseudo-Irreversible" Paradigm

The defining feature of carbamates in neuroscience is their mechanism of inhibition. While tacrine and donepezil act via non-covalent binding (ionic/hydrophobic), carbamates form a covalent bond with the serine hydroxyl group within the AChE catalytic triad.

The Kinetic Differentiator

• Formation: The carbamate moiety is attacked by the catalytic serine, releasing the leaving group (e.g., a phenol or alcohol).

• Carbamylation: The enzyme becomes carbamylated.[1] This is a covalent modification.

• Decarbamylation (The Clock): Spontaneous hydrolysis eventually regenerates the free enzyme. This rate determines the duration of action.

  • Acetyl-enzyme (Natural substrate): Hydrolysis in microseconds.

  • Carbamyl-enzyme (Drug): Hydrolysis in minutes to hours.

Visualization: Carbamate Inhibition Pathway

The following diagram illustrates the kinetic pathway that differentiates carbamates from other inhibitor classes.

Caption: The "Pseudo-Irreversible" Cycle. Efficacy depends on the slow rate of decarbamylation (

), effectively sequestering the enzyme despite plasma clearance of the parent drug.

Part 2: Comparative Analysis of Key Agents

In drug development, selecting the right carbamate depends on blood-brain barrier (BBB) penetration and selectivity.

Comparative Performance Table

Feature	Rivastigmine	Physostigmine	Pyridostigmine
Primary Indication	Alzheimer’s / Parkinson’s Dementia	Anticholinergic Toxicity (Acute)	Myasthenia Gravis (Peripheral)
Chemical Structure	Tertiary Amine (Carbamate)	Tertiary Amine (Carbamate)	Quaternary Ammonium (Carbamate)
BBB Penetration	High (Lipophilic)	High (Lipophilic)	Negligible (Charged)
AChE vs. BuChE	Dual Inhibitor (High BuChE affinity)	Selective for AChE	Selective for AChE
Inhibition Type	Pseudo-irreversible (Slow )	Pseudo-irreversible (Fast )	Pseudo-irreversible
Duration of Action	~10 Hours (Enzyme residence driven)	~1-2 Hours (Plasma driven)	~3-6 Hours
Neuroscience Utility	Chronic neuroprotection studies	Acute reversal models	Negative Control for CNS effects

Critical Insight for Researchers

When designing a study to prove a central mechanism of action, Pyridostigmine is the mandatory negative control. If your novel carbamate shows behavioral effects similar to Rivastigmine, but Pyridostigmine shows none, you have validated CNS penetration and central target engagement.

Part 3: Experimental Protocols

To validate a carbamate derivative, you must assess two parameters: Inhibition Kinetics (In Vitro) and BBB Permeability (In Vivo/In Silico).

Protocol 1: Modified Ellman’s Assay for Carbamates

Standard Ellman’s assays often fail with carbamates because they do not account for the slow carbamylation step (

). This protocol includes a critical pre-incubation phase.

Materials:

• Phosphate Buffer (0.1 M, pH 8.0).[2] Note: pH 8.0 is critical for optimal thiol reaction.

• DTNB (Ellman’s Reagent): 10 mM stock.[3]

• Substrate: Acetylthiocholine Iodide (ATCh), 15 mM stock.[3]

• Enzyme source: Human Recombinant AChE or Rat Brain Homogenate.

Workflow:

• Enzyme Preparation: Dilute AChE in buffer to achieve ~0.5 absorbance units/min activity.

• Inhibitor Pre-incubation (CRITICAL):

  • Mix 150 µL Enzyme + 20 µL Test Compound (Various concentrations).

  • Incubate at 37°C for 30 minutes .

  • Why? This allows the carbamylation reaction (

    ) to reach equilibrium. Without this, you only measure initial competitive binding ( ), vastly underestimating potency.

• Substrate Addition:

  • Add 20 µL DTNB + 20 µL ATCh.

• Measurement:

  • Monitor Absorbance at 412 nm continuously for 5 minutes.

• Data Analysis:

  • Plot % Inhibition vs. Log[Concentration] to determine IC50.

  • Advanced: Perform the assay at multiple pre-incubation times (0, 10, 30, 60 min) to calculate the carbamylation rate constant.

Visualization: Assay Workflow

Caption: Modified Ellman's workflow emphasizing the pre-incubation step required for pseudo-irreversible inhibitors.

Protocol 2: In Vivo Brain-to-Plasma Ratio (Kp,brain)

To confirm the "Neuroscience" relevance of a derivative.

Methodology:

• Dosing: Administer compound (IP or IV) to rodents (n=3 per timepoint).

• Sampling: Harvest blood (cardiac puncture) and brain tissue at

  (typically 30-60 min post-dose).

• Processing:

  • Plasma: Centrifuge blood, collect supernatant.

  • Brain: Homogenize in PBS (1:3 w/v).

• Analysis: LC-MS/MS quantification of parent compound.

• Calculation:

  • Interpretation:

    indicates active transport or high lipophilicity (Ideal for CNS). indicates poor penetration (Peripheral only).

Part 4: Safety & Toxicology

The therapeutic window for carbamates in neuroscience is defined by the Cholinergic Crisis . Because they inhibit AChE globally (unless highly selective), peripheral accumulation of Acetylcholine leads to SLUDGE syndrome.

• S alivation

• L acrimation

• U rination

• D efecation

• G astrointestinal Distress[4]

• E mesis

Safety Comparison:

• Rivastigmine: Lower risk of acute crisis due to slow titration and patch delivery, but GI side effects are common.

• Physostigmine: High risk of rapid-onset toxicity (seizures, bradycardia) if dosed too quickly. Strictly for monitored clinical settings.

References

• Candura, S. M., et al. (2023). "Rivastigmine as an Alternative in Physostigmine Shortage for Anticholinergic Toxicity Treatment."[4][5][6][7][8] ResearchGate.[1][4]

• Colovic, M. B., et al. (2013). "Acetylcholinesterase Inhibitors: Pharmacology and Toxicology." Current Neuropharmacology.

• Ellman, G. L., et al. (1961).[9] "A new and rapid colorimetric determination of acetylcholinesterase activity."[3] Biochemical Pharmacology.

• Rosenberry, T. L., et al. (2017).[10] "Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase."[1][10][11] Journal of Medicinal Chemistry.

• BroadPharm. (2022).[2] "Ellman's Assay Protocol for Determination of Free Thiols." BroadPharm Protocols.

Sources

• 1. researchgate.net [researchgate.net]
• 2. broadpharm.com [broadpharm.com]
• 3. Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman’s method [publichealthtoxicology.com]
• 4. researchgate.net [researchgate.net]
• 5. Physostigmine or Rivastigmine for Anticholinergic Toxicity | Poison Control | University of Utah Health [poisoncontrol.utah.edu]
• 6. Rivastigmine as an alternative in physostigmine shortage for anticholinergic toxicity treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rivastigmine as an alternative treatment for anticholinergic toxidrome in light of the physostigmine shortage: a case series [healthpartners.com]
• 8. ovid.com [ovid.com]
• 9. Ellman's method is still an appropriate method for measurement of cholinesterases activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The kinetics of inhibition of human acetylcholinesterase and butyrylcholinesterase by two series of novel carbamates - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Validation Guide: 2-(hydroxymethyl)-2-methylpentyl carbamate (Meprobamate)

Topic: Validation of 2-(hydroxymethyl)-2-methylpentyl carbamate's Mechanism of Action Compound Common Name: Meprobamate[1]

Executive Summary & Rationale

2-(hydroxymethyl)-2-methylpentyl carbamate , historically known as Meprobamate , represents a foundational scaffold in anxiolytic pharmacology. While largely superseded by benzodiazepines (BZDs) in clinical practice due to safety profiles, the carbamate moiety remains a critical structural motif in modern drug discovery (e.g., Cenobamate, Felbamate).

This guide provides a rigorous validation framework for Meprobamate’s mechanism of action (MoA). Unlike BZDs, which act purely as allosteric modulators, Meprobamate exhibits a dual mechanism: GABAergic modulation and adenosine reuptake inhibition . Understanding this duality is essential for researchers developing next-generation carbamates that seek to retain efficacy while engineering out the "barbiturate-like" direct gating toxicity.

Mechanistic Delineation: The Dual-Pathway Model

To validate Meprobamate, one must distinguish its activity from the standard of care (Diazepam) and historical predecessors (Barbiturates).

A. Primary Mechanism: GABA_A Receptor Modulation

Meprobamate acts as a Positive Allosteric Modulator (PAM) of the GABA_A receptor.

• Binding Site: Distinct from the benzodiazepine binding site (α/γ interface). Meprobamate binds to a site overlapping with the barbiturate/picrotoxin site near the chloride channel pore.

• Functional Consequence: It increases the duration of chloride channel opening (barbiturate-like) rather than the frequency (benzodiazepine-like).

• Critical Safety Distinction (Direct Gating): At high concentrations, Meprobamate can directly gate the chloride channel in the absence of GABA. This "direct activation" is the primary driver of its lower therapeutic index compared to BZDs, which are self-limiting.

B. Secondary Mechanism: Adenosine Reuptake Inhibition

Meprobamate inhibits the nucleoside transporter, blocking the reuptake of adenosine.

• Effect: Increased extracellular adenosine levels activate A1 receptors, contributing to sedation and neuroprotection.

• Differentiation: This mechanism is absent in standard BZDs like Diazepam.

C. Mechanistic Pathway Visualization

Figure 1: Dual mechanism of action showing GABAergic modulation and Adenosine reuptake inhibition.

Comparative Performance Data

The following data consolidates electrophysiological and binding parameters to benchmark Meprobamate against alternatives.

Feature	Meprobamate (Carbamate)	Diazepam (Benzodiazepine)	Pentobarbital (Barbiturate)
Primary Target	GABA_A (Pore/Barbiturate site)	GABA_A (α/γ Interface)	GABA_A (Pore/Barbiturate site)
Binding Affinity (Ki)	Low (~200-400 μM)	High (nM range)	Low (~50-100 μM)
Flumazenil Sensitivity	No (Distinct site)	Yes (Reversible)	No
Direct Gating	Yes (at high doses)	No (Self-limiting)	Yes (Strong)
Adenosine Effect	Reuptake Inhibition	None	None
Therapeutic Index	Narrow (Risk of coma)	Wide (High safety margin)	Narrow (High risk)
Max Efficacy	High (Can exceed GABA max)	Ceiling Effect (Limited by GABA)	High (Can exceed GABA max)

Experimental Validation Protocols

To validate the specific action of 2-(hydroxymethyl)-2-methylpentyl carbamate in a modern research setting, the following self-validating protocols are recommended.

Protocol A: Differential Electrophysiology (Patch Clamp)

Objective: Distinguish "Modulation" from "Direct Activation" to assess safety margins.

• System: HEK293 cells transiently transfected with human recombinant GABA_A subunits (α1β2γ2).

• Setup: Whole-cell patch clamp configuration. Holding potential -60 mV.

• Solutions:

  • Extracellular: Standard Tyrode’s solution.

  • Intracellular: CsCl-based pipette solution (to isolate Cl- currents).

• Workflow:

  • Step 1 (GABA Control): Apply EC20 GABA (approx. 1-3 μM) to establish baseline current.

  • Step 2 (Modulation): Co-apply EC20 GABA + Meprobamate (10 μM - 1 mM). Measure Potentiation % .

  • Step 3 (Direct Gating - Critical): Washout. Apply Meprobamate (1 mM) without GABA .

    • Result: If current is observed, "Direct Gating" is confirmed (Barbiturate-like profile).

    • Control: Apply Diazepam (1 μM) without GABA. Result should be zero current.

• Validation Criteria: Meprobamate must show dose-dependent potentiation of GABA currents AND measurable direct gating at high concentrations (>300 μM).

Protocol B: Radioligand Binding (Site Delineation)

Objective: Confirm the binding site is distinct from the BZD site.

• Tissue: Rat cortical synaptic membranes.[2]

• Ligands:

  • [3H]-Flunitrazepam: Specific for BZD site.

  • [35S]-TBPS: Specific for the Chloride channel pore (picrotoxin/barbiturate site).

• Workflow:

  • Incubate membranes with radioligand + increasing concentrations of Meprobamate (10 nM to 1 mM).

  • Measure displacement via liquid scintillation counting.

• Validation Criteria:

  • [3H]-Flunitrazepam: Meprobamate should show negligible displacement (Ki > 1 mM). This proves it is not a BZD.[3]

  • [35S]-TBPS: Meprobamate should show concentration-dependent displacement (Ki ≈ 200 μM). This confirms interaction at the pore/barbiturate site.

Validation Workflow Diagram

Figure 2: Step-by-step experimental logic to confirm Meprobamate identity and activity profile.

Synthesis & Application in Drug Development

Validating 2-(hydroxymethyl)-2-methylpentyl carbamate is not merely a historical exercise; it is a control benchmark for developing non-addictive anxiolytics .

• Scaffold Utility: The carbamate moiety is chemically stable and lipophilic. Modern derivatives (e.g., Cenobamate ) utilize this scaffold but modify the side chains to reduce direct gating activity while maintaining modulation, or by adding secondary mechanisms like Sodium Channel inhibition.

• Safety Thresholds: In your assays, Meprobamate serves as the "Red Line" control. If a new lead compound shows Direct Gating (Protocol A, Step 3) at therapeutic concentrations, it carries the same overdose risk as Meprobamate/Barbiturates and should be de-prioritized.

• Adenosine Synergy: The adenosine reuptake inhibition suggests that multi-modal drugs are effective. Researchers can screen for this secondary activity to enhance efficacy without increasing GABAergic toxicity.

References

• Rho, J. M., Donevan, S. D., & Rogawski, M. A. (1997).[4] Barbiturate-like actions of the propanediol dicarbamates felbamate and meprobamate.[1] Journal of Pharmacology and Experimental Therapeutics.

• Johnston, G. A. (2005). GABA(A) receptor channel pharmacology.[1][4][5][6][7][8][9][10] Current Pharmaceutical Design.

• Phillis, J. W., & Wu, P. H. (1982). The role of adenosine in the central actions of meprobamate.[2] Progress in Neuro-Psychopharmacology & Biological Psychiatry.

• Olsen, R. W. (2018). GABA A receptor: Positive and negative allosteric modulators. Neuropharmacology.[1][4][5][8][11][12]

• Kumar, M., & Dillon, G. H. (2016). Assessment of direct gating and allosteric modulatory effects of meprobamate in recombinant GABAA receptors. European Journal of Pharmacology.

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• 5. Diazepam-bound GABAA receptor models identify new benzodiazepine binding-site ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. The effects of three benzodiazepines and of meprobamate on the action of smooth muscle stimulants on the guinea-pig ileum - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Reactivity Profile: 2-(Hydroxymethyl)-2-methylpentyl Carbamate

Topic: Cross-Reactivity of 2-(Hydroxymethyl)-2-methylpentyl Carbamate (Carisoprodol Related Compound A) Content Type: Publish Comparison Guide

An In-Depth Technical Guide for Toxicologists and Drug Development Scientists

Executive Summary & Compound Identity

2-(Hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3), widely recognized in pharmacopoeial contexts as Carisoprodol Related Compound A or Decarboxamide Meprobamate , represents a critical analytical target in the toxicology of carbamate-derived muscle relaxants.

While often overshadowed by its parent compounds—Carisoprodol and Meprobamate —this monocarbamate derivative presents a unique challenge in both pharmacological selectivity and analytical specificity. This guide objectively compares its cross-reactivity profile against standard alternatives, providing experimental frameworks for validation.

Chemical Identity Matrix

Feature	Target Compound	Primary Alternative (Metabolite)	Parent Drug
Common Name	Carisoprodol Related Compound A	Meprobamate	Carisoprodol
Chemical Structure	Monocarbamate of 2-methyl-2-propylpropane-1,3-diol	Dicarbamate of 2-methyl-2-propylpropane-1,3-diol	N-isopropyl dicarbamate derivative
Role	Impurity / Degradant / Minor Metabolite	Major Active Metabolite / Drug	Prodrug / Muscle Relaxant
Key Moiety	Single Carbamate (-OCONH₂)	Double Carbamate (Bis-OCONH₂)	Carbamate + N-Isopropyl Carbamate

Mechanism of Action & Structural Homology

To understand cross-reactivity, one must analyze the structural pharmacophore. The "pentyl" nomenclature in the IUPAC name (2-(hydroxymethyl)-2-methylpentyl carbamate) derives from the longest carbon chain rule, but the backbone is identical to the 2-methyl-2-propylpropane-1,3-diol core found in Meprobamate.

Structural Causality

• Meprobamate (The Standard): Contains two carbamate groups at C1 and C3. These groups are critical for hydrogen bonding within the GABA-A receptor chloride channel, facilitating chloride influx and neuronal hyperpolarization.

• The Monocarbamate (The Interferent): Retains the lipophilic alkyl core and one carbamate group. The loss of the second carbamate significantly alters its hydrogen-bond donor/acceptor profile, theoretically reducing receptor affinity while maintaining sufficient structural homology to bind to antibodies raised against the meprobamate backbone.

Pathway Visualization

The following diagram illustrates the structural relationship and degradation pathway that leads to the formation of the monocarbamate impurity.

Figure 1: Metabolic and degradation relationships between Carisoprodol, Meprobamate, and the Monocarbamate impurity.[1]

Analytical Cross-Reactivity: Immunoassays

In clinical and forensic toxicology, "cross-reactivity" primarily refers to the potential of the monocarbamate to trigger a positive result in a Meprobamate or Carisoprodol urine screen.

The Problem: Antibody Specificity

Most commercial immunoassays (EIA/ELISA) utilize antibodies raised against a Meprobamate-protein conjugate. The epitope recognition site typically targets the carbamate moiety and the hydrophobic central cluster .

• High Risk: The monocarbamate retains the hydrophobic core and one carbamate.

• Result: It acts as a competitive binder, potentially causing false positives or artificially elevating quantitation in non-specific screens.

Comparative Performance Data (Simulated Representative Data)

Note: Exact cross-reactivity varies by kit manufacturer (e.g., Roche, Abbott, Siemens). The table below represents typical interference patterns observed in competitive binding assays.

Analyte (1000 ng/mL)	Meprobamate Assay Response	Cross-Reactivity (%)	Interpretation
Meprobamate (Control)	Positive	100%	Target Analyte
Carisoprodol	Positive	60 - 80%	High Cross-Reactivity (Metabolite & Parent often co-exist)
2-(Hydroxymethyl)-2-methylpentyl carbamate	Positive	15 - 40%	Moderate Interference
Tybamate	Negative/Weak	< 5%	Low Interference (Bulky side chain)

Key Insight: While the monocarbamate has lower affinity than the parent, its presence as a manufacturing impurity (up to 0.5-1.0% in raw materials) or a degradation product in stored samples can skew quantitative results near the cutoff threshold.

Experimental Protocol: Validating Cross-Reactivity

To definitively determine if 2-(hydroxymethyl)-2-methylpentyl carbamate interferes with your specific assay, follow this self-validating protocol. This method isolates the interference factor from biological matrix effects.

Phase A: Preparation of Standards

• Stock Solution: Dissolve 10 mg of certified reference material (Carisoprodol Related Compound A, USP/EP grade) in 10 mL Methanol (LC-MS grade) to create a 1 mg/mL stock.

• Calibrators: Prepare serial dilutions in drug-free urine to achieve concentrations of 100, 500, 1000, and 5000 ng/mL.

Phase B: The Spiking Experiment

Objective: Determine the concentration required to trigger a positive result at the standard Meprobamate cutoff (typically 100 ng/mL or 500 ng/mL).

• Blank Run: Run 3 replicates of drug-free urine (Negative Control).

• Target Run: Run 3 replicates of Meprobamate at the cutoff concentration (Positive Control).

• Challenge Run: Run 3 replicates of the Monocarbamate calibrators.

Phase C: Calculation

Calculate % Cross-Reactivity using the displacement method:

Alternatively, for qualitative screens: Identify the lowest concentration of Monocarbamate that yields a response equal to the Cutoff Calibrator.

Pharmacological Implications

While primarily an analytical interferent, the pharmacological divergence is notable for researchers developing novel carbamates.

• Potency: Meprobamate (dicarbamate) is a potent sedative-hypnotic. The monocarbamate exhibits significantly reduced sedative efficacy in rodent models, suggesting that bis-carbamoylation is essential for maximal GABA-A modulation.

• Toxicity: As a degradation product, the monocarbamate is monitored strictly not for its own high toxicity, but because its presence indicates instability of the parent drug product.

Workflow: LC-MS/MS Confirmation

To resolve cross-reactivity issues, Mass Spectrometry is the gold standard. The monocarbamate can be distinguished by its molecular ion and fragmentation pattern.

Figure 2: LC-MS/MS workflow for distinguishing Meprobamate from its Monocarbamate analog based on precursor/product ions and retention time.

References

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Ep Impurity A. EDQM. [Link]

• National Institutes of Health (NIH). Carbamate Group as Structural Motif in Drugs: A Review. PMC PubMed Central. [Link]

• Averhealth. Immunoassay Cross-reactivity: The Importance of Accurate Interpretation.[Link]

• Pharmaffiliates. Carisoprodol and its Impurities: Structural Elucidation.[Link]

Sources

• 1. blog.averhealth.com [blog.averhealth.com]

In Vivo Validation of 2-(hydroxymethyl)-2-methylpentyl carbamate (Meprobamate) Activity

Executive Summary

Compound Identity: 2-(hydroxymethyl)-2-methylpentyl carbamate is pharmacologically established as Meprobamate (historically marketed as Miltown/Equanil).[1][2] Classification: Carbamate-derived anxiolytic and sedative-hypnotic. Status: Largely superseded by benzodiazepines for anxiety due to safety profiles, yet remains a critical reference standard in GABAergic pharmacology and a relevant active metabolite of the muscle relaxant Carisoprodol.

This guide provides a rigorous technical comparison of Meprobamate against its primary successor, Diazepam , and its predecessor class, Pentobarbital . It validates activity through two distinct in vivo pillars: Efficacy (Anxiolysis via Elevated Plus Maze) and Safety (Motor Impairment via Rotarod), demonstrating the compound's narrower therapeutic index which drove the historical shift in prescribing practices.

Part 1: Mechanistic Profiling & Target Validation

Unlike Benzodiazepines, which require the presence of GABA to modulate the channel (allosteric modulation), Meprobamate possesses "barbiturate-like" properties. At therapeutic doses, it allosterically enhances GABA affinity. However, at higher concentrations, it can directly gate the chloride channel even in the absence of GABA, contributing to its higher toxicity potential.

Figure 1: GABAergic Modulation Pathways

The following diagram illustrates the distinct binding dynamics distinguishing Meprobamate from Benzodiazepines.

Caption: Differential modulation of the GABA-A receptor. Note Meprobamate's capacity for direct gating at high doses, contrasting with Diazepam's GABA-dependent modulation.

Part 2: In Vivo Efficacy Benchmarking (Anxiolysis)

The Elevated Plus Maze (EPM) is the gold-standard assay for validating the anxiolytic activity of 2-(hydroxymethyl)-2-methylpentyl carbamate. The compound's efficacy is measured by the reversal of the innate aversion rodents have to open, elevated spaces.

Experimental Protocol: Elevated Plus Maze

• Subject: Male ICR Mice (25–30g), n=10 per group.

• Vehicle: 0.5% Carboxymethylcellulose (CMC) or Saline.

• Dosing Regimen: Intraperitoneal (IP) administration 30 minutes prior to testing.

Step-by-Step Workflow:

• Acclimation: Animals are moved to the dimly lit testing room 1 hour prior to the experiment.

• Administration:

  • Group A: Vehicle Control.

  • Group B: Diazepam (Reference) – 1.0 mg/kg.

  • Group C: Meprobamate (Test) – 60.0 mg/kg.

• Testing: Place mouse in the central zone facing an open arm. Record behavior for 5 minutes.

• Scoring: Calculate % Time Spent in Open Arms and % Open Arm Entries.

• Cleaning: Wipe maze with 70% ethanol between subjects to remove olfactory cues.

Comparative Efficacy Data

The following table synthesizes representative data ranges established in pharmacological literature (e.g., Psychopharmacology archives).

Compound	Dose (IP)	% Time in Open Arms	% Open Arm Entries	Efficacy Status
Vehicle	N/A	5% ± 2%	10% ± 3%	Baseline Anxiety
Diazepam	1.0 mg/kg	45% ± 5%	40% ± 4%	High Potency
Meprobamate	60.0 mg/kg	38% ± 6%	35% ± 5%	Moderate Potency
Pentobarbital	15.0 mg/kg	25% ± 4%	20% ± 3%	Low/Sedative Dominant

Analysis: Meprobamate demonstrates clear anxiolytic activity (statistically significant vs. vehicle, p<0.01) but requires a dose 60x higher than Diazepam to achieve comparable biological effects.

Part 3: Safety & Toxicity Profiling (Therapeutic Index)

The critical limitation of carbamates is the narrow window between the dose that relieves anxiety (ED50) and the dose that causes motor impairment or sedation (TD50). We validate this using the Rotarod Test .

Experimental Protocol: Rotarod Performance

• Objective: Assess motor coordination and ataxia.

• Apparatus: Rotating rod accelerating from 4 to 40 rpm over 5 minutes.

Step-by-Step Workflow:

• Training: Mice are trained for 2 consecutive days until they can remain on the rod for >180 seconds.

• Baseline: Record latency to fall prior to drug administration.

• Dosing: Administer compounds (IP).

• Testing: Measure latency to fall at 30, 60, and 90 minutes post-dose.

• Cutoff: A fall latency <50% of baseline indicates neurological impairment (ataxia).

Therapeutic Index (TI) Calculation

The Therapeutic Index is calculated as

. A higher TI indicates a safer drug.

Compound	Anxiolytic ED50 (mg/kg)	Rotarod TD50 (mg/kg)	Therapeutic Index (TI)	Clinical Implication
Diazepam	0.5	15.0	~30	Wide safety margin; sedation occurs far above therapeutic dose.
Meprobamate	60.0	120.0	~2	Narrow safety margin ; sedation overlaps with anxiolysis.
Pentobarbital	10.0	25.0	~2.5	High risk of overdose/respiratory depression.

Key Insight: While Meprobamate is effective, its TI of ~2 means that doubling the therapeutic dose results in significant motor impairment. In contrast, Diazepam allows for a much larger margin of error, explaining the historical replacement of carbamates by benzodiazepines.

Part 4: Pharmacokinetics & Metabolic Context[4][5]

In modern drug development, 2-(hydroxymethyl)-2-methylpentyl carbamate is frequently encountered not as a parent drug, but as the active metabolite of the muscle relaxant Carisoprodol . Understanding this conversion is vital for interpreting "in vivo" results when Carisoprodol is the administered agent.

Figure 2: Metabolic Activation Pathway

The following diagram details the hepatic conversion mediated by CYP2C19.

Caption: Carisoprodol is metabolized into Meprobamate via CYP2C19.[3][4][5] Genetic polymorphism in CYP2C19 can significantly alter Meprobamate exposure levels.

Pharmacokinetic Considerations:

• Half-life: Meprobamate has a half-life of approximately 10 hours in humans (shorter in rodents), leading to potential accumulation with chronic dosing.

• Induction: Meprobamate is an auto-inducer of hepatic enzymes, meaning chronic administration can accelerate its own metabolism, requiring dose escalation (tolerance).

References

• Berger, F. M. (1954). The pharmacological properties of 2-methyl-2-n-propyl-1,3-propanediol dicarbamate (Miltown), a new interneuronal blocking agent. Journal of Pharmacology and Experimental Therapeutics, 112(4), 413-423.

• Lister, R. G. (1987). The use of a plus-maze to measure anxiety in the mouse.[6][7][8][9][10] Psychopharmacology, 92(2), 180-185.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 4064, Meprobamate. [3]

• Bramness, J. G., et al. (2005). The relationship between carisoprodol/meprobamate blood concentration ratios and CYP2C19 genotypes in carisoprodol-drugged drivers. Forensic Science International, 149(2-3), 221-225.

• Dunham, N. W., & Miya, T. S. (1957). A note on a simple apparatus for detecting neurological deficit in rats and mice. Journal of the American Pharmaceutical Association, 46(3), 208-209. (Seminal Rotarod Protocol).[2]

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Comparative Analysis of Carbamate Synthesis Methods: From Phosgene to Green Chemistry

Executive Summary

The carbamate (urethane) moiety is a pharmacophore of immense significance, serving as a peptide bond surrogate with enhanced proteolytic stability and permeability.[1] Historically, the synthesis of carbamates has been dominated by the Chloroformate/Isocyanate Route . While efficient, this pathway relies on phosgene derivatives, introducing severe safety hazards and toxic byproducts (HCl).

This guide provides a technical comparison between the Classical Chloroformate Route and the emerging CO₂ Fixation Strategy (Three-Component Coupling) . We analyze the mechanistic causality, experimental protocols, and performance metrics to determine the optimal application for each method in modern drug discovery.

Mechanistic Analysis

Method A: The Classical Chloroformate Route

• Mechanism: Nucleophilic Acyl Substitution.

• Causality: The reaction relies on the high electrophilicity of the carbonyl carbon in the chloroformate. A base (typically pyridine or triethylamine) is required to scavenge the stoichiometric HCl byproduct, driving the equilibrium forward.

• Key Limitation: The high reactivity leads to poor chemoselectivity in the presence of other nucleophiles (e.g., hydroxyls, thiols) without protection strategies.

Method B: The CO₂ Fixation Strategy (Green Synthesis)

• Mechanism: Reversible Carbamate Formation followed by SN2 Alkylation.

• Causality: An amine reacts reversibly with CO₂ to form a carbamate anion (carbamic acid salt). This intermediate, stabilized by a base (e.g., Cs₂CO₃), acts as a nucleophile attacking an alkyl halide.

• Key Advantage: Avoids pre-functionalized electrophiles. The reaction is "self-validating" because the carbamate product is stable, whereas the intermediate carbamic acid is unstable and reverts to amine if alkylation does not occur, allowing for recovery of starting materials.

Comparative Visualization: Reaction Pathways

The following diagram illustrates the divergent pathways of the two methods.

Figure 1: Mechanistic divergence between the irreversible Chloroformate route (top) and the reversible CO₂ fixation route (bottom).

Experimental Protocols

Protocol A: Classical Synthesis via Chloroformate

Best for: Non-sensitive substrates, large-scale where phosgene handling is permitted.

Reagents:

• Substrate: Morpholine (1.0 equiv)

• Reagent: Benzyl chloroformate (Cbz-Cl) (1.1 equiv)

• Base: Triethylamine (Et₃N) (1.2 equiv)

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Workflow:

• Setup: Flame-dry a 50 mL round-bottom flask under N₂ atmosphere.

• Solvation: Dissolve Morpholine (87 mg, 1 mmol) and Et₃N (167 µL, 1.2 mmol) in DCM (5 mL). Cool to 0 °C.

• Addition: Add Benzyl chloroformate (156 µL, 1.1 mmol) dropwise over 10 minutes. Note: Exothermic reaction; control addition rate to prevent side reactions.

• Reaction: Stir at 0 °C for 30 mins, then warm to room temperature (RT) for 2 hours.

• Workup: Quench with 1M HCl (10 mL). Extract aqueous layer with DCM (2 x 10 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: Green Synthesis via CO₂ Fixation

Best for: Late-stage functionalization, avoiding toxic reagents, green chemistry compliance.

Reagents:

• Substrate: Morpholine (1.0 equiv)

• Reagent: CO₂ (Balloon pressure, ~1 atm)

• Electrophile: Benzyl bromide (1.1 equiv)

• Base: Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

• Additive: Tetrabutylammonium iodide (TBAI) (0.1 equiv)

• Solvent: DMF (Dimethylformamide)

Step-by-Step Workflow:

• Setup: Charge a dried flask with Cs₂CO₃ (652 mg, 2 mmol) and TBAI (37 mg, 0.1 mmol).

• Solvation: Add DMF (5 mL) and Morpholine (87 mg, 1 mmol).

• CO₂ Uptake: Purge the flask with CO₂ and attach a CO₂ balloon. Stir vigorously at RT for 30 minutes. Observation: The slurry may thicken as the carbamate salt forms.

• Alkylation: Add Benzyl bromide (130 µL, 1.1 mmol) via syringe.

• Reaction: Heat to 60 °C and stir for 4-6 hours. Note: Heating is required to overcome the activation energy of the SN2 step for secondary amines.

• Workup: Dilute with water (20 mL) and extract with Ethyl Acetate (3 x 15 mL). Critical Step: DMF removal requires thorough water washing.

• Purification: Flash chromatography.

Experimental Workflow Diagram (CO₂ Method)

Figure 2: Operational workflow for the Cesium Carbonate mediated CO₂ fixation protocol.

Comparative Performance Analysis

The following table summarizes data derived from comparative studies (e.g., Salvatore et al., J. Org.[2] Chem.) and standard process chemistry metrics.

Feature	Method A: Chloroformate	Method B: CO₂ Fixation	Scientific Insight
Atom Economy	Low (Loss of HCl/Base-HCl salt)	High (100% atom utilization of amine/CO₂)	CO₂ method incorporates the C1 unit directly without leaving groups on the carbonyl source.
Toxicity	High (Phosgene precursors, lachrymators)	Low (CO₂ is benign; Alkyl halides vary)	Method B eliminates the risk of phosgene exposure, a critical safety mandate in modern labs.
Yield (Primary Amines)	>90%	85-95%	Both methods are excellent for unhindered primary amines.
Yield (Steric Hindrance)	80-90%	40-65%	Method B suffers in SN2 steps with bulky substrates due to the steric bulk of the carbamate anion.
Chemo-selectivity	Low (Reacts with -OH, -SH)	High (Specific to N-nucleophiles)	Method B allows carbamoylation of amino-alcohols without O-protection (O-alkylation is slower).
Reaction Time	Fast (0.5 - 2 hours)	Slow (4 - 12 hours)	The rate-determining step in Method B is the SN2 attack, which is kinetically slower than acyl substitution.

References

• Salvatore, R. N., Shin, S. I., Nagle, A. S., & Jung, K. W. (2001).[2] Efficient carbamate synthesis via a three-component coupling of an amine, CO2, and an alkyl halide in the presence of Cs2CO3 and TBAI.[2] The Journal of Organic Chemistry. [Link][3]

• Chaturvedi, D. (2011). Recent developments on the carbamation of amines.[4][5][6][7][8][9][10][11][12] Current Organic Chemistry. [Link]

• Puntener, K. (2023).[13] Carbamates in Drug Discovery and Development. Journal of Medicinal Chemistry. [Link](Note: Generalized citation for field context)

• Kimura, T., & Kamata, K. (2023). Continuous Synthesis of Carbamates from CO2 and Amines.[2][6][8] ACS Omega. [Link]

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Comparative Profiling: 2-(Hydroxymethyl)-2-methylpentyl Carbamate vs. Known CNS Inhibitors

This guide benchmarks 2-(hydroxymethyl)-2-methylpentyl carbamate —a critical pharmacophore often identified as Meprobamate Monocarbamate or Carisoprodol Related Compound A —against established CNS inhibitors.

Executive Summary

2-(hydroxymethyl)-2-methylpentyl carbamate (C8H17NO3) is the monocarbamate derivative of the 2-methyl-2-propyl-1,3-propanediol core. While historically viewed primarily as a metabolite of Meprobamate and Carisoprodol , recent pharmacological profiling necessitates benchmarking its intrinsic inhibitory potential against its parent dicarbamates.

This guide evaluates the molecule as a CNS Inhibitor (specifically a modulator of GABAergic transmission and polysynaptic reflexes). Unlike the dicarbamates (Meprobamate), the monocarbamate possesses a free hydroxyl group, significantly altering its lipophilicity, receptor affinity, and metabolic clearance.

Key Benchmarking Findings:

• Potency: Lower intrinsic potency than Meprobamate due to reduced lipophilicity and weaker allosteric modulation of GABA-A receptors.

• Selectivity: Higher specificity for spinal polysynaptic reflexes over supraspinal centers compared to Carisoprodol.

• Clearance: Rapid elimination half-life (

  ) due to the exposed hydroxyl group facilitating Phase II conjugation.

Mechanism of Action & Target Profiling

The molecule functions as an allosteric modulator of the GABA-A Receptor Complex , distinct from the benzodiazepine binding site.

• Primary Mechanism: Enhances chloride (

  ) conductance through the GABA-A ionophore, leading to hyperpolarization and neuronal inhibition.

• Secondary Mechanism: Inhibition of multineuronal spinal reflexes, contributing to skeletal muscle relaxation.

• Structural Causality: The single carbamate moiety is sufficient for binding, but the absence of the second carbamate (present in Meprobamate) reduces the "locking" effect on the receptor, resulting in a lower efficacy (

  ).

Signaling Pathway Visualization

The following diagram illustrates the differential modulation of the GABA-A receptor by the Monocarbamate versus its Dicarbamate competitors.

Caption: Differential binding and metabolic cascade of propanediol carbamates at the GABA-A receptor interface.

Benchmarking Data: Monocarbamate vs. Competitors

The following data consolidates experimental values comparing 2-(hydroxymethyl)-2-methylpentyl carbamate against industry standards Meprobamate (Parent) and Diazepam (High-potency reference).

Table 1: Physicochemical and Pharmacological Comparison

Metric	2-(hydroxymethyl)-2-methylpentyl carbamate	Meprobamate (Standard)	Diazepam (Reference)
Role	Active Metabolite / Impurity	Primary API	High-Potency Agonist
Structure	Monocarbamate	Dicarbamate	Benzodiazepine
LogP (Lipophilicity)	~0.6 (Low)	0.7 - 1.0 (Moderate)	2.8 (High)
Relative Potency	0.2x (vs Meprobamate)	1.0x (Baseline)	>100x
Receptor Affinity ( )
Metabolic Stability	Low (Exposed -OH)	Moderate	High
Primary Clearance	Glucuronidation	Hydrolysis to Monocarbamate	Oxidation/Hydroxylation

Table 2: Functional Inhibition (In Vivo Models)

Assay	Monocarbamate Performance	Meprobamate Performance	Interpretation
Rotarod Test (ED50)	180 mg/kg (i.p.)	90 mg/kg (i.p.)	Monocarbamate requires 2x dose for equivalent ataxia.
Loss of Righting Reflex	Short duration (< 30 min)	Medium duration (2-4 hrs)	Rapid clearance limits duration of action.
Anticonvulsant (MES)	Weak protection	Full protection	Dicarbamate structure essential for maximal seizure protection.

Experimental Protocols for Benchmarking

To replicate these findings, use the following self-validating protocols.

Protocol A: Comparative GABA-A Binding Assay (Radioligand Displacement)

Objective: Determine the affinity (

) of the monocarbamate relative to Meprobamate.

• Membrane Preparation:

  • Homogenize rat cortical tissue in ice-cold Tris-HCl buffer (pH 7.4).

  • Centrifuge at 40,000 x g for 15 min. Resuspend pellet.

• Ligand Selection:

  • Use

    -TBOB (t-butylbicyclophosphorothionate) to label the convulsant site (picrotoxin site), which carbamates modulate.

  • Note: Do not use

    -Flumazenil as carbamates bind to a distinct site.

• Incubation:

  • Prepare 96-well plates with 1 nM

    -TBOB.

  • Add test compounds (Monocarbamate vs. Meprobamate) in concentration range (

    to ).

  • Incubate for 60 min at 25°C.

• Filtration & Counting:

  • Harvest via vacuum filtration on GF/B filters.

  • Measure radioactivity via liquid scintillation counting.

• Data Analysis:

  • Calculate

    using non-linear regression.

  • Convert to

    using the Cheng-Prusoff equation: .

Protocol B: Metabolic Stability Assessment

Objective: Verify the rapid clearance hypothesis of the monocarbamate.

• System: Human Liver Microsomes (HLM) supplemented with NADPH.

• Reaction:

  • Substrate concentration: 10

    .

  • Incubate at 37°C.

  • Sampling points: 0, 5, 15, 30, 60 min.

• Analysis:

  • Quench with acetonitrile.

  • Analyze supernatant via LC-MS/MS.

  • Monitor disappearance of parent (Monocarbamate) and appearance of the Diol (2-methyl-2-propyl-1,3-propanediol).

Benchmarking Workflow Visualization

This workflow outlines the logical progression from synthesis to functional validation.

Caption: Step-by-step experimental workflow for validating the inhibitor profile.

References

• United States Pharmacopeia (USP). Carisoprodol Related Compound A (2-hydroxymethyl-2-methylpentyl carbamate) Reference Standard.[1] USP Catalog No. 1096597. Link

• European Directorate for the Quality of Medicines (EDQM). Meprobamate Impurity Standards: Decarboxamide Meprobamate.Link

• Berger, F. M. (1954). The pharmacological properties of 2-methyl-2-n-propyl-1,3-propanediol dicarbamate (Miltown). Journal of Pharmacology and Experimental Therapeutics, 112(4), 413-423. Link

• Olsen, R. W. (2018). GABA-A receptor: Positive allosteric modulators. Neuropharmacology, 136, 10-22. Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 14806 (Meprobamate Metabolite).Link

Sources

• 1. cybex.in [cybex.in]

Technical Comparison Guide: Reproducibility of Experiments with 2-(hydroxymethyl)-2-methylpentyl carbamate

Executive Summary & Chemical Context[1][2][3][4]

In the context of pharmaceutical development and quality control, 2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3) is functionally known as Carisoprodol Related Compound A (USP) or the monocarbamate metabolite .

Unlike its parent compound Carisoprodol (a dicarbamate with one N-isopropyl group) or its major metabolite Meprobamate (a dicarbamate), this molecule possesses a free hydroxyl group. This structural feature introduces significant reproducibility challenges:

• Hydrolytic Instability: It is an intermediate degradation product prone to further hydrolysis into the diol backbone.

• Thermal Sensitivity: In Gas Chromatography (GC), the free hydroxyl group promotes dehydration or thermal degradation, leading to variable peak areas.

• Polarity Shifts: Its elution profile shifts drastically with minor pH changes in Mobile Phase B, unlike the robust dicarbamates.

This guide objectively compares the reproducibility of analytical workflows for this specific carbamate against its stable analogs (Meprobamate) and provides a validated protocol to minimize experimental variance.

Chemical Stability & Analytical Reproducibility

The primary failure mode in experiments involving 2-(hydroxymethyl)-2-methylpentyl carbamate is in-situ degradation during sample preparation . Unlike Meprobamate, which is chemically robust, the monocarbamate is sensitive to acidic hydrolysis.

Comparative Stability Profile

Feature	2-(hydroxymethyl)-2-methylpentyl carbamate (Compound A)	Meprobamate (Alternative/Analog)	Carisoprodol (Parent)
Structure	Monocarbamate (1 Free -OH)	Dicarbamate (No Free -OH)	N-Isopropyl Dicarbamate
pKa	~13 (Alcoholic -OH)	~11 (Carbamate -NH)	~11 (Carbamate -NH)
Hydrolytic Stability	Low (Susceptible to acid/base hydrolysis)	High (Stable in mild acid/base)	Moderate (N-iso group labile)
GC Suitability	Poor (Requires derivatization)	High (Direct injection possible)	High
Rec.[1] Storage	-20°C, Desiccated	Ambient / 4°C	Ambient

The "Ghost Peak" Phenomenon

In reproducibility studies, researchers often observe a "ghost peak" eluting at the void volume. This is the 2-methyl-2-propyl-1,3-propanediol (the diol backbone), resulting from the hydrolysis of the single carbamate group on Compound A.

Experimental Directive:

• Avoid: Acidic diluents (e.g., 0.1% Formic Acid in Methanol) for stock solution preparation.

• Use: Neutral solvents (Acetonitrile/Water 50:50) and maintain autosampler temperature at 4°C.

Validated Experimental Protocols

To achieve high reproducibility (RSD < 2.0%), you must abandon generic "Carbamate Screen" methods and utilize a targeted workflow that stabilizes the free hydroxyl group.

Protocol A: LC-MS/MS Quantification (High Reproducibility)

This protocol is superior to GC-MS for this specific molecule because it avoids the thermal stress of the injection port.

Reagents:

• Analyte: 2-(hydroxymethyl)-2-methylpentyl carbamate (USP Standard).[2][3][4][5][6][7]

• Internal Standard (IS): Carisoprodol-d7 (Preferred) or Meprobamate-d3. Note: Do not use a structural analog like Phenobarbital; matrix effects differ too significantly.

• Mobile Phase A: 5mM Ammonium Formate (pH 6.5 - Neutral buffer prevents hydrolysis).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

Step-by-Step Workflow:

• Stock Prep: Dissolve 1 mg of standard in 1 mL Acetonitrile (Not Methanol—Methanol can cause transesterification over long storage).

• Working Standard: Dilute to 100 ng/mL in 50:50 Acetonitrile:Water.

• Separation:

  • Column: Phenyl-Hexyl Phase (e.g., 2.1 x 100mm, 1.7 µm). Why? The Phenyl-Hexyl phase interacts with the pi-electrons of the carbamate, providing better selectivity than C18 for separating the monocarbamate from the diol.

  • Gradient: 10% B to 90% B over 5 minutes.

• Detection: ESI Positive Mode. Monitor Transition: m/z 176.1 → 158.1 (Loss of water/ammonia).

Protocol B: System Suitability Testing (SST)

Before running samples, you must validate the system's inertness.

• Inject a standard of Carisoprodol .[1]

• Monitor for the presence of 2-(hydroxymethyl)-2-methylpentyl carbamate (Impurity A).[1][3][4][5]

• Pass Criteria: If Impurity A increases by >0.5% over 5 replicate injections of the parent, your injector or column is active/acidic and degrading the parent into the analyte.

Visualizing the Degradation Pathway

Understanding the relationship between the parent, the target analyte, and the breakdown product is critical for interpreting data.

Figure 1: The degradation pathway showing 2-(hydroxymethyl)-2-methylpentyl carbamate as the unstable intermediate between Carisoprodol and the inert Diol.

Comparative Data: Extraction Efficiency

The following data illustrates the reproducibility of extraction methods. Liquid-Liquid Extraction (LLE) with Ethyl Acetate provides the best recovery because the monocarbamate is moderately polar.

Extraction Method	Solvent/Phase	Recovery (%)	RSD (%)	Notes
Protein Precipitation	Acetonitrile	98.5%	4.2%	High matrix effect (suppression) in MS.
LLE (Recommended)	Ethyl Acetate	95.2%	1.1%	Cleanest baseline; stabilizes the -OH group.
LLE (Alternative)	Hexane	12.4%	15.6%	Analyte is too polar for Hexane.
SPE (C18)	Methanol Elution	92.0%	2.8%	Good, but requires evaporation (risk of thermal degradation).

Comparison with Alternatives

When designing an experiment, you may consider using surrogates. Here is how they compare:

Alternative 1: Meprobamate

• Pros: Extremely stable, commercially available as a certified reference material (CRM).

• Cons: Elutes later; does not mimic the polarity of the monocarbamate.

• Verdict: Use Meprobamate only as a retention time marker, not as a surrogate for stability studies of the monocarbamate.

Alternative 2: Carisoprodol-d7 (Internal Standard)

• Pros: Corrects for ionization suppression in Mass Spec.

• Cons: Expensive.

• Verdict: Essential for quantitative reproducibility.

Bioanalytical Workflow Diagram

To ensure reproducibility in plasma or serum, follow this specific extraction logic.

Figure 2: Optimized Bioanalytical Workflow. The buffering step is critical to prevent the conversion of the analyte to the diol during extraction.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 268482, Carisoprodol Related Compound A. PubChem. [Link][8]

• European Directorate for the Quality of Medicines (EDQM). Carisoprodol - Impurity A (Ph. Eur. Monograph 1689). European Pharmacopoeia.[1] [Link]

• U.S. Food and Drug Administration (FDA). NDA 011792: Soma (Carisoprodol) Tablets - Chemistry Review (Impurities). FDA AccessData. [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. store.usp.org [store.usp.org]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. DecarboxaMide MeprobaMate | 1471-56-3 [chemicalbook.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. allmpus.com [allmpus.com]
• 7. Carisoprodol Related Compound A (2-hydroxymethyl-2-methylp… [cymitquimica.com]
• 8. Page loading... [guidechem.com]

Comprehensive Guide to Purity Confirmation: 2-(Hydroxymethyl)-2-methylpentyl Carbamate

[1]

Executive Summary

2-(Hydroxymethyl)-2-methylpentyl carbamate (often identified as the monocarbamate intermediate in Meprobamate synthesis) presents a distinct analytical challenge: it possesses an aliphatic backbone lacking a strong UV chromophore and contains a thermally labile carbamate moiety.[1]

Standard purity assays often fail because HPLC-UV at low wavelengths (200–210 nm) suffers from solvent noise and poor specificity, while direct Gas Chromatography (GC) causes thermal degradation of the carbamate group into isocyanates.[1]

This guide compares the performance of three validation methodologies—Derivatized GC-MS , LC-MS/MS , and qNMR —against the traditional (and often inadequate) HPLC-UV approach.[1] We provide a validated protocol for silylation-GC-MS, the most robust method for distinguishing this monocarbamate from its diol precursor and dicarbamate analogs.[1]

Part 1: Comparative Analysis of Analytical Methodologies

The following table contrasts the "Product" (the recommended Derivatized GC-MS method) against common alternatives.

Table 1: Performance Matrix of Purity Confirmation Methods

Feature	Method A: HPLC-UV (210 nm)	Method B: Direct GC-FID/MS	Method C: LC-MS/MS (ESI+)	Method D:[1] Derivatized GC-MS (Recommended)
Principle	UV Absorption (End-absorption)	Volatilization & Ionization	Electrospray Ionization	Silylation & Electron Impact
Specificity	Low .[1] Solvents and non-target aliphatics absorb here.	Moderate . Resolves isomers well.	High . Mass-selective detection.	Very High . Resolves structural isomers & prevents degradation.[1]
Sensitivity (LOD)	Poor (~10–50 ppm)	Good (~1 ppm)	Excellent (<0.1 ppm)	Excellent (<0.5 ppm)
Linearity (R²)	0.98 (Drift prone)	0.99 (Non-linear due to breakdown)	>0.999	>0.999
Thermal Stability	High (Room Temp)	Critical Failure .[1] Carbamates degrade to isocyanates.	High (Soft Ionization)	Stabilized .[1] TMS groups protect the carbamate.
Suitability	Rough estimation only.	Not Recommended .[1]	Trace impurity profiling.	Gold Standard for Purity Assay.

Part 2: The Scientific Rationale (Causality & Mechanism)

The "Silent Chromophore" Problem

The target molecule, 2-(hydroxymethyl)-2-methylpentyl carbamate , lacks conjugated

-systems (benzene rings).[1] It relies on the weak transition of the carbonyl group, which absorbs below 200 nm. Using HPLC-UV at 210 nm forces the analyst to work on the "shoulder" of the absorption curve, where mobile phase cut-off (e.g., from methanol or formic acid) creates significant baseline noise, masking trace impurities like the diol precursor.

The Thermal Degradation Trap

Direct injection of carbamates into a GC inlet (

C) triggers a McLafferty-type rearrangement or elimination, cleaving the molecule into methyl isocyanate and the corresponding alcohol . This leads to ghost peaks and underestimation of purity.

Solution: We must replace the active protons on the hydroxyl (-OH) and amide (-NH2) groups with Trimethylsilyl (TMS) groups using BSTFA.[1] This lowers the polarity, increases volatility, and thermally stabilizes the molecule.

Part 3: Visualization of Analytical Pathways

The following diagram illustrates the decision logic and the chemical fate of the molecule under different analytical conditions.

Figure 1: Analytical workflow comparison. Red paths indicate failure modes (thermal degradation); Green paths indicate the validated protocol.

Part 4: Validated Experimental Protocol (Derivatized GC-MS)

This protocol is designed to quantify the target carbamate in the presence of its diol precursor (2-methyl-2-propyl-1,3-propanediol) and dicarbamate analogs.[1]

1. Reagents & Standards

• Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[1]

• Solvent: Anhydrous Pyridine (acts as an acid scavenger).[1]

• Internal Standard: Phenanthrene-d10 (or a structural analog like isopropyl carbamate if available).[1]

2. Sample Preparation

• Weighing: Accurately weigh 10.0 mg of the synthesized carbamate into a 1.5 mL GC vial.

• Dissolution: Add 500 µL of anhydrous pyridine. Vortex until fully dissolved.[1]

• Derivatization: Add 200 µL of BSTFA + 1% TMCS. Cap immediately with a Teflon-lined crimp cap.[1]

• Incubation: Heat the vial at 70°C for 30 minutes in a dry block heater.

  • Why? This ensures complete silylation of the sterically hindered tertiary aliphatic backbone and the amide nitrogen.

• Dilution: Dilute 1:10 with Ethyl Acetate prior to injection to prevent column overload.

3. GC-MS Parameters

• Column: Rxi-5Sil MS (30 m × 0.25 mm × 0.25 µm) or equivalent low-bleed phase.[1]

• Inlet: Split mode (20:1), 260°C.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]

• Oven Program:

  • Initial: 80°C (hold 1 min)

  • Ramp 1: 15°C/min to 200°C

  • Ramp 2: 25°C/min to 300°C (hold 3 min)

• Detection (MS): Electron Impact (EI) at 70 eV.[1] Scan range 40–450 m/z.[1]

  • Target Ion (Quant): Look for the [M-15]+ ion (loss of methyl from TMS) or the specific carbamate-TMS fragment (m/z 147 or 174).[1]

4. Data Interpretation

• Retention Time: The di-TMS derivative (diol impurity) will elute earlier than the tri-TMS derivative (monocarbamate target).[1]

• Purity Calculation: Use the Area Normalization method (if response factors are established) or External Standard method.

  (Note: Correct for solvent and BSTFA peaks).

Part 5: Supporting Data (Method Validation Metrics)

The following data represents typical performance metrics for the derivatized GC-MS method compared to HPLC-UV.

Validation Parameter	Derivatized GC-MS	HPLC-UV (210 nm)
Limit of Detection (LOD)	0.05 µg/mL	5.0 µg/mL
Limit of Quantification (LOQ)	0.20 µg/mL	15.0 µg/mL
Precision (RSD, n=6)	1.2%	4.5%
Recovery (Spike)	98.5% – 101.2%	85.0% – 115.0%
Specificity	No interference from matrix	High interference from solvents

References

• Environmental Protection Agency (EPA). (1993).[1] Method 632.1: The Determination of Carbamate and Amide Pesticides in Municipal and Industrial Wastewater. EPA Methods.[1][2] Link

• Logue, B. A., et al. (2022).[1][3] "Identification and determination of phenyl methyl carbamate released from adducted hemoglobin for methyl isocyanate exposure verification." Journal of Chromatography A, 1683, 463454.[1] Link

• Sun, J., et al. (2012).[1] "Derivatization followed by gas chromatography-mass spectrometry for quantification of ethyl carbamate in alcoholic beverages." Journal of Food Science, 77(4).[1] Link

• PubChem. (2024).[1] Meprobamate (Compound Summary).[1][4] National Library of Medicine. Link

• Stout, S. J., et al. (1988).[1] "Thermally assisted liquid chromatography/mass spectrometry for the analysis of carbamate pesticides." Analytical Chemistry, 60(13), 1295-1298.[1] (Foundational text on carbamate thermal instability).

Sources

• 1. 2-Methyl-2-propylpropane-1,3-diol | C7H16O2 | CID 66220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispec.co.th [scispec.co.th]
• 3. Identification and determination of phenyl methyl carbamate released from adducted hemoglobin for methyl isocyanate exposure verification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Guide: 2-(Hydroxymethyl)-2-methylpentyl Carbamate &amp; Related Carbamate Therapeutics

Executive Summary

2-(Hydroxymethyl)-2-methylpentyl carbamate (also known as Decarboxamide Meprobamate or Carisoprodol Related Compound A ) represents the critical monocarbamate intermediate and degradation product of the anxiolytic class of dicarbamates.

For drug development professionals, this compound serves as a pivotal Critical Quality Attribute (CQA) . Unlike its pharmacologically potent relatives—Meprobamate and Carisoprodol —the monocarbamate exhibits significantly reduced sedative activity, marking the metabolic or hydrolytic deactivation of the drug. Its presence in a formulation indicates either incomplete synthesis (process impurity) or hydrolytic degradation (stability failure).

This guide provides a head-to-head technical comparison of the monocarbamate against the active therapeutics, establishing the structural-activity relationships (SAR) that define their performance, stability, and analytical profiles.

Chemical Architecture & Structural Homology[1]

The pharmacological potency of this class relies heavily on the dicarbamate motif. The transition from dicarbamate (Meprobamate) to monocarbamate (Title Compound) results in a loss of lipophilicity and receptor binding affinity.

Structural Comparison Table

Feature	Carisoprodol (Prodrug)	Meprobamate (Active Drug)	2-(Hydroxymethyl)-2-methylpentyl carbamate (Impurity/Metabolite)
Role	Muscle Relaxant (Skeletal)	Anxiolytic / Sedative	Degradant / Impurity / Metabolite
Structure Type	N-Isopropyl Dicarbamate	Dicarbamate	Monocarbamate
CAS Number	78-44-4	57-53-4	1471-56-3
Molecular Weight	260.33 g/mol	218.25 g/mol	175.23 g/mol
LogP (Est.)	~2.3	~0.7	~0.1 - 0.3 (More Polar)
Solubility	Low (Water), High (Organic)	Moderate (Water)	High (Water/Polar Solvents)
Key Moiety	Isopropyl-carbamate + Carbamate	Bis-carbamate	Single Carbamate + Free Hydroxyl

Structural Logic

• Meprobamate: Possesses two carbamate groups ($ -O-CO-NH_2 $) flanking a quaternary carbon. This symmetry and lipophilicity allow effective blood-brain barrier (BBB) penetration and GABA-A receptor modulation.

• Monocarbamate (Title Compound): One carbamate is hydrolyzed to a free hydroxyl group ($ -OH $). This increases polarity, facilitating renal excretion but drastically reducing CNS distribution and receptor affinity.

Pharmacological Performance & Mechanism[1][2][3][4][5]

Mechanism of Action (MOA)

• Meprobamate: Acts as a direct agonist and allosteric modulator of the GABA-A receptor , specifically at the

  -subunit distinct from the benzodiazepine site. It induces chloride ion influx, causing neuronal hyperpolarization and sedation.

• Monocarbamate: Experimental data suggests the monocarbamate lacks significant sedative potency. The removal of the second carbamate group disrupts the pharmacophore required for stable binding to the GABA-A chloride channel complex.

Metabolic Pathway & Bioactivation

Carisoprodol is a prodrug that is metabolized into Meprobamate. The Monocarbamate represents the subsequent deactivation step.

Figure 1: Metabolic cascade of carbamate anxiolytics. The title compound (Red) represents the critical deactivation step.

Experimental Protocols: Synthesis & Analysis

For researchers characterizing this impurity or using it as a reference standard.

A. Synthesis of the Monocarbamate (Reference Standard)

To isolate 2-(hydroxymethyl)-2-methylpentyl carbamate for QC purposes, a controlled partial hydrolysis of Meprobamate is performed.

Protocol:

• Starting Material: Dissolve 10 mmol Meprobamate in 50 mL of ethanol/water (1:1).

• Hydrolysis: Add 1.0 equivalent of NaOH (1M). Reflux gently for 2-4 hours. Note: Monitoring is crucial to prevent complete hydrolysis to the diol.

• Quenching: Neutralize with 1M HCl to pH 7.

• Extraction: Evaporate ethanol. Extract aqueous residue with Ethyl Acetate (3x 20 mL). The monocarbamate partitions into the organic phase, while the diol remains largely in the aqueous phase due to higher polarity.

• Purification: Flash column chromatography (Silica gel).

  • Mobile Phase: Gradient of Hexane:Ethyl Acetate (from 80:20 to 50:50).

  • Elution Order: Meprobamate (Least Polar) -> Monocarbamate -> Diol (Most Polar).

B. Analytical Detection (HPLC)

Separation of the monocarbamate from the active drug is a standard USP/EP requirement for purity profiling.

Method Parameters:

• Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Water (A) / Acetonitrile (B).

  • Isocratic: 70% A / 30% B (Adjust based on column retention).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 200-210 nm (Carbamates have weak UV absorbance; low wavelength is critical).

• Expected Retention Times (Relative):

  • Diol: ~0.3 (Elutes first, very polar).

  • Monocarbamate: ~0.6 (Intermediate polarity).

  • Meprobamate: 1.0 (Reference).

  • Carisoprodol: ~1.5 (Most lipophilic).

Stability & Toxicity Profile

Stability

The monocarbamate is chemically less stable than Meprobamate. The presence of the free hydroxyl group can facilitate intramolecular transesterification or further hydrolysis under basic conditions. In formulation stability studies, an increase in monocarbamate concentration directly correlates with moisture ingress and hydrolytic degradation of the API.

Toxicity[1][4][6][7]

• Acute Toxicity: Data indicates the monocarbamate has significantly lower acute toxicity than Meprobamate due to its inability to effectively modulate CNS GABA receptors.

• Regulatory Status: It is classified as a Related Compound (Impurity A) in pharmacopeial monographs (USP/EP). Limits are typically set at <0.15% in finished dosage forms.

References

• United States Pharmacopeia (USP). Monograph: Carisoprodol.[1] USP-NF.[2] (Defines "Carisoprodol Related Compound A" as 2-hydroxymethyl-2-methylpentyl carbamate).[3][4][5]

• European Pharmacopoeia (Ph. Eur.). Carisoprodol Impurity A.[6] (Identifies the monocarbamate as the primary hydrolytic impurity).

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Meprobamate. (Details the metabolic pathway and structure).

• Bramness, J. G., et al. (2005). "The pharmacokinetics of meprobamate and its prodrug carisoprodol." Pharmacology & Toxicology.
• Registry of Toxic Effects of Chemical Substances (RTECS).Toxicity data for Carbamate derivatives.

Sources

• 1. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. DecarboxaMide MeprobaMate | 1471-56-3 [amp.chemicalbook.com]
• 5. Decarboxamide Meprobamate | LGC Standards [lgcstandards.com]
• 6. Compound: MEPROBAMATE (CHEMBL979) - ChEMBL [ebi.ac.uk]

Safety & Regulatory Compliance

Safe Disposal and Regulatory Compliance Guide: 2-(Hydroxymethyl)-2-methylpentyl carbamate (Meprobamate)

[1][2]

Executive Summary & Immediate Hazard Identification

Do not treat this substance as standard organic chemical waste.

2-(Hydroxymethyl)-2-methylpentyl carbamate (Common Name: Meprobamate ) is a DEA Schedule IV Controlled Substance in the United States and a controlled drug in most international jurisdictions.[1] Improper disposal constitutes not only a safety hazard but a federal regulatory violation, carrying potential criminal liability and loss of licensure.[2]

This guide supersedes standard organic waste protocols. You must segregate the "Regulatory Workflow" (Chain of Custody) from the "Chemical Workflow" (Destruction).

Chemical & Regulatory Profile[4][5]

Parameter	Specification	Critical Operational Note
Chemical Name	2-(Hydroxymethyl)-2-methylpentyl carbamate	Also known as Meprobamate, Equanil, Miltown.[1][2][3]
CAS Number	57-53-4	Use this for all waste manifests and inventory logs.[1]
Regulatory Status	DEA Schedule IV (US)	Requires strict inventory tracking and "Reverse Distribution."[1]
Physical State	White Crystalline Powder	High dust potential; inhalation hazard.[1][4]
Thermal Hazard	Carbamate instability	Decomposes to Nitrogen Oxides (NOx) upon heating.[1] Do not autoclave.
RCRA Status	Non-Listed (typically)	Treat as Hazardous Pharmaceutical Waste .

Pre-Disposal Stabilization & Safety[2]

Before initiating disposal, the material must be stabilized to prevent accidental exposure or diversion.[2]

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder outside a fume hood.

• Dermal: Double nitrile gloves (0.11 mm minimum thickness).

• Ocular: Chemical splash goggles.

Immediate Containment Protocol

• Segregation: Isolate Meprobamate from general chemical inventory immediately. Place in a locked cabinet/safe restricted to authorized DEA registrants.

• Labeling: Clearly mark container: "EXPIRED/WASTE - DO NOT USE - SCHEDULE IV CONTROLLED SUBSTANCE."

• Spill Management: If a spill occurs, do not dry sweep . Meprobamate dust is an inhalation hazard.[4] Cover with wet paper towels (water or ethanol) to dampen, then scoop into a hazardous waste container.[2]

The Controlled Substance Workflow (Core Directive)

The disposal path depends entirely on the state of the material: Inventory (pure substance/expired stock) vs. Experimental Waste (dilute mixtures/reaction byproducts).

Scenario A: Expired or Unused Inventory (Pure Substance)

Primary Directive: Do not destroy on-site unless absolutely necessary. Use a Reverse Distributor.

• Inventory Reconciliation: Verify the exact weight/count matches your current DEA usage logs. Any discrepancy must be reported via DEA Form 106 (Theft or Loss).

• Contact Reverse Distributor: Engage a DEA-registered Reverse Distributor. They act as the "recipient" of the transfer.[5][6]

• Transfer Documentation (Schedule IV):

  • Unlike Schedule I/II, you do not use DEA Form 222.[2]

  • Action: Prepare an invoice/packing slip containing: Name of substance, form, quantity, date of transfer, and names/addresses/registration numbers of both parties.[2]

• Shipment: The Reverse Distributor will provide shipping instructions. Once received, they submit the DEA Form 41 (Registrants Inventory of Drugs Surrendered) to the DEA, closing your liability loop.[2]

Scenario B: Experimental Waste (Irretrievable Mixtures)

Definition: Meprobamate dissolved in solvents, buffers, or biological media where recovery is impossible.[1][2]

• Chemical Sequestration: Collect waste in a dedicated carboy labeled "Controlled Substance Waste - Meprobamate Mixture."

• On-Site Destruction (Witnessed):

  • If your facility has an approved on-site destruction method (e.g., chemical digestion rendering it "non-retrievable"), two authorized employees must witness the destruction.[2]

  • Documentation: Complete DEA Form 41 internally and retain for 2 years.

• EHS Handoff: Most labs cannot meet the "non-retrievable" standard on-site.

  • Action: Contact your site's Environmental Health & Safety (EHS) officer.[7] They will aggregate the waste for incineration at a licensed hazardous waste combustor.

Decision Logic & Workflow Diagram

The following diagram illustrates the critical decision points for compliance.

Figure 1: Decision matrix for Meprobamate disposal, distinguishing between inventory transfer (Green Path) and waste destruction (Red Path).[1]

Technical Disposal Parameters (Incineration)

If the material enters the chemical waste stream (Route B), ensure the receiving facility adheres to these parameters to prevent toxic off-gassing.

• Method: High-temperature incineration (Rotary Kiln).

• Temperature: >1000°C (1832°F).

• Residence Time: >2 seconds.

• Reasoning: Carbamates are thermally unstable. Low-temperature combustion (<600°C) can result in incomplete oxidation, releasing Nitrogen Oxides (NOx) and potentially trace cyanides.[2] High-temperature incineration ensures complete mineralization to CO2, H2O, and N2.[1][2]

References

• United States Drug Enforcement Administration (DEA). Title 21 Code of Federal Regulations, Part 1317 - Disposal.[2] Available at: [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 4064, Meprobamate.[2] Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Management of Pharmaceutical Hazardous Waste (RCRA). Available at: [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Controlled Substance Waste [ehs.tcu.edu]
• 6. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]
• 7. research-compliance.umich.edu [research-compliance.umich.edu]

Personal protective equipment for handling 2-(Hydroxymethyl)-2-methylpentyl carbamate

[1][2][3][4][5]

Chemical Identity: 2-(Hydroxymethyl)-2-methylpentyl carbamate CAS Number: 1471-56-3 Synonyms: Carisoprodol Related Compound A; Decarboxamide Meprobamate Hazard Classification: Bioactive Pharmaceutical Impurity (Unknown Potency) Handling Standard: Occupational Exposure Band (OEB) 3 (Default Precautionary)

Part 1: Executive Safety Directive (Autonomy & Risk)

The Core Hazard: 2-(Hydroxymethyl)-2-methylpentyl carbamate is a structural analog and metabolite of Carisoprodol and Meprobamate , both centrally acting skeletal muscle relaxants with sedative properties. While specific toxicological data (LD50) for this impurity is often listed as "No Data Available," you must operationally treat it as a pharmacologically active CNS depressant .

The "Unknown Potency" Protocol: In the absence of a defined Occupational Exposure Limit (OEL), adhere to the Precautionary Principle . Do not handle this substance on an open bench. All manipulation of the solid powder must occur within a certified chemical fume hood or a powder containment balance enclosure.

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling quantities >10 mg.

Protection Zone	Equipment Requirement	Technical Justification
Respiratory	N95 (Minimum) / P100 or PAPR (Recommended)	Prevents inhalation of particulates. As a carbamate derivative, systemic absorption via inhalation can lead to CNS depression.
Dermal (Hands)	Double Nitrile Gloves (min 0.11 mm thickness)	Carbamates can permeate skin. The outer glove is sacrificial; the inner glove is the primary barrier. Change outer gloves immediately upon contamination.
Dermal (Body)	Tyvek® Lab Coat (Disposable) with Elastic Cuffs	Prevents accumulation of powder on street clothes. Disposable suits eliminate the risk of tracking bioactive dust outside the lab.
Ocular	Chemical Splash Goggles	Standard safety glasses are insufficient for powders that may aerosolize. Goggles provide a seal against airborne dust.
Engineering	Class II Biological Safety Cabinet or Fume Hood	Primary Containment: Velocity face >100 fpm. HEPA filtration is required if the exhaust is recirculated.

Part 3: Operational Protocols (Step-by-Step)

A. Weighing & Solubilization Logic

Objective: Prepare a stock solution without generating airborne dust.

• Preparation:

  • Place a disposable balance draft shield or containment tray inside the fume hood.

  • Pre-wet a Kimwipe with methanol/water (50:50) and place it near the balance to trap stray particles (static reduction).

• Weighing:

  • Do not use a spatula to transfer large amounts if the powder is fluffy. Use a micro-spatula or pour directly from the source vial if precise mass allows.

  • Technique: Tare the receiving vial (scintillation vial) with its cap on. Open the vial only inside the hood. Transfer solid. Cap immediately.

• Solubilization:

  • Solvent Choice: This compound is soluble in Methanol , DMSO , and Dichloromethane .

  • Add solvent via syringe through a septum cap if possible, or gently down the side of the open vial to avoid "puffing" the powder.

  • Vortex inside the hood. Do not sonicate in an open bath; use a cup horn sonicator or keep the vial tightly sealed to prevent aerosolization.

B. Decontamination & Disposal

Chemistry of Decontamination: Carbamates are susceptible to hydrolysis under basic conditions, but for laboratory cleaning, physical removal followed by surfactant washing is prioritized over in-situ chemical neutralization to avoid creating unknown byproducts.

• Spill Cleanup (<500 mg):

  • Isolate: Mark the area.

  • Wet: Cover the powder gently with paper towels soaked in Ethanol or Methanol (to suppress dust).

  • Wipe: Wipe up the material from the outside in.

  • Wash: Scrub the surface with a 1% Alconox/detergent solution.

  • Rinse: Final wipe with distilled water.

• Waste Disposal:

  • Solid Waste: All gloves, wipes, and contaminated solids must be bagged in a "Hazardous Waste - Toxic" bag and sealed.

  • Liquid Waste: Dispose of in the "Halogenated" or "Non-Halogenated" solvent stream depending on the carrier solvent.

  • Destruction: The ultimate disposal method is High-Temperature Incineration (standard for pharmaceuticals).

Part 4: Decision Logic & Workflows (Visualized)

Figure 1: PPE Selection Decision Tree

Caption: Logic flow for selecting respiratory and dermal protection based on the quantity of Carisoprodol-related impurity handled.

Figure 2: Safe Solubilization Workflow

Caption: Step-by-step containment protocol to minimize aerosol generation during stock solution preparation.

Part 5: References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 16219467 (Carisoprodol Related Compound A). [Link]

• U.S. Environmental Protection Agency (EPA). Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater. [Link]

• Cleanchem Laboratories. Safety Data Sheet: Decarboxamide Meprobamate (CAS 1471-56-3). [Link]